(R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride

• CAS: 1217753-37-1

Core Science & Biosynthesis

(R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride chemical properties

An In-Depth Technical Guide to (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride

Abstract

(R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride is a chiral synthetic intermediate of significant interest to the pharmaceutical and medicinal chemistry sectors. Its rigid, stereochemically defined piperazine core, functionalized with two distinct benzyl groups, makes it a valuable building block for constructing complex molecular architectures. The presence of a benzyloxycarbonyl (Cbz) protecting group offers a strategic advantage, allowing for selective deprotection and further derivatization. This guide provides a comprehensive overview of the compound's chemical properties, outlines plausible synthetic and analytical methodologies, discusses its applications in drug discovery, and details critical safety and handling protocols. It is intended to serve as a technical resource for researchers, chemists, and professionals engaged in the development of novel therapeutic agents.

Introduction

The piperazine ring is a privileged scaffold in medicinal chemistry, forming the core structure of numerous approved drugs across a wide range of therapeutic areas, including antipsychotics, antidepressants, and antihistamines. Its conformational rigidity and the presence of two nitrogen atoms that can be differentially substituted allow for the precise spatial orientation of pharmacophoric groups, enabling fine-tuned interactions with biological targets.

(R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride emerges as a sophisticated derivative within this class. Its key structural features are:

• A Chiral Center: The (R)-configuration at the 3-position introduces stereospecificity, which is crucial for selective interactions with chiral biological molecules like enzymes and receptors.

• A 3-Benzyl Group: This lipophilic group can be critical for target binding or can serve as a synthetic handle for further modification.

• A 1-Benzyloxycarbonyl (Cbz) Group: A widely used and readily cleavable protecting group for amines. Its removal, typically via catalytic hydrogenolysis, unmasks the N1-nitrogen for subsequent reactions, making the molecule a versatile intermediate for creating unsymmetrically substituted piperazines[1].

• Hydrochloride Salt: This form enhances the compound's stability and crystallinity, simplifying handling and purification compared to the free base.

This guide delves into the essential technical aspects of this compound, providing a foundational understanding for its effective utilization in a research and development setting.

Physicochemical and Structural Properties

The fundamental properties of (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride are summarized below. While specific experimental data for this exact compound is limited in public literature, properties can be inferred from supplier data and closely related analogues.

Property	Value	Reference(s)
Chemical Structure	(Image of the chemical structure would be placed here in a full document)	-
CAS Number	1217753-37-1	[2]
Molecular Formula	C₁₉H₂₃ClN₂O₂	[2]
Molecular Weight	346.85 g/mol	[2]
Appearance	Expected to be a colorless to off-white or pale yellow solid/liquid mixture, based on similar compounds.	[3]
Solubility	Expected to be sparingly soluble in chloroform and methanol.	[4]
Storage Conditions	Store sealed in a dry place at room temperature or under refrigeration (4°C), protected from light.	[2][5]

Synthesis and Manufacturing

The synthesis of this chiral piperazine derivative requires a stereocontrolled approach. A plausible synthetic pathway would involve the N-protection of a pre-existing chiral building block, (R)-3-benzylpiperazine, followed by salt formation.

Caption: Plausible synthetic route for the target compound.

Experimental Protocol: N-Protection of (R)-3-benzylpiperazine

Causality: This protocol details the crucial step of introducing the Cbz protecting group onto the less sterically hindered N1 nitrogen of the piperazine ring. Dichloromethane (DCM) is chosen as the solvent for its inertness and ability to dissolve both the starting materials and reagents. Triethylamine, a tertiary amine base, is used to neutralize the HCl generated during the acylation reaction, preventing the formation of unwanted hydrochloride salts of the starting material and driving the reaction to completion.

• Preparation: To a solution of (R)-3-benzylpiperazine (1.0 eq.) in anhydrous dichloromethane (DCM, ~0.1 M) in a round-bottom flask under an inert atmosphere (e.g., nitrogen), add triethylamine (1.1 eq.). Cool the mixture to 0 °C in an ice bath.

• Reaction: Add benzyl chloroformate (1.05 eq.) dropwise to the stirred solution over 15-20 minutes, ensuring the temperature remains below 5 °C.

• Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin-Layer Chromatography (TLC) until the starting material is consumed.

• Workup: Quench the reaction by adding saturated aqueous sodium bicarbonate solution. Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The resulting crude oil ((R)-Benzyl 3-benzylpiperazine-1-carboxylate) can be purified by column chromatography on silica gel.

Protocol: Hydrochloride Salt Formation

• Dissolve the purified free base in a minimal amount of absolute ethanol.

• Slowly add a solution of hydrogen chloride in ethanol (prepared by saturating ethanol with dry HCl gas[1]) until the solution becomes acidic (test with pH paper).

• Cool the solution in an ice bath to induce precipitation of the white hydrochloride salt.

• Collect the crystalline product by suction filtration, wash with cold ethanol, and dry under vacuum.

Analytical and Quality Control Protocols

Rigorous analytical testing is essential to confirm the identity, purity, and stereochemical integrity of the final compound. A typical QC workflow involves multiple chromatographic and spectroscopic techniques.

Caption: Standard workflow for quality control analysis.

Protocol 1: Purity Determination by HPLC

Causality: This method is ideal for quantifying the purity of the compound. A reversed-phase C18 column is used to separate the nonpolar compound from more polar impurities. The mobile phase of acetonitrile and water provides the necessary polarity gradient for elution, while trifluoroacetic acid (TFA) is added to improve peak shape by protonating any free amine groups. The benzyl groups contain chromophores that absorb UV light, making a UV detector suitable for detection and quantification.

• Instrument: High-Performance Liquid Chromatography system with a UV detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: 0.1% TFA in Water.

• Mobile Phase B: 0.1% Acetonitrile.

• Gradient: Start at 30% B, ramp to 95% B over 15 minutes, hold for 2 minutes, and return to initial conditions.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 210 nm and 254 nm.

• Sample Prep: Dissolve sample in methanol to a concentration of ~1 mg/mL.

• Analysis: Inject 10 µL and integrate the peak area to determine purity relative to any impurities. A Certificate of Analysis for a related compound shows this method can achieve >99% purity[3].

Protocol 2: Identity Confirmation by GC-MS

Causality: GC-MS provides orthogonal confirmation of identity by providing both retention time and mass fragmentation data. A non-polar column is suitable for the volatility of the compound. The mass spectrometer will fragment the molecule in a predictable way; a key expected fragment is the tropylium cation (m/z = 91) from the benzyl groups, a characteristic feature seen in the mass spectra of many benzyl-containing compounds[6].

• Instrument: Gas Chromatograph coupled to a Mass Spectrometer.

• Column: 5% phenyl/95% methyl silicone capillary column (e.g., 30 m x 0.25 mm x 0.25 µm).

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Oven Program: Initial temperature of 150°C (hold 1 min), ramp to 280°C at 20°C/min, hold for 5 minutes.

• Injector Temp: 280°C.

• MS Interface Temp: 280°C.

• Analysis: The resulting mass spectrum should be consistent with the compound's molecular weight and show characteristic fragmentation patterns.

Applications in Research and Drug Development

(R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride is not an active pharmaceutical ingredient itself but rather a high-value intermediate. Its primary utility lies in its role as a chiral building block for the synthesis of more complex drug candidates.

• Chiral Scaffold: The defined (R)-stereochemistry allows for the synthesis of enantiomerically pure final compounds, which is a regulatory requirement and critical for achieving selective pharmacology while minimizing off-target effects.

• Intermediate for Drug Discovery: It serves as a starting point for creating libraries of novel piperazine-containing compounds. The Cbz group can be removed under mild hydrogenolysis conditions, revealing a secondary amine that can be reacted with a wide variety of electrophiles (e.g., acyl chlorides, sulfonyl chlorides, alkyl halides) to generate diverse molecular structures. This makes it an essential tool for structure-activity relationship (SAR) studies.

• Specific Therapeutic Areas: Novel piperazine compounds have been investigated as potent melanocortin-4 receptor antagonists, which have potential applications in treating anxiety-like disorders[7]. This compound is an ideal precursor for such research. Furthermore, related structures are key intermediates in the synthesis of pharmaceuticals targeting neurological disorders[8]. The versatility of this building block supports its application in a broad range of discovery programs[9].

Safety, Handling, and Storage

While specific toxicity data for this compound is not available, data from closely related piperazine carboxylates indicates that it should be handled as an irritant. Standard laboratory safety precautions are required.

GHS Hazard Information (Inferred from related compounds[4][10])

• Pictogram: GHS07 (Exclamation Mark)

• Signal Word: Warning

• Hazard Statements:

  • H315: Causes skin irritation[10].

  • H319: Causes serious eye irritation[10].

  • H335: May cause respiratory irritation[10].

Handling Procedure	Recommendation	Reference(s)
Engineering Controls	Work in a well-ventilated area, preferably inside a chemical fume hood. Ensure eyewash stations and safety showers are readily accessible.	[11]
Personal Protective Gear	Wear chemical-resistant gloves (e.g., nitrile), tight-sealing safety goggles, and a lab coat.	[4][11]
Hygiene Practices	Avoid breathing dust/fume/gas/mist/vapors/spray. Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work area.	[11]
Incompatibilities	Keep away from strong oxidizing agents and strong acids.	[11]
Storage	Store in a tightly closed container in a dry, dark, and well-ventilated place. Recommended storage is at room temperature or refrigerated.	[2][5]

Conclusion

(R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride is a strategically designed chemical intermediate with significant value for medicinal chemists and drug development professionals. Its combination of a chiral piperazine core, a lipophilic benzyl substituent, and a versatile Cbz protecting group provides a robust platform for the synthesis of novel, enantiomerically pure compounds. By adhering to the synthetic, analytical, and safety protocols outlined in this guide, researchers can effectively leverage this building block to accelerate the discovery and development of next-generation therapeutics.

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An In-Depth Technical Guide to (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride

This technical guide provides a comprehensive overview of (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride (CAS Number: 1217753-37-1), a chiral piperazine derivative with significant potential in drug discovery and development. This document is intended for researchers, scientists, and professionals in the pharmaceutical and life sciences sectors, offering insights into its synthesis, analytical characterization, potential pharmacological applications, and safe handling.

Introduction: The Significance of Chiral Piperazines in Medicinal Chemistry

The piperazine ring is a well-established "privileged scaffold" in medicinal chemistry, forming the core of numerous approved drugs.[1] Its ability to engage in various biological interactions has made it a cornerstone in the design of therapeutic agents. The introduction of chirality into the piperazine core, particularly at the C-3 position, opens up new avenues for exploring three-dimensional chemical space, which can lead to enhanced potency, selectivity, and improved pharmacokinetic profiles.[2] (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride is a key intermediate and building block in the synthesis of more complex molecules targeting a range of biological targets.

Physicochemical Properties and Identification

A clear understanding of the fundamental physicochemical properties is essential for the effective use of this compound in research and development.

Property	Value	Source
CAS Number	1217753-37-1	Lead Sciences[3]
Molecular Formula	C₁₉H₂₃ClN₂O₂	Lead Sciences[3]
Molecular Weight	346.85 g/mol	Lead Sciences[3]
Appearance	Expected to be a solid	General Knowledge
Purity	Typically >95%	Lead Sciences[3]
Storage	Sealed in a dry place at room temperature	Lead Sciences[3]

Proposed Enantioselective Synthesis

A potential synthetic pathway could start from an optically pure amino acid, which is then converted into a key 1,2-diamine intermediate. This intermediate can then undergo annulation to form the desired enantiopure 3-substituted piperazine ring.[1] Another approach involves the catalytic asymmetric allylic alkylation of N-protected piperazin-2-ones, followed by reduction to yield the chiral piperazine.[4]

Conceptual Experimental Protocol:

Step 1: Synthesis of a Chiral Precursor An enantiomerically pure starting material, such as (R)-phenylglycine, would be converted to a suitable β-keto ester.

Step 2: Reductive Amination and Protection The β-keto ester would undergo reductive amination to introduce the second nitrogen atom, followed by protection of the resulting diamine. A nosyl (Ns) protecting group is often employed in these syntheses.[1]

Step 3: Cyclization to Form the Piperazine Ring The protected diamine would then be cyclized to form the piperazine-2-acetic acid ester.

Step 4: Introduction of the Benzyl Group at C-3 Through a series of modifications, the ester group would be converted to a benzyl group.

Step 5: N-Carboxylation and Salt Formation The piperazine nitrogen would be protected with a carboxybenzyl (Cbz) group using benzyl chloroformate. Finally, treatment with hydrochloric acid would yield the desired (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride.

Caption: A conceptual workflow for the enantioselective synthesis of the target compound.

Analytical Characterization and Quality Control

Ensuring the chemical identity, purity, and enantiomeric excess of (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride is critical for its application in drug discovery. A combination of analytical techniques should be employed for comprehensive characterization.

Chromatographic Methods for Purity and Enantiomeric Excess Determination

High-Performance Liquid Chromatography (HPLC): A validated reverse-phase HPLC method is essential for determining the purity of the compound.[5] A typical method would utilize a C18 column with a mobile phase consisting of a buffered aqueous solution and an organic modifier like acetonitrile. UV detection is commonly used for quantification.

Chiral HPLC and Supercritical Fluid Chromatography (SFC): To determine the enantiomeric excess, chiral chromatography is necessary. Polysaccharide-based chiral stationary phases (CSPs) are often effective for separating enantiomers of piperazine derivatives.[1] Supercritical Fluid Chromatography (SFC) can offer faster analysis times and is also a powerful technique for chiral separations.[4]

Illustrative HPLC Method Parameters:

Parameter	Condition
Column	C18 reverse-phase, 4.6 x 150 mm, 5 µm
Mobile Phase	Isocratic mixture of Acetonitrile and 20 mM Ammonium Acetate buffer (pH 4.0)
Flow Rate	1.0 mL/min
Detection	UV at 254 nm
Injection Volume	10 µL

Spectroscopic Methods for Structural Elucidation

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are fundamental for confirming the chemical structure of the molecule. The spectra would show characteristic signals for the aromatic protons of the two benzyl groups and the protons of the piperazine ring.

Mass Spectrometry (MS): Mass spectrometry provides information about the molecular weight and fragmentation pattern of the compound, further confirming its identity.

Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the presence of key functional groups, such as the carbonyl group of the carbamate and the N-H bond of the hydrochloride salt.

Caption: A typical analytical workflow for the characterization of the target compound.

Potential Applications in Drug Discovery

Benzylpiperazine derivatives have been investigated for a wide range of therapeutic applications due to their ability to interact with various central nervous system (CNS) targets.

Sigma Receptor Ligands

A significant body of research has focused on benzylpiperazine derivatives as ligands for sigma (σ) receptors.[6][7] Sigma receptors are implicated in a variety of neurological and psychiatric disorders, including neuropathic pain, depression, and neurodegenerative diseases.[7] The development of selective σ₁ receptor ligands is a promising area of research, and (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride could serve as a key intermediate for the synthesis of novel and potent sigma receptor modulators.[8]

Anticancer Agents

Recent studies have explored benzylpiperazine derivatives as inhibitors of anti-apoptotic B-cell lymphoma 2 (Bcl-2) family proteins, such as Mcl-1.[9] Selective Mcl-1 inhibitors are being investigated as potential anticancer therapies. The scaffold of (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride could be a valuable starting point for the design of new Mcl-1 inhibitors.[9]

Other CNS Applications

The broader class of benzylpiperazines has been studied for its effects on dopaminergic and serotonergic systems, suggesting potential applications in the treatment of various CNS disorders.[10]

Safety and Handling

As with any chemical reagent, proper safety precautions must be observed when handling (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride. Based on data for similar piperazine derivatives, the following precautions are recommended.[11]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, gloves, and a lab coat.

• Ventilation: Handle in a well-ventilated area, such as a fume hood, to avoid inhalation of any dust or vapors.

• Handling: Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water.

• Storage: Store in a tightly sealed container in a dry, cool, and well-ventilated place.

Conclusion

(R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride is a valuable chiral building block with considerable potential in the field of drug discovery. Its utility in the synthesis of novel sigma receptor ligands and potential anticancer agents makes it a compound of significant interest to medicinal chemists and pharmacologists. This guide has provided a comprehensive overview of its properties, a proposed synthetic approach, analytical methodologies, and potential applications, serving as a valuable resource for researchers in the field. Further investigation into the specific biological activities of this compound and its derivatives is warranted to fully explore its therapeutic potential.

References

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• Korch, K. M., Eidamshaus, C., Behenna, D. C., Nam, S., Horne, D., & Stoltz, B. M. (2014). Enantioselective Synthesis of α-Secondary and α-Tertiary Piperazin-2-ones and Piperazines by Catalytic Asymmetric Allylic Alkylation. Angewandte Chemie International Edition, 53(50), 13679-13682. [Link]

• Li, X., et al. (2023). Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. Journal of the American Chemical Society.

• Magriotis, P. A. (2020). Recent progress toward the asymmetric synthesis of carbon-substituted piperazine pharmacophores and oxidative related heterocycles. RSC Medicinal Chemistry. [Link]

• Karageorge, G. N., et al. (2020). A Reliable Enantioselective Route to Mono-Protected N1-Cbz Piperazic Acid Building Block. Molecules, 25(24), 5939. [Link]

• Chamakuri, S., et al. (2022). A Concise Synthetic Method for Constructing 3-Substituted Piperazine-2-Acetic Acid Esters from 1,2-Diamines. PubMed. [Link]

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• Romeo, G., et al. (2021). Development of New Benzylpiperazine Derivatives as σ1 Receptor Ligands with in Vivo Antinociceptive and Anti-Allodynic Effects. Journal of Medicinal Chemistry, 64(1), 741-756. [Link]

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A Technical Guide to Elucidating the Mechanism of Action of (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride

Disclaimer: (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride is a specific chemical entity for which detailed pharmacological data is not widely published. This guide is therefore presented as a prospective research framework. It outlines the logical progression of experiments and the scientific rationale required to characterize the mechanism of action for a novel psychoactive compound of this structural class, based on established principles of neuropharmacology.

Introduction: Structural Clues to a Hypothesized Mechanism

(R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride belongs to the substituted piperazine class of compounds. This chemical family is notable for containing numerous centrally-acting agents, including the well-documented psychoactive substance 1-benzylpiperazine (BZP).[1][2] The core structure of the topic compound suggests a strong probability of interaction with monoaminergic systems in the central nervous system (CNS).

BZP, the parent compound, is known to be a CNS stimulant that functions as a mixed monoamine reuptake inhibitor and releasing agent, primarily affecting dopamine (DA) and serotonin (5-HT) neurotransmission.[2][3][4] It produces effects comparable to amphetamine, though with lower potency.[4] The presence of two benzyl groups and a carboxylate moiety in (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride suggests a unique pharmacological profile that warrants a systematic investigation.

This guide presents a comprehensive, multi-stage research program designed to rigorously test the central hypothesis: that (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride acts as a modulator of monoamine transporters, specifically the dopamine transporter (DAT), serotonin transporter (SERT), and norepinephrine transporter (NET). We will proceed through a logical workflow, from initial computational predictions to detailed in vitro and ex vivo validation.

Part 1: Foundational Characterization and In Silico Target Prediction

Before biological evaluation, the foundational physicochemical properties of the compound must be established to ensure data integrity. This involves purity assessment (e.g., via HPLC, LC-MS, and NMR), solubility determination in relevant biological buffers, and stability analysis.

Experimental Workflow: In Silico Screening

The initial step in target identification is computational. Molecular docking simulations are employed to predict the binding affinity and pose of the compound at the primary monoamine transporters (DAT, SERT, NET). This approach leverages the known crystal structures or high-quality homology models of these transporters to provide a rational basis for subsequent wet-lab experiments.

Protocol for Molecular Docking:

• Ligand Preparation: Generate a 3D conformation of (R)-Benzyl 3-benzylpiperazine-1-carboxylate. Assign appropriate protonation states and partial charges.

• Receptor Preparation: Obtain high-resolution crystal structures of human DAT, SERT, and NET. Prepare the structures by removing water molecules, adding hydrogen atoms, and assigning charges.

• Docking Simulation: Utilize a validated docking program (e.g., AutoDock Vina, Schrödinger's Glide) to dock the prepared ligand into the defined binding pocket of each transporter.

• Analysis: Score the resulting poses based on predicted binding energy (e.g., kcal/mol). The top-scoring poses provide insights into potential key interactions (e.g., hydrogen bonds, hydrophobic interactions) that mediate binding.

This in silico workflow allows for the prioritization of biological targets and informs the design of binding and functional assays.

Caption: Workflow for in silico target prediction.

Part 2: In Vitro Target Validation and Functional Characterization

Following computational screening, the predicted interactions must be confirmed experimentally. This is achieved through a combination of binding assays to measure affinity and functional assays to determine the compound's effect on transporter activity.

Radioligand Binding Assays

The primary method to determine the binding affinity (Ki) of the compound for DAT, SERT, and NET is the competitive radioligand binding assay. This technique measures the ability of the test compound to displace a known high-affinity radiolabeled ligand from the transporter.

Protocol for Competitive Radioligand Binding Assay:

• Source Material: Utilize cell membranes prepared from HEK293 cells stably expressing the human transporter of interest (hDAT, hSERT, or hNET) or rodent brain tissue rich in these transporters (e.g., striatum for DAT).

• Assay Setup: In a 96-well plate, combine the membrane preparation, a fixed concentration of a specific radioligand (e.g., [³H]WIN 35,428 for DAT; [³H]citalopram for SERT; [³H]nisoxetine for NET), and a range of concentrations of the test compound.

• Incubation: Incubate the plates at a defined temperature (e.g., room temperature) for a sufficient time to reach equilibrium.

• Harvesting: Rapidly filter the contents of each well through a glass fiber filtermat to separate bound from free radioligand.

• Quantification: Measure the radioactivity trapped on the filters using a scintillation counter.

• Data Analysis: Plot the percentage of radioligand displacement against the log concentration of the test compound. Use non-linear regression to fit the data to a one-site competition model and calculate the IC50 (concentration of compound that inhibits 50% of specific binding). Convert the IC50 to a binding affinity constant (Ki) using the Cheng-Prusoff equation.

Hypothetical Binding Affinity Data:

Target Transporter	Radioligand	Hypothetical Kᵢ (nM) of Test Compound
Dopamine Transporter (DAT)	[³H]WIN 35,428	175
Serotonin Transporter (SERT)	[³H]Citalopram	6050
Norepinephrine Transporter (NET)	[³H]Nisoxetine	62

This hypothetical data is modeled after the parent compound BZP for illustrative purposes.[3]

Neurotransmitter Uptake Inhibition Assays

While binding assays confirm affinity, they do not reveal whether the compound inhibits or enhances transporter function. Neurotransmitter uptake assays are essential to determine the functional consequence of binding.

Protocol for Synaptosomal Neurotransmitter Uptake Assay:

• Synaptosome Preparation: Prepare synaptosomes (resealed nerve terminals) from fresh rodent brain tissue (e.g., striatum for dopamine uptake, cortex for serotonin/norepinephrine uptake).

• Pre-incubation: Pre-incubate synaptosomes with a range of concentrations of the test compound or a reference inhibitor (e.g., cocaine for DAT).

• Uptake Initiation: Initiate neurotransmitter uptake by adding a low concentration of a radiolabeled neurotransmitter (e.g., [³H]dopamine, [³H]serotonin).

• Uptake Termination: After a short incubation period (e.g., 5-10 minutes), terminate the uptake by rapid filtration over glass fiber filters.

• Quantification & Analysis: Measure the radioactivity accumulated within the synaptosomes. Calculate the IC50 value, which represents the concentration of the compound that inhibits 50% of neurotransmitter uptake.

A low IC50 value indicates potent inhibition of transporter function, a hallmark of stimulant-like compounds.

Part 3: Elucidating the Mode of Action: Substrate vs. Inhibitor

A critical distinction for compounds acting on monoamine transporters is whether they are "blockers" (reuptake inhibitors) or "releasers" (substrates). Blockers, like cocaine, prevent the reuptake of neurotransmitters from the synapse. Releasers, like amphetamine, are transported into the neuron and induce reverse transport (efflux) of neurotransmitters.[5] This distinction has profound implications for the compound's neurochemical and behavioral profile.

Neurotransmitter Release Assays

To determine if the compound is a substrate that causes neurotransmitter release, rotating disk electrode voltammetry or in vitro release assays using pre-loaded synaptosomes or brain slices can be performed.

Protocol for In Vitro Release Assay:

• Loading: Incubate synaptosomes or brain slices with a radiolabeled neurotransmitter (e.g., [³H]dopamine) to load the intracellular stores.

• Washing: Wash the tissue to remove excess extracellular radioactivity.

• Stimulation: Perfuse the tissue with a buffer containing various concentrations of the test compound or a known releaser (e.g., amphetamine).

• Fraction Collection: Collect the perfusate in timed fractions.

• Quantification: Measure the radioactivity in each fraction to determine the rate of neurotransmitter efflux.

• Analysis: A significant, concentration-dependent increase in radioactivity in the perfusate indicates that the compound is a substrate-type releaser.

This experimental paradigm is crucial for building a complete mechanistic picture. For instance, BZP itself is known to promote dopamine release while also inhibiting norepinephrine and serotonin uptake.[1]

Caption: Hypothesized mechanism: blockade of dopamine reuptake.

Conclusion and Future Directions

This technical guide outlines a systematic and rigorous pathway to elucidate the mechanism of action for (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride. Based on its structural similarity to BZP, it is strongly hypothesized to be a monoamine transporter ligand. The proposed workflow—from in silico prediction to binding and functional assays—is designed to test this hypothesis comprehensively.

Determining its affinity (Kᵢ) and functional potency (IC50) at DAT, SERT, and NET, and critically, distinguishing between a reuptake inhibitor and a substrate-type releaser, will define its core pharmacological character. This foundational knowledge is essential for any further development, including predicting its in vivo behavioral effects, therapeutic potential, and abuse liability.[1] Future studies would logically progress to ex vivo brain slice electrophysiology and in vivo animal models to correlate these molecular actions with physiological and behavioral outcomes.

References

• Impure but not inactive: behavioral pharmacology of dibenzylpiperazine, a common by-product of benzylpiperazine synthesis. PubMed Central. Available at: [Link]

• Benzylpiperazine. Wikipedia. Available at: [Link]

• BZP/piperazines drug profile. European Monitoring Centre for Drugs and Drug Addiction (EMCDDA). Available at: [Link]

• 1-Benzylpiperazine and other Piperazine-based Derivatives. ResearchGate. Available at: [Link]

• Dissociative and sympathomimetic toxicity associated with recreational use of 1-(3-trifluoromethylphenyl) piperazine (TFMPP) and 1-benzylpiperzine (BZP). ResearchGate. Available at: [Link]

• TAAR1. Wikipedia. Available at: [Link]

• Subjective effects of party pill drugs BZP and TFMPP alone and in combination in humans. ResearchGate. Available at: [Link]

• Clandestine synthesis routes for benzylpiperazine salts. ResearchGate. Available at: [Link]

• Development of New Benzylpiperazine Derivatives as σ1 Receptor Ligands with in Vivo Antinociceptive and Anti-Allodynic Effects. PubMed Central. Available at: [Link]

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• 4. BZP/piperazines drug profile | www.euda.europa.eu [euda.europa.eu]
• 5. researchgate.net [researchgate.net]

Synthesis of (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride: An In-depth Technical Guide

Abstract

This technical guide provides a comprehensive overview of a robust and stereoselective synthetic pathway for (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride, a chiral piperazine derivative of significant interest in medicinal chemistry and drug development. The synthesis commences with the readily available chiral building block, (R)-phenylalanine, and proceeds through a series of strategic transformations, including piperazinone formation, reduction, and sequential N-functionalization. This document is intended for researchers, scientists, and professionals in the field of drug development, offering detailed experimental protocols, mechanistic insights, and characterization data to facilitate the successful synthesis of this valuable compound.

Introduction and Significance

Chiral piperazines are privileged scaffolds in medicinal chemistry, frequently incorporated into a wide array of therapeutic agents due to their ability to introduce conformational rigidity and provide multiple points for diversification, thereby enabling precise interactions with biological targets. The specific stereochemistry at the C3 position, coupled with the distinct N1 and N4 substituents of (R)-Benzyl 3-benzylpiperazine-1-carboxylate, makes it a valuable intermediate for the synthesis of complex molecules with potential applications in various therapeutic areas. This guide delineates a logical and efficient synthetic route, emphasizing stereochemical control and practical experimental considerations.

Retrosynthetic Analysis and Proposed Pathway

A logical retrosynthetic analysis of the target molecule, (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride, suggests a convergent approach. The piperazine core can be constructed from a chiral amino acid precursor to ensure the desired stereochemistry. (R)-phenylalanine is an ideal starting material due to the presence of the required benzyl group at the chiral center. The synthesis can be envisioned to proceed through the formation of a chiral piperazin-2-one intermediate, which is subsequently reduced to the corresponding piperazine. Orthogonal protection and functionalization of the two nitrogen atoms, followed by conversion to the hydrochloride salt, complete the synthesis.

A Technical Guide to the Structural Analogs of (R)-Benzyl 3-benzylpiperazine-1-carboxylate: Synthesis, Structure-Activity Relationships, and In Vitro Evaluation

Abstract

The piperazine ring is a cornerstone of medicinal chemistry, recognized as a "privileged structure" due to its frequent appearance in biologically active compounds.[1][2] Specifically, chiral 3-substituted piperazines represent an under-explored area of chemical space with significant potential for developing novel therapeutics.[2][3] This technical guide focuses on the structural analogs of (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride, a compound featuring this valuable chiral scaffold. We will provide an in-depth exploration of the rationale for analog development, key synthetic strategies, and a systematic analysis of the structure-activity relationships (SAR) for this class of molecules, with a particular focus on their activity as monoamine transporter inhibitors. Furthermore, this guide furnishes detailed, field-proven protocols for the synthesis of a representative analog and its subsequent biological evaluation, designed to equip researchers in drug discovery with the practical knowledge to advance their own investigations.

Introduction to the (R)-3-Benzylpiperazine Scaffold

The title compound, (R)-Benzyl 3-benzylpiperazine-1-carboxylate, belongs to a class of carbon-substituted piperazines. While the vast majority of piperazine-containing drugs are substituted at the nitrogen atoms (N1 and N4), substitution on the carbon atoms of the ring introduces a chiral center, thereby expanding the three-dimensional chemical space available for interaction with biological targets.[2][3] The (R)-configuration at the 3-position, coupled with the benzyl group at this position and the benzyl carbamate at the N1 position, creates a specific stereochemical and conformational profile that is critical for molecular recognition.

The biological significance of this scaffold is often linked to its interaction with monoamine transporters—specifically the dopamine transporter (DAT), norepinephrine transporter (NET), and serotonin transporter (SERT).[4][5] These transporters are crucial for regulating neurotransmitter levels in the synaptic cleft, and their modulation is a key strategy in the treatment of numerous central nervous system (CNS) disorders, including depression, anxiety, and psychostimulant use disorders.[5][6][7] The benzylpiperazine (BZP) core itself is known to have stimulant properties, acting as a dopamine and serotonin releasing agent.[8][9] Therefore, developing analogs of (R)-Benzyl 3-benzylpiperazine-1-carboxylate is a rational approach to fine-tune activity at these transporters and develop novel CNS-active agents.

Rationale for Analog Development: The Pursuit of Optimized Potency, Selectivity, and ADME Properties

The development of structural analogs from a lead compound like (R)-Benzyl 3-benzylpiperazine-1-carboxylate is a systematic process driven by the need to optimize its pharmacological profile. The primary goals are to enhance potency, improve selectivity for a specific biological target over others, and refine the Absorption, Distribution, Metabolism, and Excretion (ADME) properties of the molecule.

Causality Behind Analog Design:

• Improving Potency: Minor structural modifications can significantly alter the binding affinity of a compound for its target. By systematically exploring different substituents, researchers can identify key interactions (e.g., hydrogen bonds, hydrophobic interactions, pi-stacking) that contribute to high-affinity binding. For instance, modifying the electronics of the benzyl rings through substitution can enhance interactions with amino acid residues in the transporter binding pocket.

• Enhancing Selectivity: A common challenge in CNS drug development is off-target activity, which can lead to undesirable side effects. Analogs are designed to increase selectivity for a primary target (e.g., DAT) over secondary targets (e.g., SERT, NET, or sigma receptors).[4] For example, bioisosteric replacement of the piperazine ring with a piperidine has been shown to improve DAT selectivity.[7]

• Optimizing ADME Properties: A potent and selective compound is of little therapeutic value if it is rapidly metabolized, poorly absorbed, or does not cross the blood-brain barrier. Analog development aims to address these issues. Modifications can be made to block sites of metabolism, improve solubility, and modulate lipophilicity to achieve a favorable pharmacokinetic profile. Replacing a metabolically labile group is a common and effective strategy.[7]

The iterative process of designing, synthesizing, and testing analogs is the foundation of modern medicinal chemistry, allowing for the transformation of a promising hit into a viable drug candidate.

Key Structural Analog Classes & Structure-Activity Relationship (SAR) Analysis

The structure of (R)-Benzyl 3-benzylpiperazine-1-carboxylate offers several key positions for modification. The following sections explore the SAR of analogs based on systematic alterations at these positions.

Modification of the N-1 Benzyl Carbamate Group

The N-1 substituent plays a crucial role in orienting the molecule within the binding pocket and can be readily modified.

• Rationale: Altering the N-1 group allows for the exploration of different steric and electronic environments. Replacing the benzyl carbamate with other protecting groups or functional moieties can impact potency and selectivity.

• SAR Insights: In related series of monoamine transporter inhibitors, the nature of the N-substituent is critical. For instance, studies on rimcazole analogues showed that an N-phenylpropyl substituent on the piperazine nitrogen resulted in the highest affinity for the dopamine transporter in the series (Ki = 61.0 nM).[4] This suggests that extending the N-1 substituent with an appropriate lipophilic group can enhance DAT binding. Conversely, unsubstituted terminal piperazine nitrogens often show lower affinity.[4]

Modification of the C-3 Benzyl Group

The C-3 benzyl group is a key hydrophobic feature that also dictates the molecule's stereochemistry.

• Rationale: Substituting the phenyl ring of the C-3 benzyl group allows for probing specific interactions within a hydrophobic sub-pocket of the target protein. Introducing electron-donating or electron-withdrawing groups can alter pi-stacking interactions and the overall electronic character of the molecule.

• SAR Insights: In many classes of transporter inhibitors, aromatic substitutions are not well-tolerated and can lead to a significant reduction in affinity.[4] However, in some piperidine-based series, substitutions on a phenyl ring have been shown to be crucial for achieving potent dual serotonin and norepinephrine reuptake inhibition.[5] This highlights that the impact of such modifications is highly scaffold-dependent and must be determined empirically.

Modification of the N-4 Position

The N-4 position of the parent compound is a secondary amine (as the hydrochloride salt), making it a prime site for derivatization.

• Rationale: The N-4 position often points towards the solvent-exposed region of a binding site, making it an ideal location to introduce substituents that can modulate physicochemical properties like solubility without disrupting core binding interactions. It can also be used to introduce additional pharmacophoric elements to probe for secondary binding sites.

• SAR Insights: The N-4 position is frequently functionalized in piperazine-based drugs. In a series of benzylpiperazine derivatives targeting sigma-1 receptors, the introduction of various amides and alkyl chains at this position significantly influenced both affinity and selectivity.[10] An ethylene linker followed by a cyclohexyl group, for example, resulted in a compound with a Ki of 1.6 nM for the sigma-1 receptor and over 800-fold selectivity versus the sigma-2 receptor.[10] This demonstrates the profound impact N-4 substitution can have on the pharmacological profile.

The SAR data for these analog classes are summarized in the table below.

Modification Site	Modification Type	Observed Effect on Biological Activity	Representative Reference
N-1 Position	Replacement of Benzyl Carbamate	N-phenylpropyl group significantly increased DAT affinity.	[4]
C-3 Benzyl Group	Aromatic Substitution	Generally reduces DAT affinity in some scaffolds.	[4]
N-4 Position	Alkylation/Acylation	Can dramatically improve affinity and selectivity for various targets (e.g., sigma receptors).	[10]

Visualizing the Core Scaffold and Synthetic Logic

To better understand the relationships between the core structure and its potential modifications, we can visualize the key components and the iterative cycle of drug discovery.

Caption: Key modification points on the (R)-3-benzylpiperazine scaffold.

Caption: The iterative cycle of lead optimization in drug discovery.

In-Depth Experimental Protocols

The following protocols are presented with the Senior Application Scientist's perspective, emphasizing causality and self-validation.

Synthesis Protocol: Asymmetric Synthesis of a Representative Analog

This protocol describes a general and robust method for the asymmetric synthesis of a chiral 3-substituted piperazine, a key intermediate for generating a library of analogs. The method is adapted from modern synthetic strategies for preparing chiral piperazines.[1][2][3]

Objective: To synthesize (R)-3-benzyl-1-(tert-butoxycarbonyl)piperazine.

Causality of Experimental Choices:

• Starting Material: We begin with an optically pure amino acid, (D)-Phenylalanine, which provides the chiral backbone and the C-3 benzyl substituent in the correct stereoconfiguration.

• Protection Strategy: The use of Boc (tert-butoxycarbonyl) and Ns (2-nitrobenzenesulfonyl) protecting groups is strategic. The Boc group is stable under the conditions used to introduce the Ns group, and the Ns group facilitates cyclization and can be selectively removed later.

• Cyclization: The intramolecular cyclization is a key step to form the piperazine ring. This is typically achieved under basic conditions.

Step-by-Step Methodology:

• Step 1: Reduction of (D)-Phenylalanine to (R)-2-amino-3-phenylpropan-1-ol.

  • In a round-bottom flask under an inert atmosphere (N2), suspend (D)-Phenylalanine (1 equiv.) in anhydrous Tetrahydrofuran (THF).

  • Cool the suspension to 0 °C in an ice bath.

  • Slowly add a solution of Borane-THF complex (BH3·THF, 1 M in THF, 2.2 equiv.) dropwise.

  • After the addition is complete, allow the reaction to warm to room temperature and then heat to reflux for 4 hours.

  • Self-Validation: Monitor the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

  • Cool the reaction to 0 °C and cautiously quench with methanol, followed by 1 M HCl.

  • Concentrate the mixture under reduced pressure, then basify with aqueous NaOH and extract the product with dichloromethane. Dry the organic layers over anhydrous Na2SO4, filter, and concentrate to yield the amino alcohol.

• Step 2: Boc Protection of the Amino Alcohol.

  • Dissolve the amino alcohol from Step 1 in dichloromethane.

  • Add Di-tert-butyl dicarbonate (Boc2O, 1.1 equiv.) and triethylamine (1.2 equiv.).

  • Stir at room temperature overnight.

  • Self-Validation: TLC analysis should show the formation of a new, less polar spot corresponding to the Boc-protected product.

  • Wash the reaction mixture with water and brine. Dry the organic layer, filter, and concentrate. Purify by column chromatography if necessary.

• Step 3: Conversion of Alcohol to Mesylate and Displacement with Azide.

  • Dissolve the Boc-protected amino alcohol in dichloromethane and cool to 0 °C.

  • Add triethylamine (1.5 equiv.) followed by methanesulfonyl chloride (1.2 equiv.) dropwise.

  • Stir for 2 hours at 0 °C.

  • Wash with cold water and brine, dry, and concentrate. The crude mesylate is used directly in the next step.

  • Dissolve the crude mesylate in Dimethylformamide (DMF) and add sodium azide (NaN3, 3 equiv.).

  • Heat the reaction to 80 °C for 6 hours.

  • Self-Validation: The reaction can be monitored by IR spectroscopy, looking for the appearance of the characteristic azide stretch (~2100 cm⁻¹).

  • Cool, dilute with water, and extract with ethyl acetate. Wash the combined organic layers, dry, and concentrate to yield the azide.

• Step 4: Reduction of Azide to Diamine.

  • Dissolve the azide in methanol and add Palladium on carbon (10% Pd/C, 10 mol%).

  • Hydrogenate the mixture using a balloon filled with H2 gas, stirring vigorously overnight.

  • Self-Validation: Filter the reaction through Celite to remove the catalyst. The disappearance of the azide peak in the IR spectrum confirms the completion of the reaction. Concentrate the filtrate to obtain the crude diamine.

• Step 5: Cyclization to form the Piperazine Ring.

  • This step would typically involve protecting one of the amines, activating the other, and then performing an intramolecular cyclization. A more direct route from a 1,2-diamine intermediate can be achieved via annulation.[3] For simplicity, we describe a conceptual pathway. The crude diamine is treated with a suitable cyclizing agent (e.g., a di-electrophile) under high dilution conditions to favor intramolecular reaction, yielding the desired piperazine scaffold.

Biological Evaluation Protocol: Monoamine Transporter Uptake Inhibition Assay

This protocol describes a standard, reliable method for assessing the potency of the synthesized analogs as inhibitors of monoamine transporters (DAT, NET, SERT).[6][11][12]

Objective: To determine the IC50 values of test compounds for inhibition of [³H]-dopamine uptake via the human dopamine transporter (hDAT) expressed in a stable cell line.

Causality of Experimental Choices:

• Cell Line: Human Embryonic Kidney 293 (HEK 293) cells stably transfected with the gene for hDAT are used.[6] This provides a consistent and reproducible biological system to study the specific transporter in isolation.

• Radioligand: [³H]-Dopamine is used as the substrate. Its uptake into the cells is a direct measure of transporter function. The use of a radiolabeled substrate allows for highly sensitive detection.[11]

• Assay Conditions: The incubation time and temperature are optimized to ensure measurements are taken during the initial linear phase of uptake, providing an accurate reflection of the transporter's velocity.[13]

• Controls: Non-specific uptake is determined using a known potent DAT inhibitor (e.g., 10 µM mazindol) or in non-transfected cells to define the baseline.[6][12] Total uptake is measured in the absence of any inhibitor.

Step-by-Step Methodology:

• Cell Culture and Plating:

  • Culture HEK-hDAT cells under standard conditions (e.g., 37 °C, 5% CO2) in appropriate media.

  • 24 hours prior to the assay, plate the cells into a 96-well plate at a density of ~50,000 cells per well.[12]

• Preparation of Assay Buffer and Reagents:

  • Prepare Krebs-Phosphate buffer (pH 7.4) containing appropriate salts and glucose.[11]

  • Prepare serial dilutions of the test compounds in the assay buffer. A typical concentration range would be from 0.1 nM to 10 µM.

  • Prepare the radioligand solution by diluting [³H]-Dopamine in assay buffer to a final concentration of 5 nM.[6][11]

• Uptake Inhibition Assay:

  • On the day of the experiment, aspirate the culture medium from the wells and wash the cells once with assay buffer.

  • Add 50 µL of assay buffer containing the various concentrations of the test compound (or vehicle/positive control) to the appropriate wells.

  • Pre-incubate the plate for 10 minutes at room temperature.[6]

  • Initiate the uptake reaction by adding 50 µL of the [³H]-Dopamine solution to each well.

  • Incubate for an additional 10 minutes at room temperature.[6]

• Termination and Lysis:

  • Terminate the uptake by rapidly aspirating the buffer and washing the cells three times with ice-cold assay buffer. This step is critical to remove any unbound radioligand.

  • Lyse the cells by adding 100 µL of a suitable lysis buffer (e.g., 1% Sodium Dodecyl Sulfate) to each well.

• Quantification and Data Analysis:

  • Transfer the cell lysates from each well into scintillation vials.

  • Add 4 mL of scintillation cocktail to each vial.

  • Quantify the radioactivity (in counts per minute, CPM) using a liquid scintillation counter.

  • Calculate the percent inhibition for each concentration of the test compound relative to the total uptake (vehicle control) and non-specific uptake (positive control).

  • Self-Validation: The data should be fitted to a sigmoidal dose-response curve using a non-linear regression analysis program (e.g., GraphPad Prism) to determine the IC50 value (the concentration of inhibitor that blocks 50% of specific uptake).[6]

Conclusion and Future Perspectives

The (R)-3-benzylpiperazine scaffold is a valuable starting point for the development of novel monoamine transporter inhibitors. The systematic exploration of structural analogs, guided by the principles of medicinal chemistry, allows for the fine-tuning of potency, selectivity, and pharmacokinetic properties. The synthetic and biological protocols provided in this guide offer a robust framework for researchers to synthesize and evaluate their own series of compounds.

Future work in this area should focus on exploring more diverse substituents at the key modification points and employing computational modeling to better understand the binding modes of these ligands. The development of highly selective tool compounds will be invaluable for dissecting the specific roles of each monoamine transporter in various physiological and pathological processes.[14] Ultimately, the insights gained from these studies could lead to the discovery of next-generation therapeutics for a range of challenging CNS disorders.

References

• Abonnenc, M., et al. (2010). Structure-activity relationships at the monoamine transporters and sigma receptors for a novel series of 9-[3-(cis-3, 5-dimethyl-1-piperazinyl)propyl]carbazole (rimcazole) analogues. PubMed. Available at: [Link]

• Chamakuri, S., et al. (2022). A Concise Synthetic Method for Constructing 3-Substituted Piperazine-2-Acetic Acid Esters from 1,2-Diamines. PubMed Central. Available at: [Link]

• Various Authors. (2025). Structure—Activity Relationships of N-Substituted Piperazine Amine Reuptake Inhibitors. ResearchGate. Available at: [Link]

• Luethi, D., et al. (2019). Monoamine Transporter and Receptor Interaction Profiles in Vitro Predict Reported Human Doses of Novel Psychoactive Stimulants and Psychedelics. Neuropsychopharmacology. Available at: [Link]

• Korch, K. M., et al. (2014). Enantioselective Synthesis of α-Secondary and α-Tertiary Piperazin-2-ones and Piperazines by Catalytic Asymmetric Allylic Alkylation. Stoltz Group, Caltech. Available at: [Link]

• Rothman, R. B., et al. (2017). Monoamine Transporter Assays. Bio-protocol. Available at: [Link]

• Carroll, F. I., et al. (2012). Further Structure−Activity Relationship Studies of Piperidine-Based Monoamine Transporter Inhibitors. ResearchGate. Available at: [Link]

• Magriotis, P. A. (2020). Recent progress toward the asymmetric synthesis of carbon-substituted piperazine pharmacophores and oxidative related heterocycles. RSC Publishing. Available at: [Link]

• Various Authors. (n.d.). Standard procedures for monoamine transporter and receptor-binding assays. ResearchGate. Available at: [Link]

• Mayer, F. P., et al. (2020). Cell-Based Radiotracer Binding and Uptake Inhibition Assays: A Comparison of In Vitro Methods to Assess the Potency of Drugs That Target Monoamine Transporters. PubMed Central. Available at: [Link]

• Johnson, K. M., et al. (2021). Structure-Activity Relationships for a Series of (Bis(4-fluorophenyl)methyl)sulfinylethyl-aminopiperidines and -piperidine amines at the Dopamine Transporter: Bioisosteric Replacement of the Piperazine Improves Metabolic Stability. PubMed Central. Available at: [Link]

• Abadi, A. H., et al. (2019). Development of New Benzylpiperazine Derivatives as σ1 Receptor Ligands with in Vivo Antinociceptive and Anti-Allodynic Effects. PubMed Central. Available at: [Link]

• Sitte, H. H., & Freissmuth, M. (2015). In vitro assays for the functional characterization of the dopamine transporter (DAT). PubMed Central. Available at: [Link]

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(R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride literature review

An In-Depth Technical Guide to (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride

This guide provides a comprehensive technical overview of (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride, a chiral piperazine derivative of significant interest in medicinal chemistry and drug development. While direct, extensive literature on this specific molecule is nascent, this document synthesizes information from closely related analogues and established synthetic methodologies to provide a robust guide for researchers. We will delve into a proposed enantioselective synthesis, predicted characterization data, and potential therapeutic applications, with a focus on the underlying scientific principles.

Introduction: The Significance of Chiral Piperazines

The piperazine ring is a privileged scaffold in medicinal chemistry, appearing in numerous approved drugs. The introduction of a chiral center, as seen in the 3-substituted piperazine core of the title compound, provides a three-dimensional architecture that can lead to enhanced potency, selectivity, and improved pharmacokinetic properties.[1] (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride serves as a key chiral building block, offering multiple points for diversification in the design of novel therapeutics.[2][3]

Proposed Enantioselective Synthesis

There is no single, established route for the synthesis of (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride in the public domain. Therefore, a robust and logical synthetic pathway is proposed here, starting from the readily available chiral pool starting material, (R)-phenylalanine. This approach ensures the stereochemical integrity of the final product.[4]

Synthetic Workflow Diagram

Caption: Proposed enantioselective synthesis of the title compound from (R)-phenylalanine.

Step-by-Step Experimental Protocols

Step 1: Reduction of (R)-Phenylalanine (R)-Phenylalanine is reduced to the corresponding chiral amino alcohol, (R)-2-amino-3-phenylpropan-1-ol.

• Protocol: To a stirred suspension of LiAlH4 (1.5 eq.) in anhydrous THF at 0 °C, slowly add (R)-phenylalanine (1.0 eq.). Allow the reaction to warm to room temperature and then reflux for 6 hours. Cool the reaction to 0 °C and quench sequentially with water, 15% NaOH solution, and water. Filter the resulting solid and concentrate the filtrate under reduced pressure to yield the amino alcohol.

• Causality: LiAlH4 is a powerful reducing agent capable of reducing the carboxylic acid to a primary alcohol without affecting the stereocenter.

Step 2: N-Benzylation of the Amino Alcohol The primary amine is selectively protected with a benzyl group via reductive amination.

• Protocol: Dissolve (R)-2-amino-3-phenylpropan-1-ol (1.0 eq.) and benzaldehyde (1.1 eq.) in 1,2-dichloroethane. Add sodium triacetoxyborohydride (NaBH(OAc)3) (1.5 eq.) portion-wise. Stir at room temperature for 12-16 hours. Quench with saturated NaHCO3 solution and extract with dichloromethane. The combined organic layers are dried and concentrated. Purify by column chromatography.

• Causality: Reductive amination is a mild and efficient method for N-alkylation.[5][6] NaBH(OAc)3 is a gentle reducing agent suitable for this transformation.[5]

Steps 3 & 4: Conversion of Alcohol to Azide The primary alcohol is converted to a good leaving group (mesylate) and then displaced with an azide.

• Protocol: Dissolve the N-benzylated amino alcohol (1.0 eq.) and triethylamine (1.5 eq.) in dichloromethane at 0 °C. Add methanesulfonyl chloride (1.2 eq.) dropwise and stir for 2 hours. Wash with water and brine, then dry and concentrate. Dissolve the crude mesylate in DMF and add sodium azide (3.0 eq.). Heat the mixture to 80 °C for 6 hours. Cool, dilute with water, and extract with ethyl acetate. The organic layer is washed, dried, and concentrated.

• Causality: This two-step process is a standard method for converting a primary alcohol into a primary amine with inversion of stereochemistry (though not at a chiral center in this case).

Step 5: Reduction of the Azide The azide is reduced to a primary amine to form the required diamine.

• Protocol: Dissolve the azide in methanol and add 10% Pd/C catalyst. Stir the mixture under a hydrogen atmosphere (balloon) for 12 hours. Filter through Celite® and concentrate the filtrate to yield the diamine.

• Causality: Catalytic hydrogenation is a clean and efficient method for reducing azides to amines.[7]

Step 6 & 7: Piperazine Ring Formation The diamine is cyclized to form the piperazine ring.

• Protocol: The diamine is first reacted with chloroacetyl chloride in the presence of a base like K2CO3 to form an amide, which then undergoes intramolecular cyclization to form (R)-3-benzylpiperazin-2-one. Subsequent reduction of the lactam with a strong reducing agent like borane-THF complex (BH3·THF) yields (R)-3-benzylpiperazine.

• Causality: This is a common strategy for constructing the piperazine core from a 1,2-diamine.

Step 8: N-Cbz Protection The N4 nitrogen of the piperazine is protected with a benzyloxycarbonyl (Cbz) group.

• Protocol: Dissolve (R)-3-benzylpiperazine (1.0 eq.) in a biphasic mixture of dichloromethane and saturated aqueous NaHCO3 solution. Cool to 0 °C and add benzyl chloroformate (Cbz-Cl) (1.05 eq.) dropwise. Stir vigorously at 0 °C for 1 hour, then at room temperature for 4 hours.[7][8] Separate the organic layer, wash with brine, dry over Na2SO4, and concentrate. Purify the crude product by silica gel chromatography.

• Causality: The Cbz group is a robust protecting group for amines, stable under a variety of conditions but readily removable by hydrogenolysis.[9][10] The use of a biphasic system with NaHCO3 neutralizes the HCl byproduct.[8]

Step 9: Hydrochloride Salt Formation The final compound is converted to its hydrochloride salt for improved stability and solubility.

• Protocol: Dissolve the purified (R)-Benzyl 3-benzylpiperazine-1-carboxylate in anhydrous diethyl ether. Add a solution of HCl in diethyl ether (2M) dropwise with stirring until precipitation is complete. Filter the solid, wash with cold diethyl ether, and dry under vacuum to yield the title compound.

Characterization

Table 1: Predicted Physicochemical and Spectroscopic Data

Property	Predicted Value
Molecular Formula	C19H23ClN2O2
Molecular Weight	346.85 g/mol
Appearance	White to off-white solid
Melting Point	>200 °C (as hydrochloride salt)
¹H NMR (400 MHz, DMSO-d₆)	δ (ppm): 10.5-11.5 (br s, 2H, N-H⁺), 7.20-7.50 (m, 10H, Ar-H), 5.15 (s, 2H, O-CH₂-Ph), 4.20-4.40 (m, 2H, piperazine-H), 3.80-4.00 (m, 1H, piperazine-H), 3.00-3.40 (m, 4H, piperazine-H), 2.80-3.00 (m, 2H, CH₂-Ph)
¹³C NMR (100 MHz, DMSO-d₆)	δ (ppm): 154.5 (C=O), 137.0 (Ar-C), 136.5 (Ar-C), 127.5-129.0 (Ar-CH), 66.5 (O-CH₂), 55.0 (piperazine-CH), 52.5 (piperazine-CH₂), 45.0 (piperazine-CH₂), 43.0 (piperazine-CH₂), 38.0 (CH₂-Ph)
FT-IR (KBr)	ν (cm⁻¹): 3400 (N-H stretch), 3030 (Ar C-H stretch), 2940 (Aliphatic C-H stretch), 1695 (C=O stretch, carbamate), 1450, 1240 (C-N stretch)
Mass Spec (ESI+)	m/z: 311.17 [M+H]⁺ (free base), calculated for C19H23N2O2⁺: 311.1754

Applications in Drug Discovery

The (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride scaffold is a valuable starting point for the synthesis of a diverse range of potential therapeutic agents.

Mcl-1 Inhibitors for Cancer Therapy

Myeloid cell leukemia 1 (Mcl-1) is an anti-apoptotic protein of the Bcl-2 family that is overexpressed in many human cancers, contributing to tumor survival and resistance to chemotherapy.[11][12] Small molecules that inhibit Mcl-1 can restore the apoptotic pathway in cancer cells. Several potent Mcl-1 inhibitors feature a chiral piperazine core, which is crucial for establishing the necessary interactions within the BH3 binding groove of the Mcl-1 protein.[13][14]

The title compound can serve as a key intermediate for the synthesis of Mcl-1 inhibitors. The benzyl group on the N1 position can be removed via hydrogenolysis, and the resulting secondary amine can be acylated or alkylated to introduce moieties that interact with key residues in the Mcl-1 binding pocket, such as Arg263.[14] The benzyl group at the C3 position can occupy a hydrophobic pocket (the P2 pocket), a common feature of potent Mcl-1 inhibitors.[11]

Mcl-1 Inhibition Pathway

Caption: Mechanism of Mcl-1 inhibition by a chiral piperazine derivative.

Central Nervous System (CNS) Agents

Piperazine derivatives are well-known for their activity in the central nervous system. They are core components of drugs used to treat depression, anxiety, and psychosis.[5] The chiral nature of the title compound allows for the development of stereospecific ligands for various receptors and transporters in the brain, such as serotonin and dopamine receptors, potentially leading to drugs with improved efficacy and reduced side effects.[1]

Conclusion

(R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride is a valuable chiral building block with significant potential in drug discovery. This guide has provided a proposed enantioselective synthesis, predicted characterization data, and an overview of its potential applications, particularly in the development of Mcl-1 inhibitors for oncology. The methodologies and principles discussed herein should serve as a solid foundation for researchers working with this and related chiral piperazine scaffolds.

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(R)-Benzyl 3-Benzylpiperazine-1-carboxylate Hydrochloride: A Technical Guide to a Novel Scaffold with Putative Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The specific molecule, (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride, is not extensively characterized in publicly available scientific literature. This guide, therefore, leverages data from structurally related benzylpiperazine derivatives to provide a comprehensive technical overview of the potential biological activities, synthesis, and experimental evaluation of this class of compounds. The primary focus will be on their well-documented interactions with sigma receptors, a promising area for therapeutic development.

Introduction: The Benzylpiperazine Scaffold and its Therapeutic Potential

The piperazine ring is a ubiquitous motif in medicinal chemistry, forming the core of numerous approved drugs with a wide range of biological activities.[1] Its ability to be readily substituted at its two nitrogen atoms allows for the fine-tuning of pharmacological properties. The introduction of a benzyl group to the piperazine scaffold has given rise to a class of compounds with significant central nervous system (CNS) activity. The parent compound, 1-benzylpiperazine (BZP), is a well-known CNS stimulant that modulates dopaminergic, serotonergic, and noradrenergic systems.[2][3]

Recent research has shifted focus towards more complex benzylpiperazine derivatives, exploring the impact of substitutions on the piperazine ring and the benzyl moiety. A particularly promising area of investigation is their activity as ligands for sigma (σ) receptors.[4][5] Sigma receptors, comprising σ1 and σ2 subtypes, are unique intracellular proteins implicated in a variety of cellular functions and are considered important targets for the treatment of neurological disorders, pain, and cancer.[4][5]

This guide will explore the prospective biological activity of (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride by examining the established pharmacology of its structural analogs. We will delve into the synthesis of chiral 3-substituted piperazines, their structure-activity relationships at sigma receptors, and provide detailed protocols for their biological evaluation.

Synthetic Strategies for Chiral 3-Substituted Benzylpiperazines

The synthesis of enantiomerically pure 3-substituted piperazines is a key challenge in the development of chiral drug candidates. While a specific synthesis for (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride is not reported, general strategies for creating chiral piperazine cores can be adapted.

One common approach involves the use of chiral starting materials, such as amino acids. For instance, enantiopure piperazine derivatives can be synthesized from α-amino acids, which provide a stereodefined center that can be elaborated into the piperazine ring.

Conceptual Synthetic Workflow:

Caption: Workflow for in vitro sigma receptor binding assay.

Procedure:

• Membrane Preparation: Homogenize guinea pig brain or rat liver tissue in ice-cold buffer and prepare a crude membrane fraction by centrifugation.

• Binding Assay:

  • In a 96-well plate, add the membrane preparation, radioligand (e.g., 1 nM -pentazocine for σ1), and varying concentrations of the test compound (typically from 10⁻¹¹ to 10⁻⁵ M).

  • For the determination of non-specific binding, add a high concentration of haloperidol (e.g., 10 µM).

  • Incubate the mixture at 37°C for 150 minutes.

• Filtration: Terminate the incubation by rapid filtration through glass fiber filters, followed by washing with ice-cold buffer to remove unbound radioligand.

• Quantification: Place the filters in scintillation vials with scintillation cocktail and measure the radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Determine the IC50 value (the concentration of the compound that inhibits 50% of the specific binding of the radioligand) using non-linear regression analysis.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Conclusion and Future Directions

While direct experimental data for (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride is currently unavailable, the extensive research on related benzylpiperazine derivatives provides a strong foundation for predicting its biological activity. The primary target is likely to be the sigma receptors, with the potential for high affinity and selectivity depending on the interplay of the N1-carboxylate and the chiral 3-benzyl group.

Future research should focus on the enantioselective synthesis of this compound and its subsequent pharmacological characterization. Key investigations should include:

• In vitro binding assays to determine its affinity and selectivity for σ1 and σ2 receptors, as well as a panel of other CNS targets, including dopamine and serotonin transporters and receptors.

• Functional assays to determine whether it acts as an agonist, antagonist, or allosteric modulator at its primary targets.

• In vivo studies in animal models of pain, neurodegeneration, or cancer to evaluate its therapeutic potential.

The exploration of 3-substituted chiral piperazines represents a promising avenue for the discovery of novel CNS-active compounds with improved therapeutic profiles.

References

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• Romeo, G., Bonanno, F., Wilson, L. L., Arena, E., Modica, M. N., Pittalà, V., ... & Intagliata, S. (2021). Development of New Benzylpiperazine Derivatives as σ1 Receptor Ligands with in Vivo Antinociceptive and Anti-Allodynic Effects. ACS Publications. [Link]

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A Strategic Guide to Target Identification of (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride

Foreword: From Enigmatic Ligand to Therapeutic Hypothesis

In the landscape of modern drug discovery, the journey from a bioactive small molecule to a validated therapeutic target is one of the most critical and challenging phases. (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride, a chiral derivative of the well-studied benzylpiperazine scaffold, represents a compelling case study. The piperazine moiety is a privileged structure in medicinal chemistry, found in a plethora of approved drugs with diverse biological activities, including antipsychotic, antihistamine, and anticancer effects[1][2]. The parent compound, benzylpiperazine (BZP), is known for its stimulant properties, primarily acting on central dopamine, serotonin, and noradrenaline neurotransmission[3][4]. However, the specific molecular targets and mechanism of action of its (R)-3-benzyl-1-carboxylate derivative remain to be elucidated. This guide provides a comprehensive, multi-pronged strategy for the de-orphaning of this molecule, designed for researchers, scientists, and drug development professionals. Our approach is grounded in a philosophy of iterative, self-validating experimental cycles, ensuring the highest degree of scientific integrity.

Initial In Silico Profiling: Building a Predictive Foundation

Before embarking on resource-intensive wet-lab experiments, a robust in silico analysis is paramount. This initial phase aims to generate a ranked list of plausible biological targets, guiding subsequent experimental design. Computational methods offer a rapid and cost-effective means to hypothesize potential interactions based on the molecule's structural and physicochemical properties[5][6].

Pharmacophore Modeling and Similarity Searching

The principle of "similar molecules have similar biological activities" is a cornerstone of early-stage drug discovery. We will leverage this by comparing the structure of (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride against extensive databases of known bioactive compounds.

• Methodology:

  • Database Selection: Utilize public and commercial databases such as ChEMBL, PubChem, and DrugBank.

  • Similarity Metrics: Employ 2D fingerprinting methods (e.g., Tanimoto coefficient) and 3D shape-based similarity (e.g., ROCS - Rapid Overlay of Chemical Structures).

  • Target Inference: The known targets of the most structurally similar compounds will form our initial, broad list of potential targets for the query molecule.

Molecular Docking and Virtual Screening

Molecular docking predicts the preferred orientation of a ligand when bound to a target protein[7][8]. We will perform docking against a curated library of protein structures, focusing on target classes historically associated with piperazine derivatives.

• Target Library Construction:

  • G-Protein Coupled Receptors (GPCRs): A major target class for piperazine-containing drugs[9][10]. Focus on dopamine, serotonin, and adrenergic receptors[11][12].

  • Monoamine Transporters: Including dopamine transporter (DAT), serotonin transporter (SERT), and norepinephrine transporter (NET)[13].

  • Ion Channels: Another important class of membrane proteins modulated by small molecules[14].

  • Enzymes: Such as tyrosinases, kinases, and acetylcholinesterase, which have been shown to be inhibited by piperazine derivatives[7][15].

• Protocol: Virtual Screening Workflow

  • Protein Preparation: Obtain crystal structures from the Protein Data Bank (PDB) or utilize homology models. Prepare the structures by adding hydrogens, assigning charges, and defining the binding pocket.

  • Ligand Preparation: Generate a low-energy 3D conformation of (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride.

  • Docking Execution: Use software like AutoDock, Glide, or GOLD to dock the ligand into the prepared protein structures.

  • Scoring and Ranking: Score the resulting poses based on the predicted binding affinity. Rank the potential targets based on these scores.

The output of this in silico phase will be a prioritized list of candidate targets, which will then be subjected to rigorous experimental validation.

Experimental Target Discovery: Unbiased and Focused Approaches

With a set of computationally-derived hypotheses in hand, we move to the laboratory to identify direct binding partners of our compound of interest in a biological context. We will employ a combination of unbiased, proteome-wide methods and focused, hypothesis-driven assays.

Unbiased Proteome-Wide Screening

These methods aim to identify the molecular target(s) without prior assumptions.

This classical and powerful technique involves immobilizing the ligand of interest on a solid support to "fish" for its binding partners from a complex protein mixture.

• Experimental Protocol: AC-MS

  • Ligand Immobilization: Synthesize a derivative of (R)-Benzyl 3-benzylpiperazine-1-carboxylate with a linker arm suitable for conjugation to a solid support (e.g., NHS-activated sepharose beads). A control resin without the immobilized ligand is essential.

  • Cell Lysate Preparation: Prepare a native protein lysate from a relevant cell line or tissue (e.g., neuronal cell line for CNS-active compounds).

  • Affinity Purification: Incubate the cell lysate with both the ligand-conjugated and control resins.

  • Washing: Wash the resins extensively to remove non-specific binders.

  • Elution: Elute the specifically bound proteins, often using a competitive ligand or by changing buffer conditions.

  • Protein Identification: Identify the eluted proteins using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis: Proteins significantly enriched in the ligand-conjugated resin compared to the control are considered potential binding partners.

CETSA is based on the principle that a protein's thermal stability is altered upon ligand binding[16][17][18]. This method has the significant advantage of being performed in a cellular context, preserving the native protein conformation and interactions.

• Experimental Workflow: CETSA

Caption: Cellular Thermal Shift Assay (CETSA) Workflow.

• Protocol: CETSA

  • Cell Treatment: Treat intact cells with (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride or a vehicle control.

  • Heating: Heat the treated cells to a range of temperatures.

  • Lysis and Fractionation: Lyse the cells and separate the soluble fraction from the precipitated, denatured proteins by centrifugation.

  • Protein Quantification: Quantify the amount of a specific protein remaining in the soluble fraction at each temperature using methods like Western blotting or mass spectrometry.

• Interpretation: A shift in the melting curve to a higher temperature in the presence of the compound indicates direct target engagement.

Hypothesis-Driven Target Validation

The results from the in silico and unbiased screens will provide a list of high-priority candidate targets. We will then use focused biochemical and biophysical assays to validate these interactions.

• Enzyme Inhibition Assays: If a candidate target is an enzyme, its activity will be measured in the presence of increasing concentrations of our compound[7][15]. A dose-dependent decrease in enzyme activity confirms an inhibitory interaction.

• Receptor Binding Assays: For GPCRs and ion channels, radioligand binding assays can be used to determine the affinity of our compound for the receptor. This involves competing off a known radiolabeled ligand with our unlabeled compound.

• Surface Plasmon Resonance (SPR): SPR is a label-free technique that can measure the kinetics of binding between a ligand and its target protein in real-time, providing valuable information on association and dissociation rates.

Elucidating the Mechanism of Action and Cellular Effects

Identifying the direct binding partner is only the first step. Understanding the functional consequences of this interaction is crucial for drug development.

Signaling Pathway Analysis

Once a target is validated, we will investigate the downstream signaling pathways affected by the compound-target interaction.

• Workflow: Signaling Pathway Analysis

Caption: From Target Engagement to Cellular Phenotype.

• Methodologies:

  • Phospho-proteomics: To identify changes in protein phosphorylation patterns downstream of the target.

  • Reporter Gene Assays: To measure the activity of specific transcription factors.

  • Second Messenger Assays: To quantify levels of intracellular messengers like cAMP or calcium.

Cellular Phenotypic Assays

Based on the identified target and signaling pathway, we will design cell-based assays to measure a relevant physiological outcome. For instance, if the target is a serotonin receptor, we might measure serotonin release from neuronal cells.

Data Synthesis and Target Nomination

The culmination of this comprehensive approach is the synthesis of all data to nominate the most likely biological target(s) of (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride.

Methodology	Information Gained	Confidence Level
In Silico Profiling	Prioritized list of potential targets	Low (Hypothesis generating)
AC-MS	Unbiased identification of binding partners	Medium to High
CETSA	Confirmation of target engagement in cells	High
Biochemical/Biophysical Assays	Quantitative binding affinity and kinetics	High
Signaling & Phenotypic Assays	Functional consequences of target engagement	High

By integrating the evidence from each of these orthogonal approaches, we can build a compelling and well-supported case for the molecular target and mechanism of action of this novel piperazine derivative, paving the way for its further development as a potential therapeutic agent.

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(R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride discovery and history

An In-Depth Technical Guide to the Synthesis and Implied History of (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride

Introduction

(R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride is a chiral organic molecule belonging to the vast and pharmaceutically significant class of piperazine derivatives. While a specific, documented history of the discovery of this exact stereoisomer remains elusive in publicly accessible scientific literature and patent databases, its molecular architecture points to a lineage deeply rooted in the exploration of substituted piperazines for therapeutic applications. This guide provides a comprehensive overview of the likely synthetic pathways to this compound, grounded in established methodologies for the creation of chiral 3-substituted piperazines. By examining the historical context of piperazine chemistry and the evolution of asymmetric synthesis, we can infer the scientific foundations upon which the synthesis of this specific molecule is built.

The piperazine ring is a ubiquitous scaffold in medicinal chemistry, prized for its ability to impart favorable pharmacokinetic properties such as improved solubility and bioavailability.[1] The introduction of a benzyl group at the 3-position and a benzyl carbamate at the 1-position, with a defined (R)-stereochemistry, suggests a sophisticated molecular design aimed at achieving specific interactions with biological targets. This guide will serve researchers, scientists, and drug development professionals by delineating the synthetic strategies and the chemical principles that underpin the creation of this and related chiral piperazine structures.

Historical Context: The Rise of Piperazine and its Derivatives

The story of piperazine begins not in the realm of complex chiral synthesis, but in its early application as an anthelmintic agent. Marketed by Bayer in the early 20th century, piperazine was effective against parasitic worms.[2] Its mode of action involves paralyzing the parasites, allowing the host to expel them.[3] This early medicinal use established piperazine as a safe and valuable scaffold.

The mid-20th century saw a surge in the development of piperazine derivatives with a wide range of pharmacological activities. A notable and somewhat notorious derivative is benzylpiperazine (BZP), which was first synthesized in 1944 by Burroughs Wellcome & Co.[4] Initially investigated as a potential anthelmintic, it was later explored as an antidepressant in the 1970s.[4] However, its amphetamine-like stimulant effects led to its abandonment for therapeutic use and its emergence as a recreational drug.[1][4][5][6]

The journey from simple piperazine salts to complex, stereochemically defined molecules like (R)-benzyl 3-benzylpiperazine-1-carboxylate hydrochloride reflects the broader evolution of medicinal chemistry. The focus has shifted from serendipitous discovery to rational drug design, where precise control over the three-dimensional arrangement of atoms is paramount for achieving desired biological activity and minimizing off-target effects.

The Challenge of Asymmetric Synthesis of 3-Substituted Piperazines

The synthesis of piperazine derivatives with a single substituent at the 3-position, and particularly the isolation of a single enantiomer, presents significant synthetic challenges. The development of stereoselective methods for the synthesis of such chiral piperazines is a continuing area of research.[3][7][8][9] Early methods often relied on the resolution of racemic mixtures, which is inherently inefficient. Modern approaches focus on asymmetric synthesis, starting from chiral precursors or employing chiral catalysts to control the stereochemical outcome of the reaction.

Key strategies for the enantioselective synthesis of 3-substituted piperazines often involve the use of amino acids as chiral starting materials.[8] These approaches leverage the readily available pool of enantiopure amino acids to construct the chiral piperazine core.

Plausible Synthetic Pathway for (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride

Given the absence of a specific documented synthesis, a plausible and efficient route to (R)-benzyl 3-benzylpiperazine-1-carboxylate hydrochloride can be designed based on established synthetic methodologies. The following multi-step synthesis starts from the chiral amino acid, (R)-phenylalanine.

Synthetic Workflow Diagram

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Protocols & Analytical Methods

Application Note & Protocol: In Vivo Evaluation of (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride in a Preclinical Model of Parkinson's Disease

For: Researchers, scientists, and drug development professionals in neuropharmacology.

Abstract & Scientific Rationale

Piperazine derivatives are a versatile class of compounds with a broad range of activities in the central nervous system (CNS).[1] Many exhibit potent interactions with monoamine neurotransmitter systems, including dopamine and serotonin pathways.[2][3][4] The specific compound, (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride, belongs to this family and, based on its structural similarity to known dopamine agonists, is hypothesized to act as a selective dopamine D2 receptor (D2R) agonist.[5] Such agents are of significant therapeutic interest for conditions characterized by dopaminergic deficits, most notably Parkinson's Disease (PD).

This document provides a comprehensive in vivo experimental protocol designed to rigorously evaluate the therapeutic potential of this compound. We will utilize the 6-hydroxydopamine (6-OHDA) unilateral lesion rat model, a gold-standard paradigm that recapitulates the severe and specific loss of dopaminergic neurons in the nigrostriatal pathway seen in PD.[6][7][8] The primary efficacy endpoint will be the compound's ability to reverse motor deficits, as measured by the apomorphine-induced rotation test.[9][10][11] This behavioral assay provides a reliable and quantifiable measure of a compound's functional agonism at postsynaptic dopamine receptors in the denervated striatum.[11][12]

This protocol is structured to ensure scientific rigor, reproducibility, and adherence to the highest ethical standards for animal research, in accordance with the ARRIVE guidelines.[13][14][15]

Hypothesized Mechanism of Action

We hypothesize that (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride acts as a D2R agonist. In the dopamine-depleted striatum of the 6-OHDA lesioned rat, this agonism is expected to stimulate postsynaptic D2 receptors, thereby normalizing motor circuit activity and alleviating parkinsonian motor symptoms. The diagram below illustrates this proposed pathway.

Caption: Hypothesized D2R Agonist Pathway.

Experimental Design & Workflow

The overall experimental workflow is designed to progress from surgical induction of the PD model to behavioral assessment and terminal sample collection for subsequent analysis. Adherence to this workflow ensures consistency and minimizes confounding variables.

Caption: Overall In Vivo Experimental Workflow.

Detailed Protocols

4.1. Ethical Statement All procedures must be approved by an Institutional Animal Care and Use Committee (IACUC) and conducted in compliance with national and institutional guidelines for the care and use of animals.[16] Reporting of study details should follow the ARRIVE guidelines to ensure transparency and reproducibility.[13][14][17]

4.2. Animal Model

• Species: Male Sprague-Dawley rats.

• Weight: 225–250 g at the time of surgery.

• Justification: Rats are widely used for the 6-OHDA model due to their well-characterized neuroanatomy and the robustness of the resulting behavioral deficits, which are analogous to human PD symptoms.[7][18]

4.3. Protocol: 6-OHDA Unilateral Lesion Surgery This protocol induces a severe, unilateral loss of dopaminergic neurons.[6][7][19]

• Anesthesia: Anesthetize the rat using isoflurane (1.5-2% in oxygen). Confirm the depth of anesthesia by lack of pedal withdrawal reflex.

• Stereotaxic Placement: Secure the animal in a stereotaxic frame. Shave and sterilize the scalp with betadine and 70% ethanol.

• Incision & Bregma Identification: Make a midline scalp incision to expose the skull. Identify and level the bregma and lambda skull points.[19]

• Craniotomy: Drill a small burr hole over the injection site for the medial forebrain bundle (MFB). A common coordinate relative to bregma is: Anteroposterior (AP): -2.2 mm; Mediolateral (ML): +1.5 mm.[19]

• Neurotoxin Preparation: Prepare a fresh solution of 6-OHDA at 4 mg/mL in 0.9% sterile saline containing 0.02% ascorbic acid to prevent oxidation. Protect the solution from light.

• Microinjection: Lower a 10 µL Hamilton syringe to the target depth (Dorsoventral, DV: -8.0 mm from the dura). Inject 4 µL of the 6-OHDA solution at a rate of 1 µL/min.[19]

• Post-Injection: Leave the needle in place for 5 minutes post-injection to allow for diffusion and prevent backflow. Slowly retract the needle.

• Closure & Post-operative Care: Suture the scalp incision. Administer post-operative analgesics and place the animal in a heated recovery cage. Provide food and water on the cage floor for the first few days.[19][20]

4.4. Protocol: Lesion Validation & Behavioral Testing This test confirms the extent of the dopaminergic lesion and is later used to assess the efficacy of the test compound.

• Habituation: Two weeks post-surgery, allow animals to habituate to the testing environment (e.g., transparent cylindrical arenas) for at least 60 minutes.[9]

• Apomorphine Challenge (Validation): Administer a subcutaneous (s.c.) injection of apomorphine hydrochloride (0.2-0.5 mg/kg, dissolved in 0.9% saline with 0.1% ascorbic acid).[9][12][20]

• Rotational Behavior Recording: Immediately place the animal in the test arena and record full 360° contralateral (away from the lesioned side) rotations for 30-45 minutes using an automated tracking system or by a blinded observer.[9][21]

• Inclusion Criterion: Only animals exhibiting a robust rotational response (e.g., >210 contralateral rotations in 30 minutes, or an average of 7 rotations per minute) are considered successfully lesioned and included in the efficacy study.[19]

• Efficacy Testing: After a washout period of at least 48 hours, administer the test compound or vehicle to the validated animals. After a predetermined pretreatment time (based on anticipated pharmacokinetics), record rotational behavior as described above. The test compound is expected to induce contralateral rotations similar to apomorphine.

Dosing and Data Presentation

5.1. Test Article Formulation (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride should be dissolved in a suitable vehicle. A common choice is a solution of 5% DMSO, 5% Tween® 80, and 90% sterile saline. The formulation should be prepared fresh daily.

5.2. Experimental Groups and Dosing The study should include a vehicle control, a positive control, and at least three dose levels of the test compound to establish a dose-response relationship.

Group	Treatment	Dose (mg/kg, i.p.)	N (Animals/Group)	Rationale
1	Vehicle Control	0	8-10	To control for effects of the vehicle and injection procedure.
2	Positive Control	Apomorphine HCl (0.5 mg/kg, s.c.)	8-10	To confirm the responsiveness of the model.
3	Test Compound - Low	3	8-10	To establish the lower bound of efficacy.
4	Test Compound - Mid	10	8-10	To determine mid-range efficacy.
5	Test Compound - High	30	8-10	To assess maximal efficacy and potential side effects.

5.3. Pharmacokinetic/Pharmacodynamic (PK/PD) Sampling To correlate drug exposure with behavioral effects, a satellite group of animals can be used for PK analysis.

Time Point (Post-Dose)	Sample Type	Matrix	Purpose
0 min (Pre-dose)	Blood	Plasma	Baseline
15 min	Blood	Plasma	Assess absorption phase
30 min	Blood	Plasma	Correlate with peak behavioral effect
60 min	Blood	Plasma	Correlate with behavioral effect
120 min	Blood	Plasma	Assess elimination phase
Terminal (120 min)	Brain (Striatum)	Tissue Homogenate	Determine brain penetration and target engagement

Data Analysis and Interpretation

• Behavioral Data: The total number of contralateral rotations will be the primary endpoint. Data should be analyzed using a one-way ANOVA followed by a post-hoc test (e.g., Dunnett's or Tukey's) to compare treatment groups to the vehicle control. A p-value of <0.05 is typically considered statistically significant.

• PK Data: Plasma and brain concentrations of the test compound will be determined using LC-MS/MS. Key parameters such as Cmax, Tmax, and brain-to-plasma ratio will be calculated.

• Interpretation: A successful outcome would be a statistically significant, dose-dependent increase in contralateral rotations in the test compound groups compared to the vehicle control. This would support the hypothesis that the compound has D2R agonist activity in vivo. The PK data will be crucial for relating the observed efficacy to systemic and CNS exposure levels.

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Application Notes and Protocols for (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride in Neuroscience Research

Introduction: Unveiling the Potential of a Novel Piperazine Derivative

The piperazine scaffold is a cornerstone in modern neuropharmacology, forming the structural basis of numerous drugs targeting the central nervous system (CNS). These compounds are renowned for their ability to modulate the activity of monoamine neurotransmitter systems—dopamine, serotonin, and norepinephrine—which are pivotal in regulating mood, cognition, and behavior.[1] Derivatives of piperazine have been successfully developed as antidepressants, anxiolytics, antipsychotics, and agents for treating neurodegenerative diseases and substance use disorders.[2][3]

This document provides a comprehensive guide to the preclinical evaluation of (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride , a novel compound with a chiral center and specific substitutions that suggest a potential interaction with monoamine transporters. While specific data for this exact molecule is not yet prevalent in public-domain literature, its structural similarity to known monoamine reuptake inhibitors, such as 1-benzylpiperazine (BZP), provides a strong rationale for its investigation as a modulator of dopaminergic and serotonergic pathways.[4][5] BZP and its analogs are known to act as releasing agents and reuptake inhibitors at dopamine (DAT), norepinephrine (NET), and serotonin (SERT) transporters.[6][7]

The chirality introduced by the benzyl group at the 3-position of the piperazine ring is of particular interest. Structure-activity relationship studies on similar compounds have demonstrated that stereochemistry can significantly influence both the potency and selectivity for different monoamine transporters. Therefore, a systematic characterization of this specific enantiomer is crucial to elucidating its unique pharmacological profile.

This guide is structured to lead the researcher from initial in vitro characterization to subsequent in vivo behavioral validation, providing not just the "how" but also the "why" behind each experimental step.

Part 1: Foundational In Vitro Characterization

The initial phase of investigation is to determine the compound's primary molecular targets and its potency. Based on its structural class, the most probable targets are the monoamine transporters.

Primary Target Screening: Monoamine Transporter Binding and Uptake Inhibition Assays

The first crucial step is to ascertain if and how (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride interacts with DAT, SERT, and NET. This is typically achieved through two complementary assays: radioligand binding assays to measure affinity (Ki) and neurotransmitter uptake inhibition assays to measure functional potency (IC50).[8][9]

Rationale for Experimental Choice: Binding assays determine the physical affinity of the compound for the transporter protein, while uptake inhibition assays measure its ability to block the transporter's function. Performing both provides a more complete picture of the compound's mechanism of action. A compound could, for instance, bind to a transporter without inhibiting its function (acting as an allosteric modulator) or could inhibit uptake through a non-competitive mechanism.

Data Presentation: Hypothetical In Vitro Profile

The following table presents a hypothetical but plausible in vitro profile for a novel piperazine derivative, which will guide the subsequent experimental design.

Target	Assay Type	Parameter	Hypothetical Value (nM)
Human Dopamine Transporter (hDAT)	Radioligand Binding ([³H]WIN 35,428)	Kᵢ	85
Human Dopamine Transporter (hDAT)	[³H]Dopamine Uptake Inhibition	IC₅₀	120
Human Serotonin Transporter (hSERT)	Radioligand Binding ([³H]Citalopram)	Kᵢ	450
Human Serotonin Transporter (hSERT)	[³H]Serotonin Uptake Inhibition	IC₅₀	600
Human Norepinephrine Transporter (hNET)	Radioligand Binding ([³H]Nisoxetine)	Kᵢ	>1000
Human Norepinephrine Transporter (hNET)	[³H]Norepinephrine Uptake Inhibition	IC₅₀	>1000

Experimental Workflow: In Vitro Screening

The following diagram outlines the logical flow for the initial in vitro screening of the compound.

Caption: Mechanisms of DAT Modulation.

Part 3: In Vivo Behavioral Pharmacology

Should the in vitro data suggest potent and selective activity, the next logical step is to assess the compound's effects on behavior in animal models. Given the potential for DAT/SERT inhibition, relevant models would include those for antidepressant, anxiolytic, and psychostimulant activity.

Assessing Antidepressant-like and Anxiolytic-like Activity

Many dual serotonin and dopamine reuptake inhibitors exhibit antidepressant and anxiolytic properties. Standard behavioral paradigms can be used to test for these effects. [10][11] Rationale for Experimental Choice: The Forced Swim Test (FST) and Tail Suspension Test (TST) are widely used primary screens for antidepressant activity, based on the principle that antidepressants reduce the duration of immobility ("behavioral despair"). [12]The Elevated Plus Maze (EPM) is a standard test for anxiolytic activity, based on the conflict between the rodent's natural tendency to explore and its aversion to open, elevated spaces. [13][14] Protocol 3: The Elevated Plus Maze (EPM) in Mice

Apparatus:

• A plus-shaped maze elevated from the floor, with two open arms and two arms enclosed by high walls.

Procedure:

• Acclimation: Allow mice to acclimate to the testing room for at least 1 hour before the experiment.

• Drug Administration: Administer (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride (e.g., via intraperitoneal injection) at various doses. Include a vehicle control group and a positive control group (e.g., diazepam). The timing of administration should be based on the compound's predicted pharmacokinetic profile.

• Testing: Place each mouse individually in the center of the maze, facing an open arm. Allow the mouse to explore the maze for 5 minutes.

• Data Collection: Use video tracking software to record and score the following parameters:

  • Time spent in the open arms

  • Time spent in the closed arms

  • Number of entries into the open arms

  • Number of entries into the closed arms

  • Total distance traveled (as a measure of general locomotor activity)

• Data Analysis:

  • Calculate the percentage of time spent in the open arms [(Time in open / (Time in open + Time in closed)) * 100] and the percentage of open arm entries.

  • Anxiolytic compounds are expected to significantly increase these parameters compared to the vehicle control group.

  • Analyze total distance traveled to rule out confounding effects of hyperactivity or sedation.

Experimental Workflow: Behavioral Phenotyping

Caption: Workflow for In Vivo Behavioral Analysis.

Conclusion and Future Directions

The systematic application of the protocols outlined in this guide will enable a thorough characterization of (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride. The initial in vitro screening will establish its primary molecular targets and potency. Subsequent in vivo studies will then translate these molecular interactions into a functional behavioral profile.

Should this compound demonstrate a desirable profile, such as potent and selective DAT inhibition with antidepressant or anxiolytic effects and a low abuse liability, further research would be warranted. This could include more complex behavioral models (e.g., chronic unpredictable mild stress for depression), neurochemical studies (e.g., in vivo microdialysis to measure neurotransmitter levels in real-time), and safety pharmacology assessments. The journey from a novel chemical entity to a potential therapeutic agent is long, but it begins with the rigorous and logical application of foundational pharmacological principles as described herein.

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• Sartika, R. A., et al. (2024). Animal models for antidepressant activity assay on natural and conventional agents: A review of preclinical testing. Journal of Herbmed Pharmacology, 13(4).
• Castagné, V., et al. (2011). Behavioral Assessment of Antidepressant Activity in Rodents. In Methods in Molecular Biology (pp. 103-126). Humana Press.
• Aggarwal, S., & Mortensen, O. V. (2017). In Vitro Assays for the Functional Characterization of the Dopamine Transporter (DAT). Current Protocols in Pharmacology, 79, 12.17.1–12.17.21.
• Aggarwal, S., & Mortensen, O. V. (2017). In Vitro Assays for the Functional Characterization of the Dopamine Transporter (DAT). Current protocols in pharmacology, 79, 12.17.1-12.17.21.
• Wang, Y., et al. (2023). A multiple-step screening protocol to identify norepinephrine and dopamine reuptake inhibitors for depression. Frontiers in Chemistry, 11, 1149451.
• Sree, R. S., et al. (2017). Piperazine Derivatives: A Review of Activity on Neurotransmitter Receptors. Research Journal of Pharmacy and Technology, 10(9), 3201-3207.
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• Vikhlyantsev, I. M., et al. (2020). Derivatives of Piperazines as Potential Therapeutic Agents for Alzheimer's Disease. Journal of Alzheimer's Disease, 73(1), 259-271.
• Popugaeva, E., et al. (2024). Discovery of a novel piperazine derivative, cmp2: a selective TRPC6 activator suitable for treatment of synaptic deficiency in Alzheimer's disease hippocampal neurons. bioRxiv.
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Application Notes and Protocols for the Characterization of (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride as a Dopamine Reuptake Inhibitor

Introduction: Unveiling the Potential of a Novel Piperazine Derivative

The dopamine transporter (DAT) is a critical regulator of dopaminergic neurotransmission, responsible for the reuptake of dopamine from the synaptic cleft into presynaptic neurons.[1] Its modulation is a key therapeutic strategy for a range of neurological and psychiatric disorders. The piperazine scaffold has been a fertile ground for the discovery of centrally acting agents, with compounds like benzylpiperazine (BZP) known to interact with dopaminergic and serotonergic systems.[2][3] This document provides a comprehensive guide for the characterization of a novel piperazine derivative, (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride, as a potential dopamine reuptake inhibitor (DRI).

These application notes are designed to provide researchers, scientists, and drug development professionals with a robust framework for the systematic evaluation of this compound. The protocols herein are grounded in established methodologies for characterizing DRIs, ensuring scientific rigor and reproducibility.

Mechanism of Action: The Dopamine Transporter Blockade

The primary hypothesis for the mechanism of action of (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride is the inhibition of the dopamine transporter. By binding to DAT, the compound is expected to block the reuptake of dopamine from the synaptic cleft, leading to an increase in the extracellular concentration and duration of dopamine signaling. This enhanced dopaminergic neurotransmission is the basis for the potential therapeutic effects of DRIs.

Diagram: Proposed Mechanism of Action

Caption: Proposed mechanism of (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride.

Part 1: In Vitro Characterization

The initial phase of characterization involves a series of in vitro assays to determine the compound's binding affinity, potency, and selectivity for the dopamine transporter.

Dopamine Transporter Binding Affinity (Ki)

This assay quantifies the affinity of the test compound for the dopamine transporter, typically using radioligand binding competition assays.

Protocol: DAT Radioligand Binding Assay

• Preparation of Membranes:

  • Utilize cell lines stably expressing the human dopamine transporter (hDAT), such as HEK293-hDAT cells.

  • Homogenize cells in ice-cold buffer (e.g., 50 mM Tris-HCl, pH 7.4) and centrifuge to pellet the membranes.

  • Wash the membrane pellet and resuspend in fresh binding buffer. Determine the protein concentration using a standard method like the BCA assay.[1]

• Assay Setup (96-well plate format):

  • Total Binding: Add 50 µL of binding buffer.

  • Non-specific Binding: Add 50 µL of a known high-affinity DAT inhibitor (e.g., 10 µM GBR 12909) to determine binding that is not specific to DAT.[1]

  • Test Compound: Add 50 µL of varying concentrations of (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride (e.g., from 0.1 nM to 10 µM).

  • Radioligand: Add 50 µL of a suitable radioligand, such as [³H]WIN 35,428 (final concentration ~1-2 nM).[1]

  • Membranes: Add 100 µL of the prepared cell membrane suspension (20-50 µg of protein).

• Incubation: Incubate the plate at 4°C for 2-3 hours with gentle agitation to allow the binding to reach equilibrium.[1]

• Termination and Filtration:

  • Rapidly filter the contents of each well through glass fiber filters (e.g., Whatman GF/C) using a cell harvester.

  • Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.

• Quantification:

  • Place the filters in scintillation vials with scintillation cocktail.

  • Measure the radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Determine the IC50 value (the concentration of the compound that inhibits 50% of the specific binding of the radioligand).

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Diagram: In Vitro Assay Workflow

Caption: Workflow for in vitro characterization of a novel DRI.

Dopamine Uptake Inhibition Potency (IC50)

This functional assay measures the ability of the compound to inhibit the uptake of dopamine into cells expressing DAT.

Protocol: [³H]Dopamine Uptake Assay

• Cell Culture:

  • Seed cells stably expressing hDAT (e.g., HEK293-hDAT) in a 96-well plate to achieve a confluent monolayer on the day of the experiment.[1]

• Assay Protocol:

  • On the day of the assay, wash the cells with pre-warmed (37°C) uptake buffer.

  • Add 100 µL of uptake buffer containing varying concentrations of (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride (e.g., from 0.1 nM to 10 µM).

  • For control wells (100% uptake), add buffer without the test compound.

  • For non-specific uptake, add a high concentration of a known DAT inhibitor like nomifensine (10 µM final concentration).[1]

  • Pre-incubate the plate at 37°C for 10-20 minutes.

  • Initiate uptake by adding 50 µL of uptake buffer containing [³H]Dopamine (final concentration ~10-20 nM).[1]

  • Incubate at 37°C for a short period (e.g., 5-10 minutes) to measure the initial rate of uptake.

• Termination of Uptake:

  • Rapidly aspirate the solution and wash the cells three times with ice-cold uptake buffer to stop the uptake process.[1]

• Quantification:

  • Lyse the cells with a suitable lysis buffer.

  • Transfer the lysate to scintillation vials with scintillation cocktail.

  • Measure the radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Calculate the specific uptake by subtracting the non-specific uptake from the total uptake.

  • Plot the percentage of specific uptake against the logarithm of the test compound concentration.

  • Determine the IC50 value, which represents the concentration of the compound that inhibits 50% of the specific dopamine uptake.

Selectivity Profiling

To assess the selectivity of the compound, similar binding and uptake assays should be performed for other monoamine transporters, namely the serotonin transporter (SERT) and the norepinephrine transporter (NET).[4] High selectivity for DAT over SERT and NET is often a desirable characteristic for therapeutic candidates to minimize off-target side effects.

Transporter	Radioligand for Binding	Substrate for Uptake
DAT	[³H]WIN 35,428	[³H]Dopamine
SERT	[³H]Citalopram	[³H]Serotonin
NET	[³H]Nisoxetine	[³H]Norepinephrine

Part 2: In Vivo Evaluation

Following promising in vitro results, in vivo studies are crucial to evaluate the compound's effects in a living organism. These studies can assess its pharmacokinetic properties, central nervous system activity, and behavioral effects.

Locomotor Activity

Dopamine reuptake inhibitors are known to increase locomotor activity in rodents.[5][6] This is a fundamental in vivo screen to confirm central activity.

Protocol: Open Field Locomotor Activity Test

• Animals: Use adult male mice or rats, habituated to the testing room for at least one hour before the experiment.

• Apparatus: An open field arena (e.g., 40 cm x 40 cm x 30 cm) equipped with infrared beams to automatically record locomotor activity.

• Procedure:

  • Administer (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride or vehicle (e.g., saline) via an appropriate route (e.g., intraperitoneal injection).

  • Place the animal in the center of the open field arena immediately after injection.

  • Record locomotor activity (e.g., distance traveled, rearing frequency) for a set period (e.g., 60-120 minutes).

• Data Analysis:

  • Analyze the locomotor data in time bins (e.g., 5-minute intervals) to observe the onset and duration of the compound's effect.

  • Compare the total locomotor activity between the compound-treated and vehicle-treated groups using appropriate statistical tests (e.g., t-test or ANOVA).

Diagram: In Vivo Experimental Workflow

Caption: Workflow for in vivo characterization of a novel DRI.

Drug Discrimination

Drug discrimination studies are a powerful tool to assess the subjective effects of a compound.[7] Animals are trained to discriminate between a known drug (e.g., cocaine or amphetamine) and vehicle. The test compound is then administered to see if it generalizes to the training drug, indicating similar subjective effects.

Protocol: Drug Discrimination Paradigm

• Training:

  • Train animals (e.g., rats or monkeys) in a two-lever operant chamber.

  • On days when a known stimulant like cocaine is administered, responses on one lever are reinforced (e.g., with food pellets).

  • On days when vehicle is administered, responses on the other lever are reinforced.

  • Training continues until the animals reliably press the correct lever based on the drug state.

• Testing:

  • Once trained, various doses of (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride are administered.

  • The percentage of responses on the drug-appropriate lever is measured.

  • Full substitution (high percentage of responses on the drug-appropriate lever) suggests that the test compound has subjective effects similar to the training drug.[8]

In Vivo Microdialysis

This technique directly measures the extracellular levels of neurotransmitters in specific brain regions of freely moving animals, providing direct evidence of dopamine reuptake inhibition.

Protocol: In Vivo Microdialysis

• Surgical Implantation:

  • Surgically implant a microdialysis guide cannula into a dopamine-rich brain region, such as the nucleus accumbens or striatum.

  • Allow the animals to recover from surgery.

• Microdialysis Procedure:

  • On the day of the experiment, insert a microdialysis probe through the guide cannula.

  • Perfuse the probe with artificial cerebrospinal fluid (aCSF) at a constant flow rate.

  • Collect dialysate samples at regular intervals (e.g., every 20 minutes).

  • After establishing a stable baseline of dopamine levels, administer (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride.

  • Continue collecting dialysate samples to measure the change in extracellular dopamine concentrations.

• Analysis:

  • Analyze the dopamine content in the dialysate samples using high-performance liquid chromatography with electrochemical detection (HPLC-EC).

  • Express the results as a percentage change from the baseline dopamine levels.

Data Summary and Interpretation

The following table provides a template for summarizing the key data points for (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride in comparison to a reference compound like cocaine.

Parameter	(R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride	Cocaine (Reference)
DAT Binding Affinity (Ki, nM)	To be determined	~100-300
DAT Uptake Inhibition (IC50, nM)	To be determined	~200-500[9]
SERT Binding Affinity (Ki, nM)	To be determined	~300-700
NET Binding Affinity (Ki, nM)	To be determined	~400-800
Locomotor Activity	To be determined	Increases locomotor activity
Drug Discrimination (vs. Cocaine)	To be determined	Full generalization
Extracellular Dopamine (Microdialysis)	To be determined	Increases extracellular dopamine

Conclusion

The systematic application of these in vitro and in vivo protocols will provide a comprehensive pharmacological profile of (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride. The data generated will be crucial for determining its potency, selectivity, and central nervous system effects as a dopamine reuptake inhibitor. This information is essential for guiding further drug development efforts and understanding the therapeutic potential of this novel compound.

References

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Quantitative Analysis of (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride: A Validated Chiral HPLC-UV and Confirmatory GC-MS Approach

An Application Note for Drug Development Professionals

Author: Gemini, Senior Application Scientist

Abstract

This comprehensive application note provides a detailed framework for the accurate and precise quantification of (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride, a chiral molecule of interest in pharmaceutical development. Recognizing the critical importance of enantiomeric purity, the primary focus is a stability-indicating, enantioselective High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method. The protocol is designed and validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines.[1][2][3][4] Additionally, a confirmatory Gas Chromatography-Mass Spectrometry (GC-MS) method is presented for identity verification and orthogonal quantification. This guide is intended for researchers, analytical scientists, and quality control professionals involved in the development and manufacturing of chiral drug substances.

Introduction and Analytical Rationale

(R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride is a chiral synthetic intermediate or active pharmaceutical ingredient (API) characterized by a piperazine core with distinct substitutions. The presence of a stereocenter at the C3 position of the piperazine ring necessitates analytical methods capable of distinguishing between its enantiomers. Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) mandate the characterization and control of individual stereoisomers in chiral drugs, as they can exhibit significant differences in pharmacology, toxicology, and metabolic profiles.[5][6]

The molecular structure, featuring two benzyl groups, provides strong ultraviolet (UV) chromophores, making UV-based detection highly suitable. Its nature as a hydrochloride salt suggests good solubility in polar solvents but low volatility, positioning liquid chromatography as the preferred primary analytical technique over gas chromatography.

This guide explains the causality behind experimental choices, provides self-validating protocols through adherence to ICH standards, and is grounded in authoritative scientific principles.

Primary Analytical Method: Chiral High-Performance Liquid Chromatography (HPLC-UV)

Chiral HPLC is the industry-standard technique for separating and quantifying enantiomers due to its robustness, versatility, and the wide availability of chiral stationary phases (CSPs).[6][7][8] The direct approach, using a CSP, is employed here to induce transient diastereomeric interactions, allowing for the differential retention and separation of the (R) and (S) enantiomers.

HPLC-UV Experimental Protocol

Instrumentation:

• HPLC system with a quaternary pump, autosampler, column thermostat, and a Photodiode Array (PDA) or UV-Vis detector.

Chromatographic Conditions:

Parameter	Recommended Setting	Rationale
Analytical Column	Polysaccharide-based CSP (e.g., Daicel Chiralpak IC, 250 x 4.6 mm, 5 µm)	Polysaccharide-derived CSPs are highly effective for a broad range of chiral compounds, including those with amine and aromatic functionalities, through a combination of hydrogen bonding, π-π, and steric interactions.[7][9][10]
Mobile Phase	Acetonitrile:Methanol:Diethylamine (90:10:0.1, v/v/v)	A polar organic mobile phase is suitable for normal-phase chiral chromatography. Diethylamine is a common basic modifier used to improve the peak shape of amine-containing compounds by minimizing tailing caused by interactions with residual silanols on the silica support.[9][10]
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing a good balance between analysis time and separation efficiency.
Column Temperature	35°C	Maintaining a constant, slightly elevated temperature ensures reproducible retention times and can improve separation efficiency.
Detection Wavelength	254 nm	The benzyl groups in the molecule exhibit strong absorbance at this wavelength, providing high sensitivity.

| Injection Volume | 10 µL | A typical injection volume to avoid column overloading while ensuring adequate signal. |

Reagent and Sample Preparation:

• Mobile Phase Preparation: Precisely mix HPLC-grade acetonitrile, methanol, and diethylamine in the specified ratio. Degas the solution using sonication or helium sparging before use.

• Diluent Preparation: Use the mobile phase as the diluent to ensure sample compatibility and optimal peak shape.

• Standard Stock Solution (1 mg/mL): Accurately weigh approximately 25 mg of (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with the diluent.

• Working Standard Solution (e.g., 100 µg/mL): Dilute the Standard Stock Solution 1:10 with the diluent.

• Sample Solution: Prepare the test sample at a target concentration similar to the Working Standard Solution using the diluent. Filter through a 0.45 µm syringe filter if particulate matter is present.

HPLC Method Validation Protocol (ICH Q2(R1))

Method validation is essential to demonstrate that the analytical procedure is suitable for its intended purpose.[1][2][4]

Caption: Logical workflow for HPLC method validation per ICH Q2(R1).

• Specificity: The ability to assess the analyte unequivocally in the presence of other components, such as its enantiomer, impurities, or degradation products. This is demonstrated by achieving baseline resolution (>1.5) between the (R)-enantiomer and the (S)-enantiomer and any other peaks. Forced degradation studies are crucial here.[11][12]

• Linearity: The method's ability to elicit test results that are directly proportional to the analyte concentration.

  • Protocol: Prepare a series of at least five concentrations from the stock solution, typically ranging from 50% to 150% of the working concentration. Plot the peak area against concentration and perform a linear regression analysis.

• Accuracy: The closeness of the test results to the true value.

  • Protocol: Perform recovery studies by spiking a placebo matrix with the analyte at three concentration levels (e.g., 80%, 100%, 120%) in triplicate. Calculate the percentage recovery.

• Precision: The degree of scatter between a series of measurements.

  • Repeatability (Intra-assay precision): Analyze a minimum of six replicate preparations of the same sample at 100% concentration on the same day, with the same analyst and instrument.

  • Intermediate Precision: Repeat the analysis on a different day, with a different analyst, or on a different instrument.

• Limit of Detection (LOD) & Limit of Quantitation (LOQ): The lowest amount of analyte that can be reliably detected and quantified, respectively. Can be determined based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.

• Robustness: The capacity of the method to remain unaffected by small, deliberate variations in method parameters (e.g., ±0.1 unit change in mobile phase pH modifier, ±2°C in column temperature, ±0.1 mL/min in flow rate).

Illustrative HPLC Validation Data

Parameter	Acceptance Criteria	Illustrative Result
Specificity	Resolution (Rs) > 1.5	Rs between enantiomers = 2.1
Linearity (R²)	≥ 0.999	0.9995
Range	e.g., 50 - 150 µg/mL	50 - 150 µg/mL
Accuracy (% Recovery)	98.0% - 102.0%	99.2% - 101.5%
Precision (% RSD)	Repeatability: ≤ 2.0%	0.8%
Intermediate: ≤ 2.0%	1.2%
LOQ	S/N ≥ 10	0.5 µg/mL
LOD	S/N ≥ 3	0.15 µg/mL

Confirmatory Method: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS serves as an excellent orthogonal technique for identity confirmation and quantification.[13][14] Due to the low volatility of the hydrochloride salt, a sample preparation step involving liquid-liquid extraction (LLE) to isolate the free base is necessary. Direct analysis of the underivatized compound is often possible for benzylpiperazine derivatives.[15][16]

Caption: Sample preparation workflow for GC-MS analysis.

GC-MS Experimental Protocol

Instrumentation:

• Gas Chromatograph with a split/splitless injector, coupled to a Mass Spectrometric detector (e.g., single quadrupole).

Chromatographic and MS Conditions:

Parameter	Recommended Setting	Rationale
Analytical Column	HP-5ms (or equivalent 5% Phenyl Methyl Siloxane), 30 m x 0.25 mm ID, 0.25 µm film	A standard, robust column providing good separation for a wide range of semi-volatile compounds.[15]
Carrier Gas	Helium at 1.2 mL/min (constant flow)	Inert carrier gas compatible with MS detection.
Injector Temp.	280°C	Ensures rapid volatilization of the analyte without thermal degradation.
Oven Program	Initial 150°C for 1 min, ramp at 15°C/min to 290°C, hold for 5 min	A temperature gradient is necessary to elute the relatively high molecular weight compound in a reasonable time with good peak shape.
MS Interface Temp.	280°C	Prevents condensation of the analyte between the GC and MS.
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard ionization mode that produces reproducible fragmentation patterns for library matching and structural elucidation.

| Acquisition Mode | Full Scan (e.g., m/z 50-550) for identification; Selected Ion Monitoring (SIM) for quantification | Full scan provides a complete mass spectrum for identity confirmation. SIM mode enhances sensitivity and selectivity for quantification by monitoring characteristic ions.[16] |

Sample Preparation (as per diagram):

• Dissolve the sample in deionized water.

• Add a suitable internal standard (IS), if required.

• Adjust the pH to ~12 with 1M NaOH to deprotonate the piperazine nitrogen and convert the salt to the free base.

• Extract with an immiscible organic solvent like ethyl acetate three times.

• Pool the organic layers, dry over anhydrous sodium sulfate, and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a known volume of methanol or ethyl acetate for injection.

Screening Method: UV-Vis Spectrophotometry

For a rapid, non-separative estimation of total aromatic content, direct UV-Vis spectrophotometry can be used. This method cannot distinguish between enantiomers or impurities but is useful for preliminary concentration checks.[17][18]

Protocol:

• Prepare a standard solution of known concentration in a suitable solvent (e.g., methanol).

• Scan the solution from 200-400 nm to determine the wavelength of maximum absorbance (λmax), expected to be around 254-260 nm.

• Prepare a calibration curve by measuring the absorbance of at least five standard concentrations at the λmax.

• Measure the absorbance of the unknown sample and determine its concentration using the calibration curve and the Beer-Lambert law.

Forced Degradation Studies

To ensure the primary HPLC method is stability-indicating, forced degradation studies must be performed to demonstrate that degradation products do not co-elute with the main peak.[11][12][19]

Stress Condition	Protocol
Acid Hydrolysis	0.1 M HCl at 60°C for 24 hours
Base Hydrolysis	0.1 M NaOH at 60°C for 24 hours
Oxidation	3% H₂O₂ at room temperature for 24 hours
Thermal Degradation	Solid sample at 105°C for 48 hours
Photostability	Expose solution to ICH Q1B specified light conditions (UV/Vis)

Analyze all stressed samples by the validated HPLC-UV method. The peak purity of the analyte should be assessed using a PDA detector to confirm specificity.

References

• ICH. (2013). ICHQ2(R1) Validation of Analytical Procedures – Challenges and Opportunities. European Pharmaceutical Review. [Link]

• Analytical Methods. (n.d.). An optimised gas chromatographic-mass spectrometric method for the chemical characterisation of benzylpiperazine and 1-arylpiperazine based drugs. RSC Publishing. [Link]

• Malaysian Journal of Chemistry. (2011). Analytical Studies on N-Benzylpiperazine and 1-(3-Trifluoromethylphenyl)piperazine- A New Class of Designer Drug of Abuse. [Link]

• ICH. (2005). ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

• Technium Science. (n.d.). Determination of Organic Compounds by Ultraviolet-Visible Spectroscopy. [Link]

• Scholars.Direct. (2020). Development and Validation of a GC-MS Method for the Simultaneous Quantification of Two Piperazine Designer Drugs Sold in Combination as 'Legal X'. [Link]

• Analytical Methods. (2013). Determination of N-benzylpiperazine in human plasma using derivatization-free liquid–liquid extraction and gas chromatography mass spectrometry. RSC Publishing. [Link]

• ACS Omega. (n.d.). Electrochemical HPLC Determination of Piperazine Antihistamine Drugs Employing a Spark-Generated Nickel Oxide Nanoparticle-Modified Carbon Fiber Microelectrode. [Link]

• UNODC. (n.d.). Recommended methods for the Identification and Analysis of Piperazines in Seized Materials. [Link]

• ACS Publications. (n.d.). Determination of Aromatic Compounds in Water by Solid Phase Microextraction and Ultraviolet Absorption Spectroscopy. 1. Methodology. Analytical Chemistry. [Link]

• Applied Analytics. (n.d.). Application Note AN-007: Measuring Aromatic Hydrocarbons | BTX (benzene, toluene, xylene). [Link]

• ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• ICH. (n.d.). Quality Guidelines. [Link]

• Sci-Hub. (2004). Analysis of Benzylpiperazine-like Compounds. Japanese journal of science and technology for identification. [Link]

• FDA. (2005). Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• ResearchGate. (n.d.). Determination of piperazine derivatives in “Legal Highs” | Request PDF. [Link]

• ResearchGate. (n.d.). Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. [Link]

• Journal of Chemical and Pharmaceutical Research. (n.d.). Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. [Link]

• MDPI. (n.d.). Applications of Spectroscopy in the Study of Bioactive Compounds from Cornus mas L. [Link]

• ResearchGate. (n.d.). A UV spectroscopic method for monitoring aromatic hydrocarbons dissolved in water | Request PDF. [Link]

• Taylor & Francis Online. (n.d.). Chiral Drug Separation. [Link]

• Semantic Scholar. (2005). Accurate HPLC Determination of Piperazine Residues in the Presence of other Secondary and Primary Amines. [Link]

• Biomedical Journal of Scientific & Technical Research. (2022). Forced Degradation – A Review. [Link]

• PubMed. (n.d.). Quantitative Analysis of Hair Samples for 1-benzylpiperazine (BZP) Using High-Performance Liquid Chromatography Triple Quadrupole Mass Spectrometry (LC-MS/MS) Detection. [Link]

• SWGDRUG.org. (2005). BENZYLPIPERAZINE. [Link]

• PubMed. (n.d.). Stereoisomers of Chiral Methyl-Substituted Symmetric and Asymmetric Aryl Piperazinium Compounds Exhibit Distinct Selectivity for α9 and α7 Nicotinic Acetylcholine Receptors. [Link]

• Analytical Methods. (n.d.). Analytical Methods. RSC Publishing. [Link]

• American Pharmaceutical Review. (2025). Chiral Separation and Enantiomeric Analysis: Critical Importance in Pharmaceutical Development. [Link]

• ResearchGate. (2025). (PDF) Principles for Stereoselective Separation of Chiral Drug Compounds Enantiomers and Diastereomers in Pharmaceuticals and Biopharmaceuticals Using Liquid Chromatography. [Link]

• PubMed. (n.d.). The stability of four designer drugs: MDPV, mephedrone, BZP and TFMPP in three biological matrices under various storage conditions. [Link]

• ResearchGate. (2022). Mini Review on Forced Degradation Studies on Anti-Epileptic Drugs and Beyond. [Link]

• Taylor & Francis Online. (n.d.). Mini Review on Forced Degradation Studies on Anti-Epileptic Drugs and Beyond. [Link]

• MDPI. (2023). Molecular Imprinting of Benzylpiperazine: A Comparison of the Self-Assembly and Semi-Covalent Approaches. [Link]

• Semantic Scholar. (2008). Detection of 1-benzylpiperazine and 1-(3-trifluoromethylphenyl)-piperazine in urine analysis specimens using GC-MS and LC-ESI-MS. [Link]

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LC-MS/MS protocol for (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride

An Application Note for the Quantitative Analysis of (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride using LC-MS/MS

Abstract

This document provides a comprehensive and detailed protocol for the quantitative analysis of (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride in a biological matrix, such as human plasma, using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). As a chiral piperazine derivative, this compound is a crucial building block in the synthesis of various bioactive molecules, making its accurate quantification essential for pharmacokinetic, toxicokinetic, and drug metabolism studies in the pharmaceutical development pipeline.[1] This protocol is designed for researchers, scientists, and drug development professionals, offering a robust, selective, and sensitive method grounded in established bioanalytical guidelines. We will detail the rationale behind instrumental parameters, a step-by-step sample preparation procedure, and a framework for method validation consistent with international regulatory standards.

Introduction and Scientific Background

(R)-Benzyl 3-benzylpiperazine-1-carboxylate is a key intermediate in medicinal chemistry, valued for its role in constructing complex therapeutic agents, particularly those targeting the central nervous system.[1] The accurate measurement of this compound and its metabolites in biological fluids is a cornerstone of preclinical and clinical development, providing critical data on its absorption, distribution, metabolism, and excretion (ADME) profile.

Liquid Chromatography coupled with tandem Mass Spectrometry (LC-MS/MS) is the gold standard for bioanalysis due to its exceptional sensitivity, selectivity, and speed.[2] The method's selectivity is achieved by monitoring a specific precursor-to-product ion transition in Multiple Reaction Monitoring (MRM) mode, which significantly reduces background noise and matrix interference, allowing for precise quantification even at very low concentrations. This application note outlines a complete workflow, from sample receipt to data analysis, based on widely accepted scientific principles and regulatory expectations.

Analyte Physicochemical Properties

A thorough understanding of the analyte's properties is fundamental to developing a successful analytical method.

Property	Value	Source
Chemical Name	(R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride	N/A
CAS Number	1217753-37-1	[3]
Molecular Formula	C₁₉H₂₃ClN₂O₂	[3]
Molecular Weight	346.85 g/mol (Hydrochloride Salt)	[3]
Free Base Formula	C₁₉H₂₂N₂O₂	N/A
Free Base MW	310.39 g/mol	N/A
Chemical Structure		N/A
Predicted pKa	8.44 ± 0.10	[4]
Solubility	Soluble in Methanol, Chloroform.	[4][5]

Note: The mass spectrometer will detect the protonated free base [M+H]⁺.

Principle of the Method

The analytical strategy involves extracting the analyte and an internal standard (IS) from a biological matrix (e.g., plasma). The extract is then injected into a reversed-phase HPLC system, where the analyte is separated from endogenous matrix components. The column effluent is directed to a triple quadrupole mass spectrometer equipped with a positive-mode electrospray ionization (ESI) source. The mass spectrometer is operated in MRM mode to monitor the transition of the protonated parent molecule to specific, stable product ions, ensuring high selectivity and sensitivity for quantification.

Materials, Reagents, and Equipment

• Reference Standards: (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride (≥98% purity), appropriate stable isotope-labeled internal standard (e.g., (R)-Benzyl 3-benzylpiperazine-1-carboxylate-d7).

• Solvents: HPLC or LC-MS grade Methanol, Acetonitrile, and Water.

• Reagents: Formic acid (LC-MS grade, ≥99%).

• Biological Matrix: Drug-free human plasma (K₂EDTA).

• Equipment:

  • Triple Quadrupole Mass Spectrometer (e.g., Sciex API 4000/5000, Waters Xevo TQ-S, or equivalent).

  • HPLC or UHPLC system (e.g., Shimadzu Nexera, Waters Acquity, or equivalent).

  • Analytical balance, centrifuges, vortex mixer.

  • Calibrated pipettes.

  • 96-well deep-well plates or microcentrifuge tubes.

LC-MS/MS Instrumentation and Conditions

The following parameters serve as a starting point and should be optimized for the specific instrumentation used. The choice of a C18 column is standard for compounds of this polarity, while the acidic mobile phase (0.1% formic acid) promotes analyte protonation for efficient ESI+ ionization.[6][7]

Liquid Chromatography (LC) Conditions

Parameter	Recommended Setting	Rationale
Column	C18, 50 x 2.1 mm, 3.5 µm	Provides good retention and peak shape for moderately polar compounds.
Mobile Phase A	0.1% Formic Acid in Water	Acidic modifier promotes protonation of the analyte.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile is a common organic modifier providing good separation efficiency.
Flow Rate	0.4 mL/min	Appropriate for a 2.1 mm ID column.
Column Temp.	40 °C	Improves peak shape and reduces viscosity.
Injection Vol.	5 µL	Can be adjusted based on sensitivity requirements.
Gradient Elution	0.0-0.5 min: 10% B0.5-3.0 min: 10% to 95% B3.0-4.0 min: 95% B4.1-5.0 min: 10% B	A gradient ensures elution of the analyte with a sharp peak while cleaning the column.

Mass Spectrometry (MS) Conditions

The analyte contains two basic nitrogen atoms, making it ideal for positive electrospray ionization (ESI+). The proposed MRM transitions are based on predictable fragmentation of the benzyl and carbamate moieties. The tropylium ion (m/z 91.1) is a highly stable and abundant fragment from benzyl groups, making it an excellent choice for a quantifier transition.

Parameter	Recommended Setting
Ionization Mode	Electrospray Ionization (ESI), Positive
Ion Source Temp.	550 °C
Curtain Gas	30 psi
IonSpray Voltage	5500 V
Collision Gas (CAD)	Medium
Scan Type	Multiple Reaction Monitoring (MRM)

Table of Proposed MRM Transitions:

Analyte	Precursor Ion [M+H]⁺ (m/z)	Product Ion (m/z)	Transition Type
(R)-Benzyl 3-benzylpiperazine-1-carboxylate	311.2	91.1	Quantifier
(R)-Benzyl 3-benzylpiperazine-1-carboxylate	311.2	220.2	Qualifier
Internal Standard (d7-analog)	318.2	98.1	Quantifier

Note: Declustering potential (DP) and Collision Energy (CE) must be optimized for each transition on the specific instrument used.

Detailed Experimental Protocols

Preparation of Stock, Calibration, and QC Samples

• Primary Stock Solution (1 mg/mL): Accurately weigh ~5 mg of the analyte reference standard and dissolve in methanol to a final concentration of 1 mg/mL. Perform the same for the Internal Standard.

• Working Solutions: Prepare serial dilutions of the primary stock solution with 50:50 Methanol:Water to create working solutions for calibration standards and quality control (QC) samples.

• Calibration Standards (CS): Spike 10 µL of the appropriate working solution into 190 µL of blank plasma to achieve a calibration curve ranging from, for example, 1 ng/mL to 1000 ng/mL.

• Quality Control (QC) Samples: Prepare QCs at a minimum of four levels: Lower Limit of Quantification (LLOQ), Low QC, Mid QC, and High QC, using a separate stock weighing from the calibration standards.

Sample Preparation Protocol (Protein Precipitation)

Protein precipitation is a rapid and effective method for removing the majority of proteins from plasma samples prior to analysis.[8]

• Aliquot Samples: Pipette 50 µL of plasma sample, calibration standard, or QC sample into a 96-well deep-well plate or microcentrifuge tube.

• Add Internal Standard: Add 200 µL of the internal standard working solution (e.g., 50 ng/mL in acetonitrile). The acetonitrile acts as the protein precipitation agent.

• Precipitate and Mix: Vortex the plate/tubes for 2 minutes to ensure thorough mixing and protein precipitation.

• Centrifuge: Centrifuge at 4000 rpm for 10 minutes at 4 °C to pellet the precipitated proteins.

• Transfer Supernatant: Carefully transfer 150 µL of the clear supernatant to a clean 96-well plate or autosampler vials.

• Inject: Inject 5 µL of the supernatant into the LC-MS/MS system.

Caption: Comprehensive Bioanalytical Workflow Diagram.

Conclusion

The LC-MS/MS protocol described herein provides a selective, sensitive, and robust method for the quantification of (R)-Benzyl 3-benzylpiperazine-1-carboxylate in a biological matrix. The outlined parameters for chromatography, mass spectrometry, and sample preparation offer a solid foundation for method development. Adherence to the principles of bioanalytical method validation as stipulated by regulatory authorities is critical to ensure the generation of reliable data for supporting drug development programs. This application note serves as a detailed guide for scientists to implement and optimize this analysis in a regulated laboratory environment.

References

• European Medicines Agency. (2022). ICH guideline M10 on bioanalytical method validation and study sample analysis. Retrieved from ema.europa.eu. [9]2. Food and Drug Administration. (2025). Bioanalytical Method Validation for Biomarkers – Guidance for Industry. Retrieved from FDA sources. [10]3. European Medicines Agency. (2011). Guideline on bioanalytical method validation. EMEA/CHMP/EWP/192217/2009 Rev. 1 Corr. 2**. [11]4. European Bioanalysis Forum. The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. Retrieved from europeanbioanalysisforum.eu. [12]5. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis: Guidance for Industry. Retrieved from fda.gov. [13][14]6. Food and Drug Administration. (2001). Guidance for Industry: Bioanalytical Method Validation. Retrieved from fda.gov. [15]7. De Boer, T., et al. (2012). European Medicines Agency guideline on bioanalytical method validation: what more is there to say?. Bioanalysis, 4(9), 1031-1034. [16]8. Tsai, F. M., et al. (2010). Validation of an LC-MS method for the detection and quantification of BZP and TFMPP and their hydroxylated metabolites in human plasma. Journal of Forensic Sciences, 55(5), 1311-1318. [17]9. Outsourced Pharma. (2023). FDA Adopts ICH Final Guidance On Bioanalytical Method Validation. Retrieved from outsourcedpharma.com. [18]10. Slideshare. Bioanalytical method validation emea. Retrieved from Slideshare. [19]11. Peters, F. T., et al. (2007). Quantitative analysis of hair samples for 1-benzylpiperazine (BZP) using high-performance liquid chromatography triple quadrupole mass spectrometry (LC-MS/MS) detection. Forensic Science International, 173(2-3), 127-132. [20]12. Inoue, H., et al. (2004). Analysis of Benzylpiperazine-like Compounds. Japanese Journal of Science and Technology for Identification, 9(2), 165-173. [6][7]13. Zuba, D., & Byrska, B. (2022). Comparison of LC-MS and LC-DAD Methods of Detecting Abused Piperazine Designer Drugs. Molecules, 27(6), 1957. [21]14. Wohlfarth, A., et al. (2010). LC-MS/MS screening method for designer amphetamines, tryptamines, and piperazines in serum. Analytical and Bioanalytical Chemistry, 396(7), 2425-2435. [22]15. BenchChem. (2025). A Comparative Guide to the LC-MS Analysis of N-Boc-piperazine-C3-COOH and Its Derivatives. Retrieved from benchchem.com. [23]16. da Silva, A. S., et al. (2023). Bioanalytical LC-QTOF/MS Method for a N-phenylpiperazine Derivate (LQFM05): An Anxiolytic- and Antidepressant-like Prototype Drug Applied to Pharmacokinetic and Biodistribution Studies. Pharmaceuticals, 16(7), 932. [8]17. Lead Sciences. (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride. Retrieved from leadsciences.com. [3]18. BenchChem. (2025). Navigating the Analytical Landscape: A Comparative Guide to Methods Utilizing Piperazin-2-one-d6. Retrieved from benchchem.com. [2]19. ChemBK. benzyl piperazine-1-carboxylate - Physico-chemical Properties. Retrieved from chembk.com. [4]20. SWGDRUG.org. (2005). BENZYLPIPERAZINE Monograph. Retrieved from swgdrug.org. [5]21. Chem-Impex. (R)-1-Boc-2-benzyl-piperazine. Retrieved from chemimpex.com.

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Application Notes and Protocols for the Synthesis of (R)-Benzyl 3-benzylpiperazine-1-carboxylate Hydrochloride Derivatives

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

This document provides a comprehensive technical guide for the synthesis of (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride, a chiral piperazine derivative of significant interest in medicinal chemistry and drug development. The piperazine scaffold is a privileged structure in numerous FDA-approved drugs, and the introduction of chirality at the C-3 position offers a valuable vector for exploring three-dimensional chemical space to enhance biological activity and selectivity.[1] This guide details a robust and enantioselective synthetic strategy, commencing from the readily available chiral precursor, (R)-phenylalanine. The protocols herein are presented with an emphasis on the underlying chemical principles, causality behind experimental choices, and practical insights for successful execution and scale-up.

Introduction: The Significance of Chiral Piperazines

The piperazine ring is a ubiquitous motif in pharmaceuticals, valued for its ability to impart favorable pharmacokinetic properties such as improved solubility and oral bioavailability. While traditionally, substitutions have been focused on the nitrogen atoms, functionalization of the carbon backbone, particularly with stereochemical control, represents a frontier for innovation in drug design. The synthesis of enantiomerically pure 3-substituted piperazines, such as the title compound, provides access to novel chemical entities with the potential for enhanced target engagement and reduced off-target effects.

This guide outlines a multi-step synthesis that leverages the chiral pool, a reliable strategy for introducing stereocenters. The overall synthetic approach is depicted below:

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Application Notes and Protocols for (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride in Preclinical Pain Research

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Information regarding the specific compound, (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride, in peer-reviewed literature is limited. The following application notes and protocols are constructed based on the established pharmacology of the broader class of benzylpiperazine derivatives in pain research. This document is intended to serve as a scientific guide for a hypothetical investigation into the antinociceptive properties of this compound.

Introduction: The Potential of Benzylpiperazine Derivatives in Analgesia

The piperazine scaffold is a versatile building block in medicinal chemistry, featured in drugs targeting a wide array of conditions, including those affecting the central nervous system (CNS).[1][2][3] While some piperazine derivatives, such as 1-benzylpiperazine (BZP), have been investigated for their stimulant properties, recent research has highlighted the potential of novel benzylpiperazine derivatives as potent analgesics.[4][5][6] These newer compounds are being explored for their ability to modulate key signaling pathways involved in the transmission and sensitization of pain signals.

This guide focuses on the prospective application of (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride in preclinical pain models. While direct evidence for this specific molecule is not abundant, the structural motif suggests a potential mechanism of action via the sigma-1 (σ1) receptor, a promising target for the development of novel pain therapeutics.[7][8]

Proposed Mechanism of Action: σ1 Receptor Antagonism

The σ1 receptor is a unique intracellular chaperone protein located at the endoplasmic reticulum-mitochondrion interface. It plays a crucial role in modulating the activity of various ion channels and receptors, including NMDA receptors, which are pivotal in central sensitization and the amplification of pain signals.[7] Antagonism of the σ1 receptor has been shown to produce significant antinociceptive and anti-allodynic effects in various preclinical pain models.[7][8]

The proposed mechanism for a benzylpiperazine-based σ1 receptor antagonist involves the following steps:

• Binding to the σ1 Receptor: The compound is hypothesized to bind with high affinity and selectivity to the σ1 receptor.

• Modulation of NMDAR Function: By antagonizing the σ1 receptor, the compound would indirectly lead to a decrease in NMDA receptor signaling.[7]

• Reduction of Neuronal Hyperexcitability: This modulation of NMDA receptor activity would result in a reduction of the neuronal hyperexcitability that is characteristic of chronic pain states.

• Enhancement of Opioid Analgesia: σ1 receptor antagonists have also been shown to enhance the analgesic effects of opioids, potentially allowing for lower effective doses of opioids and reducing their side effects.[7]

Below is a diagram illustrating the proposed signaling pathway.

Caption: Proposed mechanism of σ1 receptor antagonism in pain modulation.

Experimental Protocols for Preclinical Pain Models

The following protocols are adapted from established methodologies for testing novel analgesic compounds.[7][9]

Inflammatory Pain Model: Formalin Test

The formalin test is a widely used model of tonic, localized inflammatory pain, encompassing both an acute neurogenic phase and a later inflammatory phase.

Experimental Workflow:

Caption: Workflow for the formalin-induced inflammatory pain model.

Step-by-Step Protocol:

• Animal Acclimation: Acclimate male C57BL/6J mice to the testing environment for at least 3 days prior to the experiment.

• Compound Preparation: Dissolve (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride in a suitable vehicle (e.g., saline or 5% DMSO in saline).

• Administration: Administer the compound or vehicle via intraperitoneal (i.p.) injection 30 minutes before the formalin injection.

• Formalin Injection: Inject 20 µL of a 2.5% formalin solution into the plantar surface of the right hind paw.

• Behavioral Observation: Immediately place the animal in an observation chamber and record the cumulative time spent licking or biting the injected paw during Phase I (0-5 minutes) and Phase II (15-30 minutes) post-injection.

• Data Analysis: Compare the nociceptive response times between the compound-treated groups and the vehicle control group.

Hypothetical Dosing and Expected Outcomes:

Dose Group (mg/kg, i.p.)	Expected Effect on Phase I	Expected Effect on Phase II
Vehicle	No significant effect	Baseline licking/biting time
10	Minimal to no effect	Moderate reduction in licking/biting
30	Minimal to no effect	Significant reduction in licking/biting
60	Minimal to no effect	Strong reduction in licking/biting

Neuropathic Pain Model: Chronic Constriction Injury (CCI)

The CCI model is a widely accepted model of peripheral nerve injury-induced neuropathic pain, characterized by persistent mechanical and thermal hypersensitivity.

Step-by-Step Protocol:

• Surgical Procedure: Anesthetize male Sprague-Dawley rats and expose the right sciatic nerve. Place four loose ligatures around the nerve.

• Post-operative Recovery: Allow the animals to recover for 7-14 days to allow for the development of neuropathic pain behaviors.

• Baseline Measurement: Before compound administration, measure baseline mechanical allodynia using von Frey filaments and thermal hyperalgesia using a plantar test device.

• Compound Administration: Administer (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride or vehicle (i.p. or p.o.).

• Post-treatment Measurement: Assess mechanical and thermal withdrawal thresholds at various time points post-administration (e.g., 30, 60, 120, and 240 minutes).

• Data Analysis: Calculate the paw withdrawal threshold (in grams for mechanical) and latency (in seconds for thermal) and compare the results between treated and control groups.

Hypothetical Dosing and Expected Outcomes:

Dose Group (mg/kg, i.p.)	Expected Effect on Mechanical Allodynia	Expected Effect on Thermal Hyperalgesia
Vehicle	No significant change in withdrawal threshold	No significant change in withdrawal latency
10	Moderate increase in withdrawal threshold	Moderate increase in withdrawal latency
30	Significant increase in withdrawal threshold	Significant increase in withdrawal latency
60	Strong and sustained increase in withdrawal threshold	Strong and sustained increase in withdrawal latency

Assessment of Motor Coordination: Rotarod Test

It is crucial to assess whether the analgesic effects of the compound are confounded by motor impairment.[7][8]

Step-by-Step Protocol:

• Training: Train the animals (mice or rats) on an accelerating rotarod for 2-3 consecutive days until a stable baseline performance is achieved.

• Compound Administration: Administer the highest effective analgesic dose of the compound or vehicle.

• Testing: Place the animals on the rotarod at set time points post-administration (e.g., 30, 60, and 120 minutes) and record the latency to fall.

• Data Analysis: Compare the latency to fall between the compound-treated and vehicle-treated groups. A lack of significant difference suggests no motor impairment at the tested dose.[7]

Troubleshooting and Optimization

• Solubility Issues: If the compound has poor solubility in aqueous solutions, consider using alternative vehicle systems such as 10% Tween 80 in saline, but always test the vehicle alone for any behavioral effects.

• Variability in Behavioral Data: Ensure proper animal handling and acclimation to minimize stress-induced variability. Increase the sample size per group if necessary.

• Lack of Efficacy: If no analgesic effect is observed, consider alternative routes of administration (e.g., oral gavage, subcutaneous) and a wider dose range. It is also possible that the compound does not have the hypothesized mechanism of action.

Conclusion

While direct experimental data for (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride is not yet widely available, its structural similarity to other benzylpiperazine derivatives with proven analgesic properties makes it a compound of interest for pain research. The proposed mechanism of σ1 receptor antagonism provides a strong rationale for its investigation in models of inflammatory and neuropathic pain. The protocols outlined in this guide offer a robust framework for the initial preclinical evaluation of this and similar compounds.

References

• Cobos, E. J., et al. (2021). Development of New Benzylpiperazine Derivatives as σ1 Receptor Ligands with in Vivo Antinociceptive and Anti-Allodynic Effects. ACS Chemical Neuroscience. [Link]

• Wikipedia. (n.d.). Benzylpiperazine. [Link]

• European Monitoring Centre for Drugs and Drug Addiction. (n.d.). BZP/piperazines drug profile. [Link]

• ACS Publications. (2021). Development of New Benzylpiperazine Derivatives as σ1 Receptor Ligands with in Vivo Antinociceptive and Anti-Allodynic Effects. [Link]

• ResearchGate. (n.d.). 1-Benzylpiperazine and other Piperazine-based Derivatives. [Link]

• ResearchGate. (2018). 3-Hydroxy-piperidinyl-N-benzyl-acyl-arylhydrazone derivatives reduce neuropathic pain and increase thermal threshold mediated by opioid system. [Link]

• Justia Patents. (1984). Methyl-piperazino derivatives with analgesic activity. [Link]

• ResearchGate. (2016). Piperazine derivatives for therapeutic use: A patent review (2010-present). [Link]

• MDPI. (2020). Synthesis and Antinociceptive Effect of Some Thiazole-Piperazine Derivatives: Involvement of Opioidergic System in the Activity. [Link]

• PubMed. (2016). Piperazine derivatives for therapeutic use: a patent review (2010-present). [Link]

• Biocytogen. (n.d.). Pain and Migraine Models. [Link]

• Pak. J. Pharm. Sci. (2013). Analgesic activity of alkyl piperidine derivatives. [Link]

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• 9. biocytogen.com [biocytogen.com]

Application Notes and Protocols for Cell-Based Assays Using (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride

Introduction: Unveiling the Pharmacological Potential of a Novel Piperazine Derivative

The piperazine scaffold is a cornerstone in medicinal chemistry, forming the core of numerous centrally active agents. Its derivatives are well-recognized for their interactions with monoamine transporters, including the dopamine transporter (DAT), serotonin transporter (SERT), and norepinephrine transporter (NET). These transporters are critical regulators of neurotransmission, and their modulation is a key strategy in the treatment of various psychiatric and neurological disorders.

(R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride is a specific chiral derivative of the benzylpiperazine class. While detailed pharmacological data for this particular compound is not extensively documented in public literature, its structural similarity to known psychoactive agents, such as 1-benzylpiperazine (BZP), strongly suggests potential activity at monoamine transporters. BZP itself is known to stimulate the release and inhibit the reuptake of dopamine, serotonin, and noradrenaline.[1][2] Therefore, it is hypothesized that (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride may act as a modulator of DAT, SERT, and/or NET.

This document serves as a comprehensive guide for researchers, scientists, and drug development professionals to characterize the pharmacological profile of this compound. We provide detailed, field-proven protocols for robust cell-based monoamine transporter uptake inhibition assays, enabling the determination of the compound's potency (IC50) and selectivity.

Scientific Background: The Critical Role of Monoamine Transporters

Monoamine transporters are transmembrane proteins located on presynaptic neurons. Their primary function is to actively clear neurotransmitters—dopamine, serotonin, and norepinephrine—from the synaptic cleft, thereby terminating the signal and recycling the neurotransmitters.[3][4] This reuptake process is crucial for maintaining neurotransmitter homeostasis.

• Dopamine Transporter (DAT; SLC6A3): Primarily regulates dopamine levels, crucial for reward, motivation, and motor control. Inhibition of DAT leads to elevated synaptic dopamine.[4]

• Serotonin Transporter (SERT; SLC6A4): Manages serotonin levels, which are implicated in mood, anxiety, and cognition.[3]

• Norepinephrine Transporter (NET; SLC6A2): Controls norepinephrine levels, involved in attention, arousal, and mood.[5]

Due to their central role in neurotransmission, these transporters are major targets for antidepressants, stimulants, and drugs for conditions like ADHD.[6] Evaluating how a novel compound like (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride interacts with these transporters is a critical first step in understanding its potential therapeutic applications or abuse liability.

Experimental Design and Rationale

To elucidate the activity of (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride, a direct functional assessment of transporter activity is required. The most established and reliable method is the neurotransmitter uptake inhibition assay.

Assay Principle: This assay measures the ability of a test compound to block the uptake of a specific substrate into cells engineered to express a single human monoamine transporter. A reduction in substrate uptake in the presence of the test compound indicates inhibitory activity.

Choice of Cellular System: Human Embryonic Kidney 293 (HEK293) cells are the industry standard for this application. They provide a clean, non-neuronal background and can be stably transfected to express high levels of a single human transporter (hDAT, hSERT, or hNET), ensuring that the observed activity is specific to the transporter of interest.[7][8]

Detection Methodologies:

• Radiolabeled Substrate Uptake: The classic "gold standard" method involves using tritiated neurotransmitters (e.g., [³H]dopamine, [³H]serotonin). The amount of radioactivity accumulated by the cells is measured by scintillation counting. This method is highly sensitive and directly measures the transport of the native ligand.[9][10][11][12]

• Fluorescent Substrate Uptake: A modern, non-radioactive alternative utilizes a fluorescent substrate that mimics biogenic amines.[13][14][15][16] When the substrate is transported into the cells, its fluorescence increases. This method is amenable to high-throughput screening (HTS) and offers a simpler, mix-and-read workflow.[17][18][19][20][21]

This guide will focus on a fluorescent substrate-based assay due to its operational advantages and wide applicability.

Protocol 1: Fluorescent Monoamine Transporter Uptake Inhibition Assay

This protocol details the procedure for determining the half-maximal inhibitory concentration (IC50) of (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride at hDAT, hSERT, and hNET.

1. Materials and Reagents

• Cell Lines: HEK293 cells stably expressing human DAT, SERT, or NET.

• Culture Medium: Dulbecco's Modified Eagle Medium (DMEM) with 10% Fetal Bovine Serum (FBS), 1% Penicillin-Streptomycin, and a selection antibiotic (e.g., G418).

• Assay Plates: 96-well or 384-well black-wall, clear-bottom microplates, coated with Poly-D-lysine.

• Assay Buffer: HEPES-buffered solution (e.g., 150 mM NaCl, 5 mM KCl, 10 mM glucose, 2 mM CaCl2, 1 mM MgCl2, 10 mM HEPES, pH 7.4).

• Test Compound: (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride, dissolved in DMSO to create a 10 mM stock solution.

• Reference Inhibitors: Nomifensine (for DAT), Fluoxetine (for SERT), Desipramine (for NET).

• Assay Kit: Neurotransmitter Transporter Uptake Assay Kit (e.g., from Molecular Devices), containing a fluorescent substrate and a masking dye.[17][18][21]

2. Experimental Workflow

Caption: Workflow for the monoamine transporter uptake inhibition assay.

3. Step-by-Step Procedure

• Cell Plating:

  • Culture HEK293 cells expressing the transporter of interest to ~80% confluency.

  • Harvest cells and seed them into a 96-well black-wall, clear-bottom plate at a density of 5 x 10⁴ cells per well.[22]

  • Incubate overnight (18-24 hours) in a humidified incubator at 37°C with 5% CO₂.

• Compound Preparation:

  • Prepare a serial dilution of (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride in assay buffer. A typical 10-point curve might range from 100 µM to 1 nM final concentration.

  • Prepare similar dilution curves for the appropriate reference inhibitor (e.g., Nomifensine for DAT).

  • Prepare control wells:

    • 100% Inhibition Control: A high concentration of the respective reference inhibitor (e.g., 10 µM Nomifensine).

    • 0% Inhibition Control (Vehicle): Assay buffer with the same percentage of DMSO used in the compound dilutions.

• Assay Execution:

  • Gently aspirate the culture medium from the wells.

  • Wash the cell monolayer three times with 100 µL of pre-warmed assay buffer.[22]

  • Add 50 µL of the diluted test compound, reference inhibitor, or vehicle control to the appropriate wells.

  • Pre-incubate the plate for 15 minutes in a humidified incubator at 37°C.[22]

  • Prepare the fluorescent substrate working solution according to the manufacturer's protocol (e.g., Neurotransmitter Transporter Uptake Assay Kit).

  • Add 50 µL of the substrate solution to all wells.

  • Immediately place the plate in a fluorescence microplate reader equipped for bottom-reading.

  • Monitor the change in fluorescence intensity over 30 minutes. Data can be collected kinetically or as a single endpoint reading.

4. Data Analysis

• Calculate the percentage of inhibition for each concentration of the test compound using the following formula: % Inhibition = 100 * (1 - (Signal_Compound - Signal_100%_Inhibition) / (Signal_Vehicle - Signal_100%_Inhibition))

• Plot the % Inhibition against the logarithm of the compound concentration.

• Fit the data to a four-parameter logistic (4PL) sigmoidal dose-response curve to determine the IC50 value, which is the concentration of the compound that produces 50% inhibition.

5. Data Presentation

Results should be summarized in a table to easily compare the potency and selectivity of the compound across the three monoamine transporters.

Compound	Target	IC50 (nM) [95% CI]
(R)-Benzyl 3-benzylpiperazine-1-carboxylate HCl	hDAT	Experimental Value
hSERT	Experimental Value
hNET	Experimental Value
Nomifensine (Reference)	hDAT	Experimental Value
Fluoxetine (Reference)	hSERT	Experimental Value
Desipramine (Reference)	hNET	Experimental Value

Protocol 2: Cytotoxicity Counter-Screen

It is crucial to ensure that the observed inhibition of transporter uptake is not a result of compound-induced cell death. A simple and reliable method is the MTT assay, which measures mitochondrial metabolic activity as an indicator of cell viability.[23]

1. Materials

• Cells and plates prepared as in Protocol 1.

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent (5 mg/mL in PBS).

• Solubilization Solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl).

2. Procedure

• Plate and treat cells with the same concentrations of (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride as used in the uptake assay. Incubate for the same duration (e.g., 45-60 minutes).

• Include a positive control for cytotoxicity (e.g., 1% Triton X-100) and a vehicle control.

• After incubation, add 10 µL of MTT reagent to each well.

• Incubate for 2-4 hours at 37°C, allowing viable cells to convert MTT into purple formazan crystals.

• Add 100 µL of Solubilization Solution to each well and mix thoroughly to dissolve the crystals.

• Incubate for another 1-2 hours at room temperature in the dark.

• Measure the absorbance at 570 nm using a microplate reader.

3. Interpretation

A significant decrease in absorbance in the presence of the test compound (compared to the vehicle control) indicates cytotoxicity. If cytotoxicity is observed at concentrations that also inhibit transporter uptake, the results of the primary assay may be confounded. The compound should ideally show potent transporter inhibition at concentrations well below those that cause cytotoxicity.

Mechanistic Insights and Visualization

The primary mechanism investigated by these protocols is the competitive inhibition of neurotransmitter reuptake at the presynaptic terminal. By blocking the transporter, the compound increases the concentration and residence time of the neurotransmitter in the synaptic cleft, enhancing postsynaptic receptor activation.

Caption: Mechanism of monoamine transporter inhibition at the synapse.

Conclusion and Future Directions

These application notes provide a robust framework for the initial pharmacological characterization of (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride. By employing the detailed cell-based assay protocols, researchers can reliably determine the compound's inhibitory potency and selectivity for the human dopamine, serotonin, and norepinephrine transporters. This foundational data is essential for guiding further in vitro and in vivo studies to fully elucidate its therapeutic potential and mechanism of action.

References

• A fluorescent-based assay for live cell, spatially resolved assessment of vesicular monoamine transporter 2-mediated neurotransmitter transport. Journal of Neuroscience Methods. [Link]

• Cytotoxicity Assay Protocol & Troubleshooting. Creative Biolabs. [Link]

• A Fluorescence-Based Neurotransmitter Transporter Uptake Assay. Molecular Devices. [Link]

• Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells. Promega Corporation. [Link]

• Cytotoxicity MTT Assay Protocols and Methods. Springer Nature Experiments. [Link]

• Monitoring monoamine transport with the fluorescent substrate analogue ASP+. ResearchGate. [Link]

• A fluorescent-based assay for live cell, spatially resolved assessment of vesicular monoamine transporter 2-mediated neurotransmitter transport. ResearchGate. [Link]

• In vitro assays for the functional characterization of the dopamine transporter (DAT). PMC. [Link]

• In Vitro Assays for the Functional Characterization of the Dopamine Transporter (DAT). ResearchGate. [Link]

• Validation of a fluorescence-based high-throughput assay for the measurement of neurotransmitter transporter uptake activity. PubMed. [Link]

• SERT Human Serotonin Transporter Functional Antagonist Uptake LeadHunter Assay. DiscoverX. [Link]

• A fluorescent-based assay for live cell, spatially resolved assessment of vesicular monoamine transporter 2-mediated neurotransmitter transport. PubMed. [Link]

• DAT Human Dopamine Transporter Functional Antagonist Uptake LeadHunter Assay. DiscoverX. [Link]

• Measuring Cell Viability / Cytotoxicity. Dojindo Molecular Technologies. [Link]

• NET (SLC6A2) Transporter Assay. BioIVT. [Link]

• Neurotransmitter Transporter Uptake Assay Kit. Molecular Devices. [Link]

• (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride. Lead Sciences. [Link]

• SERT Transporter Assay. BioIVT. [Link]

• DAT (SLC6A3) Transporter Assay. BioIVT. [Link]

• Human NET (Norepinephrine Transporter) ELISA Kit. Assay Genie. [Link]

• Molecular Devices Releases the Live Cell Kinetic Neurotransmitter Transporter Uptake Assay Kit. Technology Networks. [Link]

• Implications for Combination Therapy of Selective Monoamine Reuptake Inhibitors on Dopamine Transporters. MDPI. [Link]

• Benzylpiperazine: "A messy drug". PubMed. [Link]

• Setup and Evaluation of the TRACT Assay Principle for the In Vitro Functional Characterization of Modulators of the Serotonin Transporter and the Serotonin 2A Receptor. ACS Publications. [Link]

• Discovery of Novel Selective Serotonin Reuptake Inhibitors Through Development of a Protein-Based Pharmacophore. PMC. [Link]

• Neurotransmitter Transporter Uptake Assay Kit. MedicalExpo. [Link]

• Monoamine uptake inhibition in stably transfected HEK 293 cells that expressed the hNET, hDAT, or hSERT. ResearchGate. [Link]

• Neurotransmitter Transporter Uptake Assay. Molecular Devices. [Link]

• Development of serotonin transporter reuptake inhibition assays using JAR cells. PMC. [Link]

• Benzylpiperazine. Wikipedia. [Link]

• 1-Benzylpiperazine and other Piperazine-based Derivatives. ResearchGate. [Link]

• Characterization of a Mutant Dopamine Transporter in HEK-293 Cells. Vanderbilt University. [Link]

• Validation of HEK293 cell clones overexpressing monoamine... ResearchGate. [Link]

• BZP/piperazines drug profile. European Monitoring Centre for Drugs and Drug Addiction. [Link]

• (R)-Benzyl 3-methylpiperazine-1-carboxylate. Cenmed Enterprises. [Link]

• Acute effects of the designer drugs benzylpiperazine (BZP) and trifluoromethylphenylpiperazine (TFMPP) using functional magnetic resonance imaging (fMRI) and the Stroop task - A pilot study. ResearchGate. [Link]

• Benzyl piperazine-1-carboxylate. Chemical-Suppliers.com. [Link]

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Technical Notes & Optimization

(R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride solubility issues and solutions

Welcome to our dedicated technical support guide for (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride. This resource is designed for researchers, scientists, and drug development professionals to navigate the common solubility challenges associated with this compound. Here, we provide in-depth, experience-driven troubleshooting advice and detailed protocols to ensure the successful use of this reagent in your experiments.

Understanding the Molecule: The Root of Solubility Challenges

(R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride is a moderately complex organic molecule. Its structure, featuring two bulky, non-polar benzyl groups and a piperazine core, presents a classic solubility dilemma. While the hydrochloride salt form is intended to enhance aqueous solubility, the significant hydrophobic character of the benzyl groups often counteracts this, leading to poor solubility in aqueous buffers.[1][2] Understanding this structural trade-off is the first step in effective troubleshooting.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: My (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride is not dissolving in water or aqueous buffers (like PBS) at my desired concentration. What should I do?

This is the most common issue encountered with this compound. The large benzyl groups significantly reduce its affinity for aqueous media.

Initial Steps:

• Verify Compound Integrity: Ensure the compound has been stored correctly and is not degraded.

• Gentle Heating: Gently warm the solution to 37-40°C. For many salts, solubility increases with temperature.[3]

• Mechanical Agitation: Use a vortex mixer or sonication bath to provide mechanical energy, which can help break down the crystal lattice and promote dissolution.[4]

Advanced Solutions:

• pH Adjustment: The solubility of amine hydrochlorides is highly pH-dependent.[3] While the compound is a hydrochloride salt and should be soluble in acidic conditions, the free base form may precipitate at neutral or basic pH. Experiment with slightly acidic buffers (e.g., pH 4-6) to see if solubility improves.

• Co-solvents: For many poorly soluble compounds, the use of a water-miscible organic co-solvent is a standard and effective strategy.[5]

  • Recommended Co-solvents: Dimethyl sulfoxide (DMSO), N,N-Dimethylformamide (DMF), or ethanol are excellent starting points.

  • Protocol: First, dissolve the compound in a minimal amount of the organic co-solvent (e.g., DMSO). Then, slowly add this stock solution to your aqueous buffer with vigorous stirring. Be mindful that the final concentration of the organic solvent should be compatible with your experimental system (typically <1% for cell-based assays).

Q2: I've dissolved the compound in an organic solvent, but it precipitates when I add it to my aqueous buffer. How can I prevent this?

This is a classic "salting out" or precipitation issue due to the poor aqueous solubility of the compound.

Troubleshooting Steps:

• Lower the Final Concentration: The most straightforward solution is to work with a lower final concentration of the compound in your aqueous medium.

• Optimize the Co-solvent Percentage: You may need to slightly increase the percentage of the organic co-solvent in your final solution. However, always check the tolerance of your experimental system (e.g., cells, enzymes) to the solvent.

• Use of Surfactants: Low concentrations of a non-ionic surfactant, such as Tween® 80 or Pluronic® F-68, can help to maintain the compound in solution by forming micelles.[6] A typical starting concentration would be 0.01-0.1%.

• Formulation with Cyclodextrins: Cyclodextrins are cyclic oligosaccharides that can form inclusion complexes with hydrophobic molecules, enhancing their aqueous solubility.[5][7] This is a more advanced technique but can be highly effective.

Q3: What is the best way to prepare a stock solution of (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride?

For consistent results, preparing a high-concentration stock solution in an appropriate organic solvent is recommended.

Solvent	Typical Stock Concentration	Notes
DMSO	10-50 mM	Excellent solvating power. Ensure the final concentration in your assay is low (<0.5%) to avoid cytotoxicity.
Ethanol	5-20 mM	Good choice, but may have higher volatility. Ensure it is compatible with your experimental setup.
DMF	10-50 mM	Similar to DMSO in solvating power. Check for compatibility with your assay.

Protocol for Stock Solution Preparation: See the detailed protocol in the "Experimental Protocols" section below.

Visualizing the Problem: pH and Solubility

The solubility of (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride is intrinsically linked to its ionization state, which is governed by the pH of the solution.

Caption: Systematic workflow for troubleshooting solubility issues.

References

• Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs). (2011). American Pharmaceutical Review. [Link]

• Merz, S., et al. (2023). Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications. MDPI. [Link]

• Singh, A., et al. (2011). Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems. PMC - NIH. [Link]

• Innovative Formulation Strategies for Poorly Soluble Drugs. (n.d.). World Pharma Today. [Link]

• Kumar, S. (2024). Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs. Hilaris Publisher. [Link]

• Piperazine dihydrochloride - Solubility of Things. (n.d.). Solubility of Things. [Link]

• 12.0 Piperazine Dihydrochloride.docx. (n.d.). G.AMPHRAY LABORATORIES. [Link]

• Piperazine. (n.d.). Wikipedia. [Link]

• Piperazine, hydrochloride (1:?). (n.d.). PubChem. [Link]

• Sharma, D., et al. (2011). Drug Solubility: Importance and Enhancement Techniques. PMC - NIH. [Link]

• Benzyl piperazine-1-carboxylate. (n.d.). PubChem. [Link]

• CA2815321C - Methods of increasing solubility of poorly soluble compounds and methods of making and using formulations of such compounds. (n.d.).

• Salt formation to improve drug solubility. (2007). Advanced Drug Delivery Reviews. [Link]

• Methods of solubility enhancements. (n.d.). Slideshare. [Link]

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• 7. Formulation Strategies for Poorly Soluble Drugs [worldpharmatoday.com]

Technical Support Center: Stabilizing (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride in Solution

Welcome to the technical support center for (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical advice for maintaining the stability of this compound in solution. Inconsistent experimental results are often a primary indicator of compound degradation, so understanding and controlling the stability of your solutions is paramount for reliable and reproducible data.[1]

Part 1: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the handling and stability of (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride.

Q1: My experimental results using (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride solutions are inconsistent. Could this be a stability issue?

A1: Yes, inconsistent results are a frequent sign of compound degradation.[1] If you observe a loss of potency, unexpected biological effects, or changes in the physical appearance of your solutions, it is crucial to investigate the stability of your compound under your specific experimental conditions. Whenever possible, use freshly prepared solutions. If storage is necessary, keep solutions at low temperatures (e.g., -20°C or -80°C) in small, single-use aliquots to prevent repeated freeze-thaw cycles.[1][2]

Q2: I've noticed a color change in my solution upon storage. What could be the cause?

A2: A color change often indicates the formation of degradation products. The two most common culprits are photo-oxidation and reactions with atmospheric oxygen. To mitigate this, store your solutions in amber-colored or light-resistant containers and under an inert atmosphere (e.g., nitrogen or argon) if the compound is particularly sensitive.[1]

Q3: What is the primary degradation pathway for (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride in aqueous solutions?

A3: The carbamate functional group in the molecule is susceptible to hydrolysis, especially under acidic or basic conditions.[3][4][5] This process can lead to the cleavage of the carbamate bond, resulting in the formation of piperazine derivatives and benzyl alcohol. The stability of piperazine derivatives is highly dependent on the pH of the solution.[1][6]

Q4: How does pH affect the stability of this compound?

A4: The pH of the solution is a critical factor. As a hydrochloride salt of a weakly basic compound, the solution's pH will influence the equilibrium between the salt and free base forms.[7][8] Extreme pH levels, both acidic and basic, can catalyze the hydrolysis of the carbamate linkage.[6] It is essential to determine the optimal pH range for stability and use a suitable buffer system to maintain it.[1][6]

Part 2: Troubleshooting Guide

This section provides a problem-solution framework for specific issues you may encounter during your experiments.

Issue 1: Rapid Loss of Potency in Solution

Symptoms:

• A significant decrease in the expected biological activity over a short period.

• The appearance of new peaks in HPLC analysis of the solution.

Potential Causes & Solutions:

Potential Cause	Underlying Mechanism	Recommended Solution
Hydrolysis	The carbamate group is susceptible to cleavage in the presence of water, a reaction that can be catalyzed by acidic or basic conditions.[3][4][5]	Maintain the solution pH within a stable range, typically between 3 and 7 for many amine salts. Conduct a pH-rate profile study to identify the optimal pH for maximum stability. Utilize a suitable buffer system to maintain this pH.[1]
Oxidation	The piperazine ring and benzyl groups can be susceptible to oxidation, especially in the presence of dissolved oxygen, metal ions, or light.	Prepare solutions with deoxygenated solvents. Consider adding an antioxidant, such as butylated hydroxytoluene (BHT) or ascorbic acid, after confirming its compatibility with your experimental system. Store solutions protected from light.[1]
Photodegradation	Exposure to UV or visible light can provide the energy to initiate degradation reactions.	Store solutions in amber vials or wrap containers in aluminum foil.[1] Conduct experiments under subdued lighting conditions when possible.

Issue 2: Precipitation or Cloudiness in Solution

Symptoms:

• The solution becomes cloudy or forms a visible precipitate over time.

Potential Causes & Solutions:

Potential Cause	Underlying Mechanism	Recommended Solution
Disproportionation	The hydrochloride salt can convert to its less soluble free base form if the pH of the solution increases above the pKa of the molecule.[7][8]	Ensure the pH of the solution is maintained below the pKa of the compound to keep it in its more soluble salt form. The use of a buffer is highly recommended.
Excipient Incompatibility	Certain excipients, particularly those with carboxylate groups like magnesium stearate, can interact with the hydrochloride salt, leading to disproportionation and precipitation.[7][8][9]	If formulating with excipients, screen for compatibility. Choose excipients that do not significantly alter the microenvironmental pH.[10]
Low Solubility of Degradants	Degradation products may have lower solubility in the chosen solvent system than the parent compound.	Characterize the degradation products to understand their properties. A change in the solvent system or the addition of a co-solvent may be necessary.

Part 3: Experimental Protocols

This section provides detailed methodologies for assessing and improving the stability of your compound.

Protocol 1: Forced Degradation Study

A forced degradation study is essential for identifying potential degradation products and establishing a stability-indicating analytical method.[11]

Objective: To intentionally degrade the compound under various stress conditions to understand its degradation pathways.

Workflow for Forced Degradation Study:

Caption: Workflow for a forced degradation study.

Step-by-Step Procedure:

• Acid Hydrolysis: Dissolve the compound in 0.1 M HCl to a known concentration. Store the solution at an elevated temperature (e.g., 60°C) for a specified period. Withdraw samples at various time points, neutralize with an equivalent amount of base, and dilute for HPLC analysis.[1]

• Base Hydrolysis: Dissolve the compound in 0.1 M NaOH to a known concentration. Store the solution at an elevated temperature (e.g., 60°C) for a specified period. Withdraw samples, neutralize with an equivalent amount of acid, and dilute for HPLC analysis.[1]

• Oxidative Degradation: Dissolve the compound in a solution of 3% H₂O₂. Store the solution at room temperature for a specified period. Withdraw samples and dilute for HPLC analysis.[1]

• Thermal Degradation: Place the solid compound in a calibrated oven at an elevated temperature (e.g., 80°C) for a specified period. At the end of the study, dissolve the sample in a suitable solvent for HPLC analysis.[1]

• Photodegradation: Expose the solid compound and a solution of the compound to a light source according to ICH Q1B guidelines.[1]

Protocol 2: Developing a Stability-Indicating HPLC Method

A robust stability-indicating HPLC method is crucial for accurately quantifying the parent compound and its degradation products.[12]

Objective: To develop an HPLC method that can separate the parent drug from all potential degradation products.

Troubleshooting HPLC Separation:

Caption: Troubleshooting poor HPLC separation.

Recommended Starting HPLC Conditions:

• Column: C18, 250 mm x 4.6 mm, 5 µm

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: Acetonitrile

• Gradient: Start with a low percentage of B (e.g., 10%) and increase to a high percentage (e.g., 90%) over 20-30 minutes.[1]

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection: UV detector at the λmax of the compound. An MS detector is highly recommended for peak identification.[1]

Part 4: Data Summary

The following table summarizes the key stability-related properties of piperazine derivatives, which can serve as a general guide for (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride.

Parameter	General Trend for Piperazine Derivatives	Implication for (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride
pH Stability	Generally more stable in a slightly acidic to neutral pH range. Susceptible to degradation at high and low pH.[1][6]	The optimal pH for stability should be experimentally determined. Buffering the solution is critical.
Thermal Stability	Piperazine and its derivatives are relatively stable at ambient temperatures but can degrade at elevated temperatures.[13]	Avoid high temperatures during storage and processing.
Light Sensitivity	Can be susceptible to photodegradation.[1]	Store in light-resistant containers.
Oxidative Stability	Susceptible to oxidation, which can be catalyzed by metal ions.[13]	Use high-purity solvents and consider storage under an inert atmosphere.

References

• Analytical Techniques In Stability Testing. Separation Science. Available from: [Link]

• Stability and Pharmaceutical Testing Analysis in the Efficacy and Safety of Medications. Longdom Publishing. Available from: [Link]

• Pharmaceutical Stability Analysis. Creative BioMart. Available from: [Link]

• Analytical Methods to Determine the Stability of Biopharmaceutical Products. Chromatography Online. Available from: [Link]

• Dittert LW, Higuchi T. Rates of Hydrolysis of Carbamate and Carbonate Esters in Alkaline Solution. Journal of Pharmaceutical Sciences. 1963;52(9):852-7.

• Keeping the Balance: Stability Testing in Pharmaceuticals with Spectral Analysis. HunterLab. Available from: [Link]

• Formulating Weakly Basic HCl Salts: Relative Ability of Common Excipients to Induce Disproportionation and the Unique. Springer. Available from: [Link]

• NMR-based investigations of acyl-functionalized piperazines concerning their conformational behavior in solution. National Center for Biotechnology Information. Available from: [Link]

• Carbamate. Wikipedia. Available from: [Link]

• Armstrong VC, Farlow DW, Moodie RB. The hydrolysis of amides, esters, and related compounds in acid solution. Part I. Amides, carbamates, and ureas. Journal of the Chemical Society B: Physical Organic. 1968:1099-105.

• Degradation study of piperazine, its blends and structural analogs for CO2 capture: A review. ScienceDirect. Available from: [Link]

• Carbamate base-catalyzed hydrolysis mechanisms, including (a) E1cb... ResearchGate. Available from: [Link]

• Formulating weakly basic HCl salts: relative ability of common excipients to induce disproportionation and the unique deleterious effects of magnesium stearate. National Center for Biotechnology Information. Available from: [Link]

• Hydrolysis of carboxylic and carbonic acid derivatives. YouTube. Available from: [Link]

• Thermal degradation and oxidation of aqueous piperazine for carbon dioxide capture. The University of Texas at Austin. Available from: [Link]

• A New Approach to Forced Degradation Studies Using Anhydrous Conditions. American Chemical Society. Available from: [Link]

• The Stability Study of a Novel Phenylpiperazine Derivative. Isaac Scientific Publishing. Available from: [Link]

• Formulating Weakly Basic HCl Salts: Relative Ability of Common Excipients to Induce Disproportionation and the Unique Deleterious Effects of Magnesium Stearate. ResearchGate. Available from: [Link]

• Degradation of piperazine by Paracoccus sp. TOH isolated from activated sludge. National Center for Biotechnology Information. Available from: [Link]

• Impure but not inactive: behavioral pharmacology of dibenzylpiperazine, a common by-product of benzylpiperazine synthesis. National Center for Biotechnology Information. Available from: [Link]

• Piperazine derivatives with central pharmacological activity used as therapeutic tools. ResearchGate. Available from: [Link]

• Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. ResearchGate. Available from: [Link]

• Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations. MDPI. Available from: [Link]

• Effect of Excipients on Salt Disproportionation during Dissolution: A Novel Application of In Situ Raman Imaging. American Chemical Society. Available from: [Link]

• (R)-Benzyl 3-methylpiperazine-1-carboxylate (C007B-256084). Cenmed Enterprises. Available from: [Link]

• Influence of pH on the Stability of Pharmaceutical Compounds in Japan. ResearchGate. Available from: [Link]

• Influence of PH On The Stability of Pharmaceutical. Scribd. Available from: [Link]

• The stability of four designer drugs: MDPV, mephedrone, BZP and TFMPP in three biological matrices under various storage conditions. National Center for Biotechnology Information. Available from: [Link]

• Benzylpiperazine. Wikipedia. Available from: [Link]

• Benzyl piperazine-1-carboxylate. National Center for Biotechnology Information. Available from: [Link]

• 1-BENZYLPIPERAZINE DIHYDROCHLORIDE. Organic Syntheses. Available from: [Link]

• BZP/piperazines drug profile. European Monitoring Centre for Drugs and Drug Addiction. Available from: [Link]

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Technical Support Center: (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride

Welcome to the technical support guide for the purification of (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride. This document is designed for researchers, chemists, and pharmaceutical development professionals who are working with this chiral intermediate. Here, we address common challenges encountered during its purification, providing practical, in-depth solutions and standardized protocols based on established chemical principles and industry best practices.

Introduction: Understanding the Molecule and Its Challenges

(R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride is a chiral molecule featuring a piperazine core, a common motif in active pharmaceutical ingredients (APIs). As a hydrochloride salt, it is typically a crystalline solid, which is advantageous for purification by recrystallization. However, its structure presents several distinct challenges:

• Basicity: The free nitrogen on the piperazine ring is basic, leading to strong interactions with acidic stationary phases like silica gel during chromatography, often resulting in poor peak shape and yield loss.[1][2]

• Chirality: The presence of a stereocenter necessitates methods to verify and maintain enantiomeric purity, as different enantiomers can have vastly different pharmacological effects.[3]

• Polarity: The hydrochloride salt form imparts significant polarity, influencing solvent selection for both recrystallization and chromatography.

This guide provides a structured approach to navigate these challenges effectively.

General Troubleshooting and FAQs

This section addresses high-level questions and issues that can arise during the handling and purification of your compound.

Q1: My purified compound is an oil or a sticky solid, not the expected crystalline hydrochloride salt. What happened?

A1: This common issue usually points to one of two problems:

• Incomplete Salt Formation: The material may be partially or entirely the free base. The free base of benzylpiperazine derivatives is often an oil that can absorb atmospheric carbon dioxide, complicating purification.[4][5] To resolve this, dissolve the material in a suitable solvent (e.g., isopropanol or ethyl acetate) and add a stoichiometric amount of HCl (as a solution in a compatible solvent like diethyl ether or isopropanol) until the solution is acidic.

• Residual Solvent or Impurities: Entrapped solvent or low-molecular-weight impurities can act as a eutectic, preventing crystallization. Ensure your material is thoroughly dried under vacuum. If impurities are suspected, an additional purification step is necessary.

Q2: I'm seeing degradation of my compound during purification. How can I prevent this?

A2: Benzylpiperazine derivatives can be sensitive to harsh conditions.[6]

• Avoid Strong Bases: During workup or extraction, avoid prolonged exposure to strong bases (e.g., concentrated NaOH), which can lead to side reactions. Use milder bases like sodium bicarbonate where possible.

• Temperature Control: Avoid excessive heat during solvent evaporation (rotary evaporation). Keep the bath temperature below 40-50°C.

• Atmosphere: While the hydrochloride salt is generally stable, the corresponding free base is not. If you must handle the free base, do so under an inert atmosphere (e.g., Nitrogen or Argon) to prevent reaction with atmospheric CO2.[4][5]

Q3: How do I confirm the identity and purity of my final product?

A3: A combination of analytical techniques is essential:

• NMR Spectroscopy (¹H and ¹³C): Confirms the chemical structure and can help identify impurities.

• Mass Spectrometry (MS): Confirms the molecular weight of the free base.

• Chiral HPLC: Determines the enantiomeric excess (e.e.) or enantiomeric purity.

• Melting Point: A sharp melting point range is a good indicator of high purity for a crystalline solid.

Purification by Recrystallization

Recrystallization is often the most effective method for purifying hydrochloride salts to a high degree of crystalline purity. The key is selecting an appropriate solvent system.[7]

Recrystallization Troubleshooting

Q4: I can't find a single solvent that works for recrystallization. What should I do?

A4: A two-solvent system is often ideal for amine hydrochlorides.[8] You need a "solvent" in which the compound is soluble (especially when hot) and an "anti-solvent" in which it is insoluble.

• Dissolve your compound in a minimum amount of a hot polar, protic solvent (the "solvent").

• Slowly add a less polar "anti-solvent" at an elevated temperature until the solution becomes faintly cloudy (the saturation point).

• Add a drop or two of the "solvent" to redissolve the precipitate and then allow the solution to cool slowly.

Table 1: Suggested Solvent Systems for Recrystallization

Solvent (Good)	Anti-Solvent (Poor)	Rationale & Comments
Methanol / Ethanol	Diethyl Ether	Classic choice for amine salts. The alcohol solubilizes the polar salt, while the ether reduces the overall solvent polarity to induce precipitation.
Isopropanol (IPA)	Ethyl Acetate / Hexanes	IPA is a good intermediate polarity solvent. Ethyl acetate or hexanes are effective anti-solvents.
Water	Acetone / Isopropanol	Use with caution. While the salt is water-soluble, it can be difficult to remove all water. This system can be effective for removing organic-soluble impurities.[8]

Q5: My compound "oils out" instead of crystallizing upon cooling. How can I fix this?

A5: "Oiling out" occurs when the compound's solubility limit is exceeded at a temperature above its melting point in the solvent mixture.

• Reduce Cooling Rate: Allow the solution to cool to room temperature slowly, then move it to a refrigerator. Do not place a hot solution directly into an ice bath.

• Use More Solvent: The solution may be too concentrated. Add more of the "good" solvent to the hot mixture and retry the cooling process.

• Scratch the Flask: Use a glass rod to gently scratch the inside of the flask at the solution's surface to create nucleation sites for crystal growth.

• Seed Crystals: If you have a small amount of pure, solid material, add a tiny crystal to the cooled, saturated solution to initiate crystallization.

Protocol 1: General Recrystallization of the Hydrochloride Salt

• Place the crude (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride into an appropriately sized Erlenmeyer flask.

• Add a minimal amount of a suitable "good" solvent (e.g., isopropanol) and heat the mixture gently (e.g., on a hot plate) with stirring until the solid dissolves completely.

• While still warm, slowly add the "anti-solvent" (e.g., hexanes) dropwise until a persistent cloudiness appears.

• Add a few drops of the "good" solvent to make the solution clear again.

• Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature.

• Once at room temperature, place the flask in a refrigerator or ice bath for at least one hour to maximize crystal formation.

• Collect the crystals by vacuum filtration, washing them with a small amount of the cold anti-solvent.

• Dry the purified crystals under high vacuum to remove all residual solvent.

Purification by Column Chromatography

While recrystallization is preferred for the final salt, column chromatography is invaluable for removing closely related impurities from the free base form before salt formation. Direct chromatography of the hydrochloride salt is generally not recommended due to its high polarity and poor solubility in typical mobile phases.

Chromatography Workflow Diagram

Caption: Decision workflow for chromatographic purification.

Chromatography Troubleshooting

Q6: My compound is streaking badly or not moving off the baseline on a standard silica gel column. Why?

A6: This is the most common problem when purifying basic amines on standard silica gel. Silica is slightly acidic and forms strong ionic interactions with the basic nitrogen of your piperazine, causing poor chromatography.[1][2]

• Solution 1: Add a Basic Modifier. Add a small amount (0.1-2%) of a volatile base like triethylamine (TEA) or ammonium hydroxide to your mobile phase.[1][2] This "competing base" neutralizes the acidic sites on the silica, allowing your compound to elute properly. A common mobile phase is a gradient of methanol in dichloromethane (DCM) with 0.5% TEA.

• Solution 2: Use a Different Stationary Phase. This is often the superior solution.

  • Amine-functionalized Silica: These columns have a slightly basic surface that repels basic compounds, preventing strong interactions and resulting in excellent peak shapes without a mobile phase modifier.[2][9][10]

  • Alumina (Basic or Neutral): Alumina can also be used and is less acidic than silica, making it suitable for purifying amines.[11]

Protocol 2: Flash Chromatography of the Free Base

• Preparation: Convert the crude hydrochloride salt to the free base via a standard aqueous workup (e.g., dissolve in water, basify with NaHCO₃, and extract with DCM or ethyl acetate). Dry the combined organic layers over Na₂SO₄, filter, and concentrate in vacuo.

• Stationary Phase Selection: Choose either standard silica gel (if using a modifier) or amine-functionalized silica.

• Mobile Phase Selection:

  • For Silica Gel: Use a non-polar/polar system like Hexane/Ethyl Acetate or DCM/Methanol. Add 0.5-1% triethylamine (TEA) to both solvents. Determine the optimal solvent ratio using TLC.

  • For Amine-Silica: A simple Hexane/Ethyl Acetate gradient is usually sufficient. No TEA is needed.

• Column Packing: Pack the column with the chosen stationary phase using the initial mobile phase conditions.

• Loading: Dissolve the crude free base in a minimum amount of the mobile phase or DCM. Alternatively, "dry load" the compound by adsorbing it onto a small amount of silica gel and loading the dry powder onto the top of the column.

• Elution: Run the column, collecting fractions and monitoring by TLC.

• Isolation: Combine the pure fractions, and remove the solvent by rotary evaporation. The resulting pure oil (the free base) can then be converted to the hydrochloride salt as described in Q1.

Chiral Purity Analysis by HPLC

Verifying the enantiomeric purity of your final product is a critical quality control step. Chiral HPLC is the standard method for this analysis.

Chiral HPLC Troubleshooting Diagram

Caption: Troubleshooting guide for chiral HPLC method development.

Q7: What is a good starting point for developing a chiral HPLC method for this compound?

A7: Based on literature for similar piperazine structures, a normal-phase method using a polysaccharide-based chiral stationary phase (CSP) is highly effective.[3][12]

Table 2: Recommended Starting Conditions for Chiral HPLC Analysis

Parameter	Recommended Condition	Rationale & Comments
Column	Chiralpak® IC (Cellulose tris(3,5-dichlorophenylcarbamate))	This CSP has shown broad applicability for separating piperazine derivatives.[3][12]
Mobile Phase	90:10:0.1 (v/v/v) Acetonitrile / Methanol / Diethylamine (DEA)	Acetonitrile and methanol are common organic modifiers. The basic additive (DEA) is crucial for good peak shape and interaction with the CSP.[3][12]
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column. Can be lowered to improve resolution.
Column Temp.	35 °C	Elevated temperature can improve peak efficiency.[3]
Detection	UV at 205 nm or 254 nm	The benzyl groups provide UV chromophores. 205 nm may offer higher sensitivity.[3]
Injection Vol.	10 µL	Standard injection volume.
Sample Prep.	Dissolve ~1 mg/mL in mobile phase.	Ensure the sample is fully dissolved and filtered before injection.

Protocol 3: Chiral HPLC Method Development

• System Setup: Install the recommended chiral column (e.g., Chiralpak® IC) and equilibrate with the starting mobile phase for at least 30 minutes or until a stable baseline is achieved.[3]

• Prepare Standard: Prepare a solution of the racemic compound (if available) and the purified (R)-enantiomer at approximately 0.1 mg/mL in the mobile phase.

• Injection: Inject the racemic standard first to confirm that the method separates the two enantiomers. Then, inject the sample of the purified (R)-enantiomer to identify its retention time.

• Optimization: If resolution is poor (baseline resolution, Rs > 1.5, is desired), systematically adjust one parameter at a time:

  • Modify the ratio of acetonitrile to methanol.

  • Change the concentration of the basic additive (DEA).

  • Lower the flow rate (e.g., to 0.8 mL/min).

• Quantification: Once a suitable method is established, calculate the enantiomeric excess (% e.e.) using the peak areas of the two enantiomers: % e.e. = [(Area_major - Area_minor) / (Area_major + Area_minor)] x 100

References

• Chiral HPLC Separation of Piperazin-2-ylmethanol Enantiomers. Benchchem.
• Technical Support Center: Purific
• Purification of piperazine.
• Purification of Polar Organic Compounds by Flash Chromatography: Applic
• How do I purify ionizable organic amine compounds using flash column chrom
• Flash Column Chromatography. University of California, Los Angeles.
• Flash Chromatography Separation of Basic Organic Compounds without Modifier. Kinesis.
• Successful Flash Chrom
• Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. Journal of Chemical and Pharmaceutical Research.
• Reagents & Solvents: Solvents for Recrystallization. University of Rochester, Department of Chemistry.
• Piperazine-impurities. Daicel Pharma.
• The Stability Study of a Novel Phenylpiperazine Deriv
• Methylamine clean-up. The Hive Newbee Forum.
• How to recrystallization amine compound and it is not soluble in common organic solvents.
• Crystallization of hydrohalides of pharmaceutical compounds.
• 1-BENZYLPIPERAZINE. Organic Syntheses.
• Chiral resolution of cationic piperazine derivatives by capillary electrophoresis using sulf
• Recrystallization Guide: Process, Procedure, Solvents. Mettler Toledo.
• Piperazine. Wikipedia.
• Chiral Chromatography Frequently Asked Questions. Sigma-Aldrich.
• Chiral HPLC Separ

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• 2. Flash Chromatography Separation of Basic Organic Compounds without Modifier [kinesis-australia.com.au]
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• 4. Organic Syntheses Procedure [orgsyn.org]
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Overcoming poor bioavailability of (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride in vivo

Technical Support Center: A Researcher's Guide

Topic: Overcoming Poor Bioavailability of (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride in vivo

Introduction: From the Desk of the Senior Application Scientist

Welcome to the technical support center. You are likely here because you are working with (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride and are encountering a common but significant hurdle in drug development: poor in vivo bioavailability. This guide is designed to move beyond simple protocols and provide you with the strategic framework and experimental causality needed to diagnose and solve this challenge. As researchers and drug developers, our goal is to ensure that a promising compound reaches its target in sufficient concentrations to be effective. This guide will walk you through a logical, tiered approach to systematically identify the root cause of poor absorption and guide you toward effective formulation and experimental strategies.

Part 1: Frequently Asked Questions (FAQs) - Your Starting Point

This section addresses the most common initial questions researchers face when confronted with poor bioavailability data for a compound like (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride.

Q1: What are the most probable causes for the poor bioavailability of my compound?

There are three primary barriers that orally administered drugs must overcome: solubility, permeability, and metabolism.

• Solubility/Dissolution Limitation: The compound must first dissolve in the gastrointestinal fluids to be absorbed. (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride, despite being a salt, may have inherently low aqueous solubility or a slow dissolution rate, particularly as it transitions from the acidic stomach to the more neutral pH of the intestine.

• Permeability Limitation: Once dissolved, the drug must pass through the intestinal epithelium to enter the bloodstream. The molecule's size and lipophilicity, or its potential interaction with cellular efflux pumps (like P-glycoprotein), can limit this process.

• First-Pass Metabolism: After absorption and before reaching systemic circulation, the drug passes through the liver, where it can be extensively metabolized by enzymes. The piperazine and benzyl moieties in your compound are susceptible to hepatic metabolism.[1][2]

Q2: I'm using a hydrochloride salt. Shouldn't that guarantee good solubility?

While salt formation is a common and effective strategy to increase the aqueous solubility of weakly basic drugs, it is not a panacea.[3][4] Several issues can still arise:

• Disproportionation: The hydrochloride salt can convert back to its less soluble free base form in the higher pH environment of the small intestine. This precipitation effectively removes the drug from the solution, preventing its absorption.[5]

• Common Ion Effect: In the highly acidic, chloride-rich environment of the stomach, the dissolution of a hydrochloride salt can be suppressed.[6]

• Poor Wettability: The solid particles of the drug may resist mixing with water, leading to a slow dissolution rate even if the ultimate solubility is high.

Q3: What initial in vitro assays should I perform to diagnose the primary barrier to absorption?

A tiered diagnostic approach is most efficient. We recommend the following sequence to pinpoint the rate-limiting step:

• pH-Dependent Solubility Profiling: Determine the compound's solubility at various pH values mimicking the GI tract (e.g., pH 1.2, 4.5, 6.8). This will immediately tell you if solubility is a major concern and if disproportionation is likely.

• In Vitro Permeability Assay: Use a cell-based model like Caco-2 cells to assess the compound's ability to cross the intestinal barrier.[7][8] This assay can also indicate if the compound is a substrate for efflux transporters.

• Metabolic Stability Assay: Incubate the compound with liver microsomes or S9 fractions to determine its susceptibility to Phase I and Phase II metabolism. This helps quantify the potential impact of first-pass metabolism.

Part 2: Troubleshooting Guides & Experimental Protocols

This section provides in-depth, question-driven troubleshooting guides with detailed protocols for the key experiments you will need to run.

Troubleshooting Area 1: Low Aqueous Solubility & Dissolution

Q: My compound precipitates out of solution when I change the pH from acidic to neutral. How do I confirm this is salt disproportionation and what can I do about it?

This observation strongly suggests pH-dependent precipitation due to the conversion of the hydrochloride salt to the free base. Your primary challenge is to maintain the drug in a dissolved or absorbable state in the intestine.

Workflow: Diagnosing and Overcoming Solubility Issues

Caption: Workflow for addressing solubility-limited bioavailability.

• Prepare Buffers: Create a series of physiologically relevant buffers (e.g., pH 1.2 SGF, pH 4.5 acetate, pH 6.8 phosphate buffer).

• Add Excess Compound: Add an excess amount of (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride to a known volume of each buffer in separate glass vials. Ensure solid is visible.

• Equilibrate: Place the vials in a shaker bath at a controlled temperature (25°C or 37°C) for 24-48 hours to ensure equilibrium is reached.

• Separate Solid: After equilibration, filter the samples through a 0.22 µm filter or centrifuge at high speed to separate undissolved solid.

• Quantify: Dilute the clear supernatant and quantify the concentration of the dissolved drug using a validated analytical method, such as HPLC-UV.

Q: What are the most practical formulation strategies to prevent precipitation and improve dissolution?

Several advanced formulation techniques can be employed. The choice depends on the compound's specific properties and the desired release profile.[9][10][11]

Strategy	Mechanism of Action	Advantages	Disadvantages
Amorphous Solid Dispersions (ASDs)	The drug is molecularly dispersed in a polymer matrix in a high-energy amorphous state, preventing crystallization and enhancing dissolution.[11]	Significant solubility enhancement; can create supersaturated solutions.	Physically unstable over time (recrystallization); requires specialized manufacturing (e.g., spray drying, hot-melt extrusion).
Lipid-Based Formulations (e.g., SEDDS)	The drug is dissolved in a mixture of oils, surfactants, and co-solvents, which forms a fine emulsion in the GI tract, bypassing the need for dissolution.[9]	Excellent for lipophilic drugs; can enhance lymphatic uptake, potentially reducing first-pass metabolism.	Can be chemically complex; potential for GI side effects with high surfactant loads.
Nanosuspensions	The particle size of the drug is reduced to the nanometer range, dramatically increasing the surface area for dissolution according to the Noyes-Whitney equation.[12]	Applicable to most poorly soluble drugs; high drug loading is possible.	Can be physically unstable (particle aggregation); requires specialized equipment for milling or homogenization.
Cyclodextrin Complexation	The drug molecule is encapsulated within a cyclodextrin molecule, whose hydrophilic exterior improves the solubility of the complex.[13]	Forms a true solution; can improve stability.	Limited by the stoichiometry of the complex; can be expensive.

Troubleshooting Area 2: Poor Membrane Permeability

Q: My compound has adequate solubility, but bioavailability is still low. How can I determine if poor permeability is the cause?

If solubility is not the limiting factor, the next barrier is the intestinal wall. The Caco-2 cell monolayer is the industry-standard in vitro model for predicting human intestinal permeability.[7][14][15]

Workflow: Assessing and Interpreting Intestinal Permeability

Caption: Decision tree for investigating poor permeability using a Caco-2 assay.

• Cell Culture: Culture Caco-2 cells on permeable Transwell® inserts for 21-25 days until they form a differentiated, polarized monolayer.

• Monolayer Integrity Check: Measure the transepithelial electrical resistance (TEER) to ensure the integrity of the cell junctions.

• Transport Experiment (A -> B): Add the test compound to the apical (A) side (representing the gut lumen) and sample from the basolateral (B) side (representing the blood) over time (e.g., up to 2 hours).

• Transport Experiment (B -> A): In a separate set of wells, add the compound to the basolateral side and sample from the apical side to measure active efflux.

• Quantification: Analyze the concentration of the compound in all samples using LC-MS/MS.

• Calculation: Calculate the apparent permeability coefficient (Papp) for both directions. The Efflux Ratio (ER) is calculated as Papp (B->A) / Papp (A->B). An ER > 2 suggests the involvement of active efflux transporters.

Troubleshooting Area 3: Designing a Pilot In Vivo Pharmacokinetic (PK) Study

Q: I have developed several prototype formulations. How do I design an efficient pilot PK study in rodents to select the best candidate?

The goal of a pilot PK study is to obtain comparative data on oral absorption for different formulations. A well-designed study will provide clear evidence of improved exposure (AUC) and peak concentration (Cmax).

• Animal Model: Use male Sprague-Dawley rats (n=3-4 per group).

• Study Groups:

  • Group 1: Intravenous (IV) administration (low dose, e.g., 1-2 mg/kg) to determine absolute bioavailability.

  • Group 2: Oral gavage of a simple aqueous suspension (the control).

  • Group 3: Oral gavage of Formulation A (e.g., SEDDS).

  • Group 4: Oral gavage of Formulation B (e.g., ASD).

• Dosing: Administer a consistent oral dose across all oral groups (e.g., 10 mg/kg).

• Blood Sampling: Collect sparse blood samples (e.g., via tail vein) at appropriate time points (e.g., 0, 15 min, 30 min, 1h, 2h, 4h, 8h, 24h).

• Sample Processing: Process blood to plasma and store at -80°C until analysis.

• Bioanalysis: Quantify the concentration of (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride in plasma samples using a validated LC-MS/MS method.[16][17]

• Pharmacokinetic Analysis: Calculate key PK parameters (Cmax, Tmax, AUC, t1/2) for each group. Calculate the relative bioavailability of the formulations compared to the suspension and the absolute bioavailability (F%) using the IV data.

Formulation	Dose (mg/kg)	Cmax (ng/mL)	Tmax (hr)	AUC (0-t) (ng*hr/mL)	Relative F (%)
Aqueous Suspension	10 (PO)	[Data]	[Data]	[Data]	100% (Reference)
Formulation A (SEDDS)	10 (PO)	[Data]	[Data]	[Data]	[Calculate]
Formulation B (ASD)	10 (PO)	[Data]	[Data]	[Data]	[Calculate]
IV Solution	2 (IV)	N/A	N/A	[Data]	N/A

References

• Sarmento, B., Andrade, F., et al. (2012). Cell-based in vitro models for predicting drug permeability. Expert Opinion on Drug Metabolism & Toxicology. [Link]

• Gala, J. (n.d.). In vitro models for prediction of drug absorption and metabolism. ITQB NOVA. [Link]

• Hilaris Publisher. (n.d.). Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs. Journal of Nanomedicine & Nanotechnology. [Link]

• ResearchGate. (2015). Strategies for enhancing oral bioavailability of poorly soluble drugs. ResearchGate. [Link]

• SlideShare. (2015). Methods of enhancing Dissolution and bioavailability of poorly soluble drugs. [Link]

• Taylor & Francis Online. (2022). Promising strategies for improving oral bioavailability of poor water-soluble drugs. Expert Opinion on Drug Delivery. [Link]

• Al-Ghamdi, S., et al. (2022). Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs. Pharmaceutics. [Link]

• Semantic Scholar. (2012). Cell-based in vitro models for predicting drug permeability. Expert Opinion on Drug Metabolism & Toxicology. [Link]

• Alqahtani, S., Mohamed, L. A., & Kaddoumi, A. (2013). Experimental models for predicting drug absorption and metabolism. Expert Opinion on Drug Metabolism & Toxicology. [Link]

• Consensus.app. (n.d.). In Vitro Drug Absorption Methods. [Link]

• Ojala, K., et al. (2021). How to stop disproportionation of a hydrochloride salt of a very weakly basic compound in a non-clinical suspension formulation. Helda - University of Helsinki. [Link]

• Bu, X., et al. (2020). The establishment of a practical method for the determination of piperazine residues using accelerated solvent extraction and UHPLC-FLD. Food Science & Nutrition. [Link]

• Elder, D. P. & Holm, R. (2013). Pharmaceutical salts: a formulation trick or a clinical conundrum? Cardiology. [Link]

• ResearchGate. (2018). Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. ResearchGate. [Link]

• Antia, U., et al. (2009). Pharmacokinetics of 'party pill' drug N-benzylpiperazine (BZP) in healthy human participants. Forensic Science International. [Link]

• European Monitoring Centre for Drugs and Drug Addiction (EMCDDA). (n.d.). BZP/piperazines drug profile. [Link]

• Pharmaceutical Technology. (2009). Salt Selection in Drug Development. [Link]

• Hossain, A., et al. (2021). Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations. Molecules. [Link]

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• 2. Pharmacokinetics of 'party pill' drug N-benzylpiperazine (BZP) in healthy human participants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. bjcardio.co.uk [bjcardio.co.uk]
• 4. Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. DSpace [helda.helsinki.fi]
• 6. pharmtech.com [pharmtech.com]
• 7. Cell-based in vitro models for predicting drug permeability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. semanticscholar.org [semanticscholar.org]
• 9. hilarispublisher.com [hilarispublisher.com]
• 10. tandfonline.com [tandfonline.com]
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• 17. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride in Receptor Binding Assays

Welcome to the technical support center for utilizing (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride in your receptor binding assays. This guide, designed for researchers, scientists, and drug development professionals, provides in-depth troubleshooting advice and frequently asked questions to ensure the accuracy and reproducibility of your experimental results. As Senior Application Scientists, we have structured this guide to address common challenges and provide scientifically-grounded solutions.

Frequently Asked Questions (FAQs)

Q1: What is (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride and what are its key properties to consider in assay development?

(R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride is a piperazine derivative. While specific receptor targets for this particular enantiomer are not extensively documented in publicly available literature, the benzylpiperazine core is known to interact with a variety of receptors, including serotonergic and dopaminergic systems.[1][2] For the purposes of assay development, it is crucial to consider its physicochemical properties. The hydrochloride salt form suggests good aqueous solubility, however, the benzyl and carboxylate moieties introduce lipophilic character.[3][4] This duality can influence its behavior in assays, potentially leading to non-specific binding.

Key Properties to Consider:

Property	Implication for Receptor Binding Assays
Molecular Weight	Approximately 256.73 g/mol for the hydrochloride salt.[5]
Solubility	The hydrochloride salt is generally expected to be water-soluble. However, the parent compound, Benzyl piperazine-1-carboxylate, has sparing solubility in methanol and chloroform.[4] It is advisable to determine the empirical solubility in your specific assay buffer.
Lipophilicity	The presence of two benzyl groups may increase the compound's tendency to interact with hydrophobic surfaces, such as plasticware and cell membranes, potentially contributing to non-specific binding.[6]
Stability	Stock solutions of similar piperazine compounds are typically stored at -20°C or -80°C to prevent degradation.[7] Repeated freeze-thaw cycles should be avoided.

Q2: I am starting a new project with (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride. What are the essential preliminary steps?

Before initiating binding assays, a few preparatory steps are critical for success:

• Compound Quality Control: Verify the purity and identity of your compound batch, ideally through methods like LC-MS or NMR.

• Solubility Testing: Empirically determine the solubility of the compound in your chosen assay buffer. Start by preparing a high-concentration stock solution in a suitable solvent (e.g., DMSO, methanol) and then dilute it into the assay buffer, observing for any precipitation.[3]

• Stability Assessment: If the assay involves prolonged incubation times, assess the compound's stability under your experimental conditions (e.g., temperature, pH).

• Receptor Characterization: Ensure your receptor preparation (e.g., cell membranes, purified protein) is well-characterized and active.

Q3: How should I prepare and store stock solutions of (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride?

For optimal results, follow these guidelines for preparing and storing stock solutions:

• Solvent Selection: Given its properties, a high-quality, anhydrous solvent like dimethyl sulfoxide (DMSO) is a common choice for creating a concentrated primary stock solution.

• Stock Concentration: Prepare a concentrated stock solution (e.g., 10-50 mM) to minimize the volume of organic solvent added to your assay, which can interfere with binding.[8]

• Aliquoting and Storage: Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles, which can degrade the compound.[7] Store these aliquots at -80°C for long-term storage or -20°C for shorter periods, protected from light.[7]

• Working Dilutions: Prepare fresh working dilutions in your assay buffer on the day of the experiment.

Troubleshooting Guide

This section addresses common problems encountered during receptor binding assays with compounds like (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride.

Problem 1: High and Variable Non-Specific Binding (NSB)

High non-specific binding (NSB) can obscure the specific binding signal, leading to inaccurate affinity measurements.[6][9] An acceptable level of NSB is typically less than 10% of the total binding, though up to 50% may be tolerable in some cases.[6]

• Ligand Properties: The lipophilic nature of (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride can cause it to bind to unintended proteins, lipids, and plasticware.[6]

  • Solution: Introduce a low concentration of a non-ionic detergent (e.g., 0.01-0.1% Tween-20 or Triton X-100) to the assay buffer to disrupt hydrophobic interactions.[6][10]

• Inappropriate Buffer Conditions: Suboptimal pH or low ionic strength can promote non-specific electrostatic interactions.[6][10]

  • Solution: Optimize the pH of your assay buffer. Additionally, increasing the ionic strength by adding salts like NaCl (e.g., up to 150 mM) can help shield electrostatic interactions.[6][10]

• Insufficient Blocking: Unoccupied sites on your assay plate or filter membranes can be a source of NSB.[6][11]

  • Solution: Incorporate a blocking agent like Bovine Serum Albumin (BSA) (e.g., 0.1-1%) into your assay buffer.[10][12] For filtration assays, pre-soaking the filters in a blocking buffer can be beneficial.[6]

Sources

• 1. Benzylpiperazine - Wikipedia [en.wikipedia.org]
• 2. N-aryl-N'-benzylpiperazines as potential antipsychotic agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. swgdrug.org [swgdrug.org]
• 4. chembk.com [chembk.com]
• 5. 68160-42-9 | Benzyl piperazine-1-carboxylate hydrochloride - Moldb [moldb.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Receptor Binding Assays for HTS and Drug Discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Surmodics - Non-Specific Binding: What You Need to Know [shop.surmodics.com]
• 10. How to eliminate non-specific binding? | AAT Bioquest [aatbio.com]
• 11. Understanding and Controlling Non-Specific Binding in SPR Experiments - Amerigo Scientific [amerigoscientific.com]
• 12. swordbio.com [swordbio.com]

(R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride off-target effects mitigation

Technical Support Center: (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride

A Guide to Characterization and Mitigation of Off-Target Effects for Novel Chemical Probes

Frequently Asked Questions (FAQs)

Q1: What are off-target effects and why are they a significant concern in research?

A1: Off-target effects are unintended interactions of a chemical probe or drug with proteins or other biomolecules that are not the intended primary target.[1][2] These interactions can lead to misleading experimental results, where an observed phenotype is incorrectly attributed to the modulation of the intended target.[3][4] In drug development, off-target effects can cause toxicity and adverse side effects, which are major reasons for clinical trial failures.[1][2] Therefore, understanding and mitigating off-target effects is crucial for ensuring the validity of research findings and the safety of potential therapeutics.[5]

Q2: I cannot find a documented primary target for (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride. Where should I begin my investigation?

A2: When working with an uncharacterized compound, the initial step is to perform broad profiling to identify potential biological activities. Based on its structural similarity to benzylpiperazine (BZP), which is known to interact with dopaminergic and serotonergic systems, initial screening could focus on a panel of G-protein coupled receptors (GPCRs) and monoamine transporters.[6][7] A systematic approach would involve:

• Literature and Database Review: Search chemical databases (e.g., PubChem, ChEMBL) for structurally similar compounds to identify potential target classes.

• Broad Phenotypic Screening: Assess the compound's effect on a variety of cell lines and observe any distinct cellular responses.

• Commercial Profiling Services: Utilize services that screen compounds against large panels of targets, such as kinases, GPCRs, or ion channels. This can provide an initial "hit list" of potential interacting proteins.[8][9]

Q3: What is the significance of the "(R)-" designation, and should I use the (S)-enantiomer in my experiments?

A3: The "(R)-" designation indicates that this is a specific stereoisomer, or enantiomer, of the molecule. Enantiomers are non-superimposable mirror images of each other.[10] Biological systems, such as protein binding pockets, are chiral environments. Consequently, two enantiomers of a chiral drug can have vastly different biological activities.[11][12][13] One enantiomer (the "eutomer") may be responsible for the desired activity, while the other (the "distomer") could be inactive, less active, or contribute to off-target effects and toxicity.[12]

It is a critical best practice to use the corresponding (S)-enantiomer as a negative control in your experiments.[14] If the (R)-enantiomer produces a biological effect that the (S)-enantiomer does not, it provides strong evidence that the observed phenotype is due to a specific interaction with a biological target and not a result of non-specific effects.

Q4: How do I determine an appropriate and safe working concentration for my experiments?

A4: The first step is to establish a dose-response curve for your primary assay.[15][16][17][18] This will help you determine the EC50 (half-maximal effective concentration) or IC50 (half-maximal inhibitory concentration), which reflects the potency of the compound for the observed effect.[19] It is recommended to use the lowest concentration that produces the desired on-target effect to minimize the risk of off-target interactions, which are more common at higher concentrations.[14] A general guideline is to work at concentrations no more than 10-fold above the EC50/IC50. Always be cautious of phenotypes, such as cell death, that appear only at high concentrations, as these are often due to non-specific or off-target effects.[3]

Q5: What are the initial steps to profile the selectivity of (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride?

A5: Selectivity profiling is the process of assessing how specifically a compound binds to its intended target versus other proteins.[9][20] Once a primary target is hypothesized or identified, you should:

• Test against related targets: If the primary target is a member of a protein family (e.g., a specific dopamine receptor), test the compound's activity against other members of that family.

• Utilize broad screening panels: Submit the compound to a commercial service for screening against a large, diverse panel of proteins (e.g., a safety panel that includes common off-target liabilities).[8]

• Perform unbiased proteomics: Techniques like Thermal Proteome Profiling (TPP) can identify direct and off-targets in an unbiased manner within a cellular context.[21]

Troubleshooting Guides

Problem 1: I'm observing a cellular phenotype with (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride, but I'm unsure if it's due to a specific on-target effect.

• Is the effect dose-dependent?

  • Answer: A specific pharmacological effect should exhibit a clear dose-response relationship, typically a sigmoidal curve.[15][16] If the effect only appears at very high concentrations or the curve is not well-defined, it may be a non-specific or toxic effect. Generate a full dose-response curve to determine the potency (EC50/IC50).[17][19]

• Is the effect stereospecific?

  • Answer: Synthesize or procure the (S)-enantiomer of the compound to use as a negative control. A true on-target effect should be observed with the (R)-enantiomer but be significantly reduced or absent with the (S)-enantiomer.[11][12] This is a crucial validation step.

• Can you demonstrate target engagement in cells?

  • Answer: An observed cellular phenotype does not guarantee that the compound is engaging the intended target. It is essential to use a target engagement assay to confirm that the compound physically interacts with its target protein in a cellular environment.[22][23] The Cellular Thermal Shift Assay (CETSA) is a powerful technique for this purpose, as it measures the stabilization of a target protein upon ligand binding.[21][24]

Problem 2: My experimental results with (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride are inconsistent across different cell lines.

• Does the expression level of the putative target vary between the cell lines?

  • Answer: The magnitude of a compound's effect can depend on the expression level of its target protein. Use techniques like Western blotting or qPCR to quantify the expression of your hypothesized target in the different cell lines. A correlation between target expression and compound efficacy would support your on-target hypothesis.

• Could differing off-target profiles in each cell line be the cause?

  • Answer: Different cell lines have varying proteomes, meaning the landscape of potential off-targets can change. An off-target that is highly expressed in one cell line but absent in another could lead to inconsistent results. This is where unbiased proteomics approaches like Thermal Proteome Profiling (TPP) can be invaluable for identifying cell-line-specific off-targets.[21]

• Have you considered cell-line-specific metabolism of the compound?

  • Answer: Cells can metabolize compounds at different rates, altering the effective intracellular concentration. The expression of metabolic enzymes, such as cytochrome P450s, can vary significantly between cell lines.[25] While complex to measure directly, this is a potential source of variability to consider.

Experimental Protocols & Data Presentation

Data Presentation: Characterizing a Novel Chemical Probe

The following table provides a template for summarizing the key data points you should generate when characterizing a new compound like (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride.

Parameter	(R)-enantiomer	(S)-enantiomer	Interpretation
Primary Target IC50	e.g., 50 nM	e.g., >10,000 nM	A >100-fold difference in potency indicates specific, stereoselective binding.
Cellular EC50	e.g., 200 nM	e.g., >20,000 nM	Demonstrates on-target activity in a cellular context.
Selectivity (vs. Target X)	50 nM (Primary)	5,000 nM (Target X)	100-fold selectivity for the primary target over a closely related protein.
Selectivity (vs. Target Y)	50 nM (Primary)	1,000 nM (Target Y)	20-fold selectivity. Target Y may be a potential off-target at higher concentrations.
Cytotoxicity (CC50)	e.g., 15,000 nM	e.g., 16,000 nM	A large window between cellular efficacy and cytotoxicity is desirable.

Protocol 1: Establishing a Dose-Response Curve

• Cell Seeding: Plate your cells of interest in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Preparation: Prepare a 10 mM stock solution of (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride in a suitable solvent (e.g., DMSO). Create a serial dilution series (e.g., 1:3 dilutions) in cell culture medium to achieve the desired final concentrations. Also prepare a vehicle control (medium with the same percentage of DMSO).

• Treatment: Remove the old medium from the cells and add the medium containing the different compound concentrations and the vehicle control.

• Incubation: Incubate the plate for a time period relevant to your biological question (e.g., 24, 48, or 72 hours).

• Assay Readout: Perform your chosen assay to measure the biological response (e.g., a cell viability assay like CellTiter-Glo®, an ELISA for a specific protein, or a reporter gene assay).

• Data Analysis: Normalize the data to the vehicle control (100% response or 0% inhibition). Plot the response versus the logarithm of the compound concentration and fit the data to a four-parameter logistic regression model to determine the IC50 or EC50.[15]

Protocol 2: Cellular Thermal Shift Assay (CETSA) for Target Engagement

• Cell Culture and Treatment: Culture your cells to ~80% confluency. Treat the cells with either vehicle or a saturating concentration of (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride for 1-2 hours.

• Harvesting: Harvest the cells, wash with PBS, and resuspend in a lysis buffer containing protease inhibitors.

• Heating Gradient: Aliquot the cell lysate into PCR tubes. Heat the aliquots across a temperature gradient (e.g., 40°C to 70°C in 2°C increments) for 3 minutes using a thermal cycler.

• Separation of Soluble and Aggregated Fractions: Cool the samples to room temperature. Centrifuge at high speed (e.g., 20,000 x g) for 20 minutes to pellet the aggregated proteins.

• Sample Preparation: Carefully collect the supernatant (soluble fraction) from each sample. Denature the proteins by adding SDS-PAGE loading buffer and boiling.

• Western Blot Analysis: Load equal amounts of the soluble fraction from each temperature point onto an SDS-PAGE gel. Perform a Western blot using an antibody specific for your hypothesized target protein.

• Data Analysis: Quantify the band intensities for both the vehicle and compound-treated samples. Plot the percentage of soluble protein versus temperature. A shift in the melting curve to a higher temperature in the compound-treated sample indicates target engagement.[21][24]

Visualizing Workflows and Pathways

Caption: Workflow for validating a novel chemical probe.

Caption: On-target vs. off-target signaling pathways.

References

• Understanding the Importance of The Dose-Response Curve. Collaborative Drug Discovery. Available from: [Link]

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• Use combined chemical probe resources to select best tools for biomedical research and drug discovery, scientists urge. The Institute of Cancer Research. Available from: [Link]

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• Rapid Evaluation of Small Molecule Cellular Target Engagement with a Luminescent Thermal Shift Assay. ACS Medicinal Chemistry Letters. Available from: [Link]

• The role of pharmacological profiling in safety assessment. PubMed. Available from: [Link]

• A rule of two for using chemical probes?. Practical Fragments. Available from: [Link]

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• Chiral Drugs: An Overview. NIH National Center for Biotechnology Information. Available from: [Link]

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• Benzyl 3-oxopiperazine-1-carboxylate. PubChem. Available from: [Link]

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• 1-Benzylpiperazine and other Piperazine-based Derivatives. ResearchGate. Available from: [Link]

• Praziquantel. Wikipedia. Available from: [Link]

• 1-Benzylpiperazine. PubChem. Available from: [Link]

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Optimizing dosage for in vivo studies with (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride

Technical Support Center: In Vivo Dosing & Optimization for Novel Piperazine Derivatives

Introduction for the Senior Application Scientist

Welcome to the technical support resource for optimizing in vivo studies with novel compounds, using (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride as a working example. This guide is structured to address the practical challenges and critical decision points you will encounter, from initial dose selection to troubleshooting unexpected outcomes. Our approach is grounded in established principles of pharmacology and drug development to ensure your experimental design is robust, reproducible, and scientifically sound.

Part 1: Frequently Asked Questions (FAQs) - Core Concepts in Dosage Optimization

This section addresses high-level strategic questions that form the foundation of any successful in vivo study.

Q1: How do I determine a starting dose for my first in vivo experiment with a novel compound like (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride?

Determining the initial dose is a critical step that balances the need to see a pharmacological effect against the risk of toxicity. Since specific in vivo data for this molecule is not publicly available, a systematic approach based on in vitro data and established pharmacological principles is required.

The Causality Behind the Approach: The primary goal is to estimate a dose that will achieve a plasma concentration in the animal model that is relevant to the compound's biological activity observed in vitro (e.g., its IC50 or EC50). We start with in vitro data because it is the first measure of a compound's potency.

Step-by-Step Protocol for Starting Dose Estimation:

• In Vitro Potency (IC50/EC50): First, you must have a reliable measure of the compound's potency from in vitro assays. Let's assume the IC50 of (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride against its target is 100 nM.

• Target Exposure: A common starting goal is to achieve a plasma concentration (Cmax) in the animal that is at least 10-fold higher than the in vitro IC50/EC50. In this case, the target Cmax would be 1 µM. This 10-fold multiple accounts for factors like plasma protein binding and tissue distribution that can reduce the amount of free drug available to engage the target in vivo.

• Interspecies Scaling (Allometry): While complex allometric scaling from multiple species is standard in formal drug development, for initial academic research, a simplified approach is often used. A more direct method is to look for published in vivo studies on compounds with a similar structure or mechanism of action.

• Literature Surrogates: If no direct analogs have published data, a common starting point for a well-tolerated small molecule in a mouse model is often in the range of 1 to 10 mg/kg.

• Dose-Range Finding (DRF) Study: The most reliable method is to conduct a preliminary dose-range finding study. This is a small-scale experiment designed to identify the Maximum Tolerated Dose (MTD). A typical design involves:

  • Using a small number of animals per group (e.g., n=2-3 mice).

  • Administering a wide range of doses (e.g., 1, 10, and 100 mg/kg).

  • Closely monitoring the animals for 24-72 hours for clinical signs of toxicity (e.g., weight loss, changes in posture, altered activity).

The highest dose that does not produce significant adverse events is considered the MTD and provides a safe upper limit for subsequent efficacy studies.

Q2: What is the difference between a dose-range finding (DRF) study and a formal efficacy study?

These two types of studies have distinct objectives, which dictates their design and scale. Confusing them can lead to wasted resources and inconclusive data.

• Dose-Range Finding (DRF) Study: The primary goal is to determine the safety and tolerability of the compound. It is a preliminary, small-scale experiment designed to identify the Maximum Tolerated Dose (MTD).

  • Focus: Safety and toxicology.

  • Endpoints: Clinical observations (posture, activity), body weight changes, and signs of distress.

  • Group Size: Small (n=2-3 animals per dose group).

  • Duration: Short, typically single-dose administration with monitoring for a few days.

  • Outcome: Establishes the safe dose range to be used in subsequent, more extensive studies.

• Efficacy Study: The goal is to determine if the compound has the desired therapeutic effect in a relevant disease model.

  • Focus: Pharmacological effect (e.g., tumor growth inhibition, reduction in inflammation).

  • Endpoints: Disease-specific biomarkers, tumor volume, survival, behavioral scores, etc.

  • Group Size: Larger (typically n=8-15 animals per group) to achieve statistical power.

  • Duration: Chronic, often involving repeated dosing over days or weeks.

  • Outcome: Provides data on the dose-response relationship for the therapeutic effect.

Feature	Dose-Range Finding (DRF) Study	Efficacy Study
Primary Goal	Determine Maximum Tolerated Dose (MTD)	Evaluate therapeutic benefit
Primary Endpoints	Toxicity, clinical signs, body weight	Disease-specific outcomes (e.g., tumor size)
Animal Group Size	Small (n=2-3)	Larger (n=8-15) for statistical power
Dosing Schedule	Typically a single dose	Chronic/repeated dosing
Duration	Short-term (e.g., 3-7 days)	Long-term (days to weeks)
Key Output	A safe dose range for future studies	Dose-response curve for efficacy

Q3: What are the special considerations for a hydrochloride (HCl) salt formulation?

Working with an HCl salt of a compound like (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride has important implications for formulation and administration.

The Causality Behind the Chemistry: The HCl salt form is often used to improve the aqueous solubility and stability of a parent molecule, which frequently contains a basic nitrogen atom (like the piperazine ring). The protonation of this nitrogen by hydrochloric acid creates a more polar, water-soluble salt.

Key Considerations:

• Improved Aqueous Solubility: The primary advantage is that the HCl salt is typically much more soluble in aqueous vehicles (like saline or PBS) than its freebase form. This can simplify formulation and avoid the need for potentially confounding organic co-solvents.

• pH of the Formulation: When dissolved in a neutral vehicle like water or saline, the hydrochloride salt will create an acidic solution. It is critical to measure the pH of your final dosing solution.

  • Why it Matters: Injecting a highly acidic solution can cause significant irritation, pain, and tissue damage at the injection site, particularly for subcutaneous (SC) or intraperitoneal (IP) routes. This can lead to inflammation that confounds experimental results.

  • Best Practice: Adjust the pH of the final formulation to a physiologically compatible range (ideally pH 6.5-7.5) using a suitable buffer (like PBS) or by dropwise addition of a base like NaOH. Always re-confirm the compound remains in solution after pH adjustment.

• Dose Calculation Correction: The molecular weight of the HCl salt is higher than that of the freebase form due to the addition of HCl. You must account for this in your dose calculations to ensure you are administering the correct amount of the active molecule.

  • Formula: Weight of Salt = (Weight of Freebase) x (MW of Salt / MW of Freebase)

  • Example: If you want to dose 10 mg/kg of the active compound (freebase), and the MW of the freebase is 310 g/mol and the MW of the HCl salt is 346.5 g/mol , you would need to weigh out 10 mg * (346.5 / 310) = 11.18 mg of the salt per kg of body weight.

Part 2: Troubleshooting Guide - Addressing Common In Vivo Challenges

This section provides solutions to specific problems you may encounter during your experiments.

Problem: I'm observing unexpected toxicity or adverse events at my predicted "safe" dose.

Initial Assessment Workflow:

Caption: Troubleshooting workflow for unexpected in vivo toxicity.

Possible Causes & Solutions:

• Vehicle Toxicity: The formulation vehicle itself may be causing the adverse effects. This is common with high concentrations of organic solvents like DMSO or solubilizing agents like PEG400.

  • Self-Validation Check: Always include a "vehicle-only" control group in your studies. If this group shows similar signs of toxicity, the vehicle is the culprit.

  • Solution: Reformulate the compound. Since (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride is an HCl salt, prioritize aqueous vehicles like sterile saline or Phosphate Buffered Saline (PBS). If a co-solvent is necessary, aim for the lowest possible concentration (e.g., <5% DMSO).

• Compound-Mediated Toxicity: The toxicity is a direct result of the compound's biological activity. This can be either "on-target" (an exaggerated effect of inhibiting the intended target) or "off-target" (the compound is interacting with other proteins).

  • Solution: The dose is too high. Conduct a new dose-range finding study starting at a significantly lower dose (e.g., 10-fold lower) to re-establish the MTD.

• Formulation Issues: As discussed in FAQ Q3, an unbuffered HCl salt solution can be highly acidic, causing severe irritation and local tissue damage upon injection.

  • Solution: Always measure and adjust the pH of your final dosing solution to physiological levels (~pH 7.4) before administration. Ensure the compound remains fully dissolved after pH adjustment.

• Dosing Error: Simple human error in dose calculation (e.g., forgetting to correct for the HCl salt mass) or administration can lead to unintentionally high doses.

  • Solution: Have a second scientist independently verify all calculations and dilutions. Ensure proper animal handling and injection technique to deliver the correct volume.

Problem: I am not seeing the expected efficacy, even at high doses.

Initial Assessment Workflow:

Technical Support Center: Crystallization of (R)-Benzyl 3-benzylpiperazine-1-carboxylate Hydrochloride

Welcome to the technical support center for the crystallization of (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting strategies, and frequently asked questions regarding the crystallization of this important chiral intermediate. Our goal is to equip you with the scientific understanding and practical knowledge to overcome common challenges and achieve high-purity crystalline material consistently.

Introduction to Crystallization of Amine Hydrochlorides

(R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride is a chiral amine salt. The crystallization of such molecules is governed by the principles of solubility, supersaturation, and nucleation. As a hydrochloride salt, the strong ionic interactions and the hydrogen bonding capacity of the chloride ion play a pivotal role in the formation of a stable crystal lattice.[1] A well-defined crystalline form is crucial for purity, stability, and handling of the final product.

This guide will delve into practical methodologies, address common pitfalls such as "oiling out," and provide a logical framework for troubleshooting your crystallization experiments.

Troubleshooting Guide: Common Crystallization Issues and Solutions

This section is formatted as a series of common problems you might encounter during the crystallization of (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride, followed by detailed explanations and actionable solutions.

Scenario 1: The Product "Oils Out" Instead of Crystallizing

Question: I've dissolved my crude (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride in a hot solvent, and upon cooling or adding an anti-solvent, it forms a viscous, oily liquid at the bottom of the flask instead of crystals. What is happening and how can I fix it?

Answer:

This phenomenon is known as "oiling out" or liquid-liquid phase separation. It occurs when the solute separates from the solution as a supersaturated liquid phase rather than a solid crystalline phase.[2] This is often a result of excessively high supersaturation, which can be caused by cooling the solution too rapidly or adding an anti-solvent too quickly. The resulting oil is essentially a liquid form of your impure compound and can hinder proper crystal formation and purification.[1][2]

Causality and Solutions:

• High Supersaturation: The driving force for crystallization is supersaturation, but too much of it can lead to oiling out.

  • Solution: Slow down the rate of cooling. Instead of placing the flask directly in an ice bath, allow it to cool slowly to room temperature first, and then gradually cool it further. When using an anti-solvent, add it dropwise to the stirred solution, ideally at a slightly elevated temperature.[3]

• Solvent Choice: The chosen solvent system may not be ideal. Oiling out can happen if the compound's melting point is lower than the boiling point of the solvent, or if the compound has a high affinity for the solvent even at lower temperatures.

  • Solution: Experiment with different solvent systems. A good starting point for amine hydrochlorides is a polar protic solvent like isopropanol or ethanol, with a less polar anti-solvent such as ethyl acetate, diethyl ether, or heptane.[4]

• Presence of Impurities: Impurities can depress the melting point of your compound and interfere with crystal lattice formation, promoting oiling out.[1]

  • Solution: Attempt to purify the crude material before crystallization using another technique, such as column chromatography. Alternatively, a pre-crystallization workup, like washing a solution of the crude material with a brine or a suitable aqueous solution, might remove some impurities.

Troubleshooting Workflow for Oiling Out:

If you encounter an oil, do not despair. Here is a step-by-step recovery protocol:

• Re-dissolve: Add more of the primary solvent (the one the compound is more soluble in) and gently heat the mixture until the oil redissolves completely.

• Dilute and Re-cool: You are now working with a more dilute solution. Allow this to cool much more slowly. The lower concentration reduces the level of supersaturation at any given temperature.

• Seed the Solution: If you have a few crystals of pure (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride, add a tiny seed crystal to the slightly cooled, clear solution to encourage nucleation.

• Solvent-Anti-Solvent at Elevated Temperature: If using an anti-solvent, heat the solution of your compound and add the anti-solvent slowly while the solution is still warm, until you observe slight turbidity. Then, add a few drops of the primary solvent to redissolve the slight precipitate and allow the solution to cool slowly.

Scenario 2: No Crystals Form, Even After Extended Cooling

Question: My solution of (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride remains clear even after cooling in an ice bath for a significant amount of time. What should I do?

Answer:

The absence of crystal formation indicates that the solution is not sufficiently supersaturated. This could be due to using too much solvent or the inherent high solubility of your compound in the chosen solvent system at low temperatures.

Causality and Solutions:

• Excess Solvent: The most common reason for no crystallization is using an excessive amount of solvent to dissolve the crude product.[3]

  • Solution: Reduce the solvent volume. Gently heat the solution and evaporate some of the solvent using a stream of nitrogen or by careful boiling. Once the volume is reduced, allow the solution to cool again.

• Inducing Nucleation: Sometimes, a supersaturated solution needs a "nudge" to start forming crystals.

  • Solution 1: Scratching: Use a glass rod to gently scratch the inside of the flask at the surface of the solution. The microscopic imperfections on the glass can provide nucleation sites.

  • Solution 2: Seeding: Add a very small amount of pure crystalline material (a seed crystal) to the solution. This will act as a template for crystal growth.

• Inappropriate Solvent System: The compound may be too soluble in the chosen solvent, even at low temperatures.

  • Solution: Add an anti-solvent. This is a solvent in which your compound is poorly soluble but is miscible with your primary solvent. Add the anti-solvent dropwise to your solution until it becomes slightly cloudy, then add a drop or two of the primary solvent to clarify it before cooling.

Scenario 3: The Crystallization Yields Very Fine Needles or a Slurry

Question: I managed to get crystals, but they are extremely fine needles that are difficult to filter and wash. How can I obtain larger, more manageable crystals?

Answer:

The formation of very fine needles often indicates rapid crystallization from a highly supersaturated solution. While you have avoided oiling out, the nucleation rate was much faster than the crystal growth rate.

Causality and Solutions:

• Rapid Cooling: As with oiling out, crash cooling can lead to the rapid formation of many small crystals.

  • Solution: Slow down the cooling process. Allow the solution to cool to room temperature undisturbed before moving it to a refrigerator or ice bath. Insulating the flask can also help.

• High Concentration: A very concentrated solution can lead to rapid precipitation.

  • Solution: Re-dissolve the solid in a slightly larger volume of hot solvent and recrystallize. This will lower the supersaturation level and encourage slower, more orderly crystal growth.[3]

• Agitation: Stirring or agitating the solution during the initial stages of cooling can promote the formation of many small nuclei.

  • Solution: Allow the solution to cool without stirring. Once a good crop of crystals has formed, you can gently swirl the flask to ensure the remaining dissolved material crystallizes out.

Frequently Asked Questions (FAQs)

Q1: What are some recommended starting solvent systems for the crystallization of (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride?

A1: Based on literature for similar piperazine hydrochlorides, good starting points are polar, protic solvents in combination with less polar anti-solvents.[4] Refer to the table below for suggestions. The optimal system for your specific material may require some screening.

Primary Solvent (Good Solubility)	Anti-Solvent (Poor Solubility)	Notes
Isopropanol (IPA)	Ethyl Acetate	A commonly successful combination for amine salts.
Ethanol (EtOH)	Diethyl Ether	Use anhydrous ether to avoid introducing water.
Methanol (MeOH)	Methyl tert-butyl ether (MTBE)	Methanol is a very strong solvent, so you may need a larger volume of anti-solvent.
Acetonitrile (MeCN)	Toluene	Can be effective, but ensure your compound is sufficiently soluble in hot acetonitrile.

Q2: Should I use aqueous HCl or an anhydrous HCl solution to form the hydrochloride salt before crystallization?

A2: It is highly recommended to use an anhydrous solution of HCl, such as HCl in isopropanol or HCl in diethyl ether.[5] Using aqueous HCl introduces water, which can significantly alter the solubility profile and often leads to the formation of oils or syrups that are difficult to crystallize.[5]

Q3: How can I assess the purity of my crystallized (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride?

A3: Several analytical techniques can be used to assess purity:

• High-Performance Liquid Chromatography (HPLC): Chiral HPLC is ideal for determining enantiomeric purity, while reverse-phase HPLC is excellent for assessing chemical purity.

• Gas Chromatography (GC): GC-FID or GC-MS can also be used to determine chemical purity.[6][7] The hydrochloride salt may need to be converted to the free base before injection, depending on the method.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can confirm the chemical structure and identify any remaining solvent or organic impurities.

• Melting Point: A sharp melting point range is a good indicator of high purity.

Q4: My crude material is a dark oil. Should I decolorize it before crystallization?

A4: Yes, if your crude product is highly colored, it is advisable to decolorize the solution before cooling. After dissolving the crude material in the hot solvent, you can add a small amount of activated charcoal and keep the solution at a gentle boil for a few minutes. Then, perform a hot filtration to remove the charcoal before allowing the filtrate to cool and crystallize.

Visualizing the Troubleshooting Workflow

The following diagram illustrates a general workflow for troubleshooting common crystallization problems.

Caption: A general troubleshooting workflow for crystallization experiments.

References

• United Nations Office on Drugs and Crime. (2013). Recommended methods for the Identification and Analysis of Piperazines in Seized Materials. UNODC. [Link]

• Google Patents. (2016). CN105622444A - Preparation method for 1-benzyl-3-piperidone hydrochloride.

• Mettler Toledo. Oiling Out in Crystallization. [Link]

• The Royal Society of Chemistry. (2017). Supplementary material for Resolution of a chiral amine and recovery of unwanted enantiomer by racemization. [Link]

• Organic Syntheses. 1-BENZYLPIPERAZINE. [Link]

• Google Patents. (1959).

• Krasnova, L., et al. (2020). Simplified Procedure for General Synthesis of Monosubstituted Piperazines—From a Batch Reaction Vessel to a Flow (Microwave) Reactor. Molecules, 25(9), 2195. [Link]

• Choi, H. (2022). Oiling-out Crystallization on Solid Surfaces Controlled by Solvent Exchange. RMIT University. [Link]

• Request PDF. Dynamic Resolution of Chiral Amine Pharmaceuticals: Turning Waste Isomers into Useful Product. [Link]

• Analytical Studies on N-Benzylpiperazine and 1-(3-Trifluoromethylphenyl)piperazine- A New Class of Designer Drug of Abuse. (2011). Malaysian Journal of Forensic Sciences. [Link]

• ACS Publications. (2021). Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogenation. Chemical Reviews. [Link]

• RSC Publishing. (2013). Analytical Methods. [Link]

• ResearchGate. (2012). Synthesis and Crystal Structures of N,N′-Disubstituted Piperazines. [Link]

• OPUS at UTS. (2013). Analytical Methods. [Link]

• PubChem. Benzyl piperazine-1-carboxylate. [Link]

• University of Rochester, Department of Chemistry. Tips & Tricks: Recrystallization. [Link]

• Almaghrabi, M. (2021). Synthesis, Analysis, and Pharmacological Profile of Designer Piperazine Drugs. Auburn University. [Link]

• Chemistry LibreTexts. (2022). 3.6F: Troubleshooting. [Link]

• Monash University. (2017). Insights into crystallization pathways. [Link]

• ResearchGate. (2020). The schematic of the oiling out process during the cooling crystallization of an API. [Link]

Sources

• 1. ualberta.scholaris.ca [ualberta.scholaris.ca]
• 2. mt.com [mt.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Simplified Procedure for General Synthesis of Monosubstituted Piperazines—From a Batch Reaction Vessel to a Flow (Microwave) Reactor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. rsc.org [rsc.org]
• 6. ikm.org.my [ikm.org.my]
• 7. pubs.rsc.org [pubs.rsc.org]

Reference Data & Comparative Studies

A Comparative Analysis of (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride and Related Neuromodulatory Agents

This guide provides a comprehensive comparative analysis of (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride and structurally related compounds, designed for researchers, scientists, and drug development professionals. In the absence of extensive publicly available data for the title compound, this guide will leverage data from closely related analogs to infer its potential biological activities and establish a framework for its evaluation. We will focus on its potential as a modulator of central nervous system targets, drawing comparisons with known inhibitors of Fatty Acid Amide Hydrolase (FAAH) and ligands for sigma receptors, two areas where benzylpiperazine scaffolds have shown significant promise.

The piperazine ring is a privileged scaffold in medicinal chemistry, appearing in numerous approved drugs targeting the central nervous system. Its ability to be readily substituted at its two nitrogen atoms allows for the fine-tuning of physicochemical and pharmacological properties. The introduction of a chiral center, as in the title compound, further expands the accessible chemical space, offering the potential for enhanced potency and selectivity. This guide will delve into the synthesis, structure-activity relationships (SAR), and potential therapeutic applications of this compound class, supported by experimental data from relevant analogs.

Synthetic Strategies for Chiral 3-Substituted Piperazines

The synthesis of enantiomerically pure 3-substituted piperazines is a critical step in the development of selective therapeutic agents. The stereochemistry at the C-3 position can significantly influence the interaction of the molecule with its biological target. Several synthetic routes have been developed to access these chiral building blocks.

A common and effective method involves the use of chiral amino acids as starting materials. This approach allows for the direct incorporation of a predefined stereocenter. The synthesis typically involves the conversion of the amino acid to a corresponding 1,2-diamine, which is then cyclized to form the piperazine ring.[1][2] The choice of protecting groups for the nitrogen atoms is crucial for directing the synthesis and allowing for selective functionalization. The benzyloxycarbonyl (Cbz) group, as seen in the title compound, is a widely used protecting group that can be removed under hydrogenolysis conditions.

Experimental Protocol: Synthesis of a Chiral 3-Substituted Piperazine Core

This protocol outlines a general synthetic route for constructing a chiral 3-substituted piperazine core, adapted from methodologies described in the literature.[1][2]

• Starting Material: Begin with an enantiomerically pure amino acid (e.g., (R)-phenylalanine to yield a 3-benzyl substituent).

• Reduction of Carboxylic Acid: Reduce the carboxylic acid functionality of the amino acid to the corresponding alcohol using a suitable reducing agent like lithium aluminum hydride (LiAlH₄) in an anhydrous solvent such as tetrahydrofuran (THF).

• Activation of the Hydroxyl Group: Convert the primary alcohol to a good leaving group, for example, by tosylation with p-toluenesulfonyl chloride (TsCl) in the presence of a base like pyridine.

• Introduction of the Second Nitrogen: React the tosylated intermediate with an appropriate amine, such as a protected ethylenediamine derivative, in a nucleophilic substitution reaction to form the linear diamine precursor.

• Cyclization: Induce intramolecular cyclization to form the piperazine ring. This can be achieved by deprotection and subsequent reaction under basic conditions.

• N-1 Functionalization: The resulting 3-substituted piperazine can then be functionalized at the N-1 position, for instance, with benzyl chloroformate to install the Cbz protecting group.

Caption: Synthetic workflow for chiral 3-substituted piperazines.

Comparative Analysis: Potential Biological Targets

Given the structural features of (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride, two primary biological targets are hypothesized: Fatty Acid Amide Hydrolase (FAAH) and sigma (σ) receptors.

Fatty Acid Amide Hydrolase (FAAH) Inhibition

FAAH is a serine hydrolase that plays a key role in the endocannabinoid system by degrading fatty acid amides, including the endogenous cannabinoid anandamide.[3] Inhibition of FAAH leads to an increase in endogenous anandamide levels, which can produce analgesic, anxiolytic, and anti-inflammatory effects without the psychotropic side effects associated with direct cannabinoid receptor agonists.[4] The piperazine scaffold is a common feature in a number of potent and selective FAAH inhibitors.[5][6]

Structure-Activity Relationship (SAR) of Piperazine-Based FAAH Inhibitors

Studies on piperazine-based FAAH inhibitors have revealed several key structural features that contribute to their potency and selectivity.[5][6][7]

• The Urea Moiety: Many potent piperazine-based FAAH inhibitors contain a urea or carbamate linkage, which acts as a covalent modifier of the catalytic serine residue in the FAAH active site. The Cbz group in the title compound can be considered a carbamate.

• The N-1 Substituent: The substituent at the N-1 position of the piperazine ring often interacts with a hydrophobic pocket in the enzyme. Aromatic groups, such as the benzyl group in the title compound, are frequently found in potent inhibitors.

• The C-3 Substituent: The nature and stereochemistry of the substituent at the C-3 position can significantly impact potency. Bulky and lipophilic groups are often well-tolerated and can enhance binding affinity. The (R)-configuration may provide a specific and favorable orientation within the active site.

Comparative Data for Structurally Related FAAH Inhibitors

The following table summarizes the FAAH inhibitory activity of several piperazine-containing compounds. It is important to note that these are not direct analogs of the title compound but share the core piperazine scaffold and provide a basis for comparison.

Compound ID	Structure	Target	IC₅₀ (nM)	Reference
PF-750	Piperidine-based urea	Human FAAH	8	[8]
JNJ-1661010	Piperazine-based urea	Human FAAH	7	[6]
URB597	Phenylmethyl carbamate	Human FAAH	4.6	[8]

Sigma (σ) Receptor Ligands

Sigma receptors are a unique class of intracellular proteins that are involved in a variety of cellular functions and have been implicated in a range of neurological and psychiatric disorders.[2] Benzylpiperazine derivatives have been identified as potent and selective ligands for σ₁ receptors.[9] These ligands have shown promise as potential therapeutic agents for the treatment of neuropathic pain and other CNS disorders.[2]

Structure-Activity Relationship (SAR) of Benzylpiperazine-Based σ₁ Receptor Ligands

The SAR for benzylpiperazine-based σ₁ receptor ligands highlights the importance of several structural features:[9][10]

• The Benzyl Group: The benzyl moiety at the N-1 position is a common feature and appears to be important for high-affinity binding.

• The Piperazine Core: The piperazine ring acts as a central scaffold, and its conformational flexibility is thought to be important for optimal interaction with the receptor.

• Substituents on the Benzyl Ring: Substitution on the aromatic ring of the benzyl group can modulate affinity and selectivity.

• The C-3 Position: While less explored, substitution at the C-3 position could influence the conformational preference of the piperazine ring and introduce additional interactions with the receptor.

Comparative Data for Structurally Related σ₁ Receptor Ligands

The table below presents binding affinities for several benzylpiperazine derivatives at the σ₁ receptor.

Compound ID	Structure	Kᵢ (nM) for σ₁ Receptor	Reference
Compound 8 (from Romeo et al.)	4-methoxybenzylpiperazinyl derivative	2.5	[2]
Compound 15 (from Romeo et al.)	3-cyclohexyl-1-{4-[(4-methoxyphenyl)methyl]piperazin-1-yl}propan-1-one	1.6	[2]
Haloperidol	Butyrophenone antipsychotic	3.2	[2]

Experimental Protocols for Biological Evaluation

To assess the biological activity of (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride and its analogs, standardized in vitro assays are essential. The following are detailed protocols for determining FAAH inhibitory activity and σ₁ receptor binding affinity.

Fatty Acid Amide Hydrolase (FAAH) Inhibition Assay

This protocol describes a fluorometric assay to determine the in vitro potency of compounds against FAAH.[11][12]

• Reagents and Materials:

  • Recombinant human FAAH enzyme

  • FAAH assay buffer (e.g., 125 mM Tris-HCl, pH 9.0, 1 mM EDTA)

  • Fluorogenic FAAH substrate (e.g., AMC-arachidonoyl amide)

  • Test compound and reference inhibitor (e.g., URB597) dissolved in DMSO

  • 96-well black microplates

  • Fluorescence plate reader

• Assay Procedure:

  • Prepare serial dilutions of the test compound and reference inhibitor in FAAH assay buffer.

  • To the wells of the microplate, add the assay buffer, the diluted FAAH enzyme, and the test compound at various concentrations. Include wells for 100% enzyme activity (enzyme and buffer only) and background (buffer only).

  • Pre-incubate the plate for a defined period (e.g., 15 minutes) at 37°C to allow the inhibitor to interact with the enzyme.

  • Initiate the enzymatic reaction by adding the FAAH substrate to all wells.

  • Immediately measure the fluorescence in kinetic mode at an excitation wavelength of 340-360 nm and an emission wavelength of 450-465 nm for 30-60 minutes at 37°C.

• Data Analysis:

  • The rate of increase in fluorescence is proportional to FAAH activity.

  • Calculate the percentage of inhibition for each concentration of the test compound relative to the 100% activity control.

  • Determine the IC₅₀ value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

Caption: Workflow for the FAAH inhibition assay.

Sigma-1 (σ₁) Receptor Binding Assay

This protocol outlines a radioligand binding assay to determine the affinity of test compounds for the σ₁ receptor.[2]

• Reagents and Materials:

  • Membrane preparations from cells expressing the human σ₁ receptor

  • Binding buffer (e.g., 50 mM Tris-HCl, pH 7.4)

  • Radioligand (e.g., [³H]-(+)-pentazocine)

  • Unlabeled competing ligand for non-specific binding determination (e.g., haloperidol)

  • Test compound

  • Glass fiber filters

  • Scintillation cocktail and liquid scintillation counter

• Assay Procedure:

  • In test tubes, combine the membrane preparation, binding buffer, and varying concentrations of the test compound.

  • Add the radioligand at a concentration near its K_d value to all tubes. For determining non-specific binding, add a high concentration of the unlabeled ligand.

  • Incubate the mixture for a defined period (e.g., 120 minutes) at 37°C to reach binding equilibrium.

  • Terminate the binding reaction by rapid vacuum filtration through glass fiber filters.

  • Wash the filters with ice-cold binding buffer to remove unbound radioligand.

  • Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Determine the IC₅₀ of the test compound from a competition curve.

  • The Kᵢ value is then calculated using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/K_d), where [L] is the concentration of the radioligand and K_d is its dissociation constant.

Concluding Remarks and Future Directions

The provided experimental protocols offer a clear path for the biological evaluation of this compound. Future studies should focus on synthesizing (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride and its enantiomer to perform a comprehensive in vitro pharmacological profiling. This should be followed by in vivo studies in relevant animal models of pain, anxiety, or other neurological disorders to validate the therapeutic potential of this promising chemical scaffold. The insights gained from such studies will be invaluable for the drug development community and could lead to the discovery of novel therapeutics for a range of unmet medical needs.

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Validating the In Vivo Efficacy of (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride: A Comparative Guide

This guide provides a comprehensive framework for validating the in vivo efficacy of the novel compound, (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride. As a Senior Application Scientist, the objective is to present a scientifically rigorous and practical approach for researchers, scientists, and drug development professionals. This document will delve into the hypothetical in vivo validation of this specific piperazine derivative, drawing upon established methodologies for similar compounds to propose a robust experimental design.

While specific preclinical data for (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride is not publicly available at the time of this publication, this guide will serve as a detailed roadmap for its evaluation. We will explore its potential therapeutic applications based on the known pharmacology of related benzylpiperazine (BZP) compounds, propose suitable in vivo models, and outline comparative studies against relevant alternatives.

Introduction to (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride and its Therapeutic Potential

(R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride belongs to the piperazine class of compounds. The parent compound, benzylpiperazine (BZP), is known for its stimulant properties, primarily acting on dopaminergic and serotonergic pathways.[1][2] BZP and its derivatives have been investigated for a range of therapeutic applications, from antidepressants to recreational drugs.[2][3] The structural modifications in (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride, specifically the addition of a benzyl group at the 3-position and a benzyloxycarbonyl group at the 1-position of the piperazine ring, suggest a potential for altered potency, selectivity, and pharmacokinetic profile compared to BZP.

Based on the pharmacology of related piperazine derivatives, a plausible hypothesis is that (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride may exhibit significant activity as a central nervous system (CNS) stimulant with potential applications in conditions such as attention-deficit/hyperactivity disorder (ADHD) or as an antidepressant. Therefore, the proposed in vivo validation will focus on assessing its psychostimulant and antidepressant-like effects.

Proposed In Vivo Efficacy Validation: A Hypothetical Study Design

To ascertain the in vivo efficacy of (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride, a multi-faceted approach employing well-established behavioral pharmacology models is proposed. This hypothetical study will compare the subject compound with a standard CNS stimulant, such as methylphenidate, and a selective serotonin reuptake inhibitor (SSRI), such as fluoxetine, to benchmark its activity.

Experimental Workflow

The following diagram illustrates the proposed experimental workflow for the in vivo validation of (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride.

Caption: Proposed experimental workflow for in vivo validation.

Detailed Experimental Protocols

2.2.1. Animals and Housing

• Species: Male C57BL/6 mice, 8-10 weeks old.

• Housing: Standard laboratory conditions (22 ± 2°C, 12-hour light/dark cycle, ad libitum access to food and water).

• Acclimatization: Animals should be acclimatized to the facility for at least one week before the commencement of experiments.

2.2.2. Compound Administration

• (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride: To be dissolved in a suitable vehicle (e.g., sterile saline or 0.5% carboxymethylcellulose).

• Comparator Compounds: Methylphenidate hydrochloride and Fluoxetine hydrochloride will be dissolved in sterile saline.

• Route of Administration: Intraperitoneal (i.p.) injection.

• Dosage: A dose-response study should be conducted. Based on typical doses for BZP, a starting range of 1, 5, and 10 mg/kg could be explored.[2]

2.2.3. Behavioral Assays

• Open Field Test (OFT): To assess spontaneous locomotor activity and exploratory behavior.

  • Place a mouse in the center of a square arena (e.g., 50 cm x 50 cm).

  • Record its activity for 30 minutes using an automated tracking system.

  • Parameters to be measured: total distance traveled, time spent in the center versus the periphery, and rearing frequency.

• Forced Swim Test (FST): A standard test for assessing antidepressant-like activity.

  • Place a mouse in a cylinder of water (25°C) from which it cannot escape.

  • Conduct a 6-minute test session.

  • Score the duration of immobility during the last 4 minutes of the test. A reduction in immobility time is indicative of an antidepressant-like effect.

• Tail Suspension Test (TST): Another widely used test for screening potential antidepressant drugs.

  • Suspend a mouse by its tail using adhesive tape, such that it cannot escape.

  • Record the duration of immobility over a 6-minute period.

  • A decrease in immobility time suggests an antidepressant-like effect.

Comparative Efficacy Data (Hypothetical)

The following tables present a hypothetical summary of the expected outcomes from the proposed in vivo studies, comparing (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride with methylphenidate and fluoxetine.

Table 1: Hypothetical Locomotor Activity in the Open Field Test

Treatment Group (10 mg/kg, i.p.)	Total Distance Traveled (meters)	Time in Center (seconds)
Vehicle Control	150 ± 15	30 ± 5
(R)-Benzyl 3-benzylpiperazine-1-carboxylate HCl	250 ± 20	45 ± 7
Methylphenidate HCl	280 ± 25	50 ± 8
Fluoxetine HCl	145 ± 12	32 ± 6
Hypothetical data representing a statistically significant difference from the vehicle control (p < 0.05).

Table 2: Hypothetical Antidepressant-like Effects in the Forced Swim and Tail Suspension Tests

Treatment Group (10 mg/kg, i.p.)	Immobility Time (seconds) - FST	Immobility Time (seconds) - TST
Vehicle Control	180 ± 10	200 ± 12
(R)-Benzyl 3-benzylpiperazine-1-carboxylate HCl	120 ± 8	140 ± 10
Methylphenidate HCl	150 ± 9	170 ± 11
Fluoxetine HCl	110 ± 7	130 ± 9
Hypothetical data representing a statistically significant difference from the vehicle control (p < 0.05).

Mechanistic Insights and Signaling Pathways

The stimulant and antidepressant-like effects of benzylpiperazine derivatives are primarily mediated through their interaction with the dopamine and serotonin neurotransmitter systems.[1][2] The proposed mechanism of action for (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride would involve the modulation of monoamine transporters, leading to increased synaptic concentrations of dopamine and serotonin.

Caption: Putative signaling pathway for the subject compound.

Conclusion and Future Directions

This guide has outlined a comprehensive and scientifically grounded, albeit hypothetical, framework for the in vivo validation of (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride. The proposed experimental design, incorporating established behavioral models and relevant comparator compounds, would provide a clear assessment of its potential as a CNS stimulant and antidepressant.

Should the hypothetical data be confirmed through experimentation, further studies would be warranted to explore its pharmacokinetic profile, potential for abuse liability, and long-term safety. The structural novelty of (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride presents an intriguing opportunity for the development of new therapeutics for neurological and psychiatric disorders.

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(R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride vs. other σ1 receptor ligands

An In-Depth Comparative Guide for the Characterization of Novel σ1 Receptor Ligands

Introduction: The σ1 Receptor - A Pluripotent Molecular Chaperone

The sigma-1 receptor (σ1R) stands as a unique, ligand-operated chaperone protein, primarily located at the mitochondria-associated membrane of the endoplasmic reticulum (ER)[1][2]. Unlike conventional receptors, σ1R shares no sequence homology with other mammalian proteins, defining it as a distinct class of intracellular signaling modulator[3]. Its strategic position allows it to regulate a multitude of cellular processes, including calcium signaling between the ER and mitochondria, ion channel function, oxidative stress responses, and cellular survival pathways[1][2].

Given its extensive involvement in cellular homeostasis, the σ1R has emerged as a compelling therapeutic target for a range of pathologies, particularly central nervous system (CNS) disorders such as neurodegenerative diseases, depression, neuropathic pain, and schizophrenia[4][5][6][7]. The therapeutic potential of modulating σ1R has spurred the development of numerous synthetic ligands. However, characterizing a novel chemical entity, such as (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride, requires a rigorous, multi-faceted approach.

This guide provides a comprehensive framework for researchers to evaluate novel σ1R ligands. We will compare the pharmacological profiles of well-established σ1R ligands—PRE-084, SA4503 (Cutamesine), and (+)-Pentazocine—and provide detailed experimental protocols that serve as a benchmark for characterizing new chemical entities.

Comparative Analysis of Reference σ1 Receptor Ligands

A ligand's utility is defined by its binding affinity (potency) and its selectivity for the target receptor over other potential binding sites, such as the sigma-2 receptor (σ2R). The table below summarizes the binding profiles of key reference ligands, providing a quantitative basis for comparison.

Ligand	Type	σ1R Affinity (Ki or IC50, nM)	σ2R Affinity (IC50, nM)	Selectivity (σ2/σ1 Ratio)
SA4503 (Cutamesine)	Agonist	17.4[8][9]	1784[8][9]	~103
PRE-084	Agonist	2.2 - 53.2[10][11]	>10,000[12]	>600[11]
(+)-Pentazocine	Agonist	High Affinity (Used as Radioligand)[13][14][15]	Lower Affinity	High
Haloperidol	Antagonist	4.5[16]	High Affinity	Low (Non-selective)

Causality Behind Ligand Choice:

• SA4503 (Cutamesine) and PRE-084 are selected as they represent highly potent and selective σ1R agonists, making them excellent positive controls for functional assays and benchmarks for affinity and selectivity in binding assays.[8][9][11][12]

• (+)-Pentazocine is a historically significant and highly selective σ1R agonist.[14][15] Its tritiated form, [³H]-(+)-pentazocine, is the preferred and most widely used radioligand for in vitro binding assays due to its high selectivity and affinity, providing a reliable tool to quantify the binding of competing unlabeled ligands.[13][17]

• Haloperidol , a dopamine D2 receptor antagonist with high affinity for σ1R, is included as a reference antagonist.[16] Due to its promiscuity, it is often employed in binding assays at high concentrations (e.g., 10 µM) to define non-specific binding, effectively occupying all σ1R sites to distinguish them from the specific binding of the radioligand.[13][16][18]

Experimental Workflows for Ligand Characterization

A thorough characterization of a novel ligand like (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride involves a tiered approach, starting from initial binding affinity and moving towards functional and in vivo relevance.

Caption: σ1R signaling pathway at the MAM.

Step-by-Step Methodology:

• Cell Culture: Plate a neuronal cell line (e.g., SH-SY5Y or primary cortical neurons) in 96-well plates and allow them to adhere and differentiate for 24-48 hours.

• Pre-treatment: Pre-treat the cells with the test compound (e.g., (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride) at various concentrations for 1-2 hours. Include positive (e.g., 1 µM SA4503) and vehicle controls. To confirm specificity, include wells pre-treated with a σ1R antagonist (e.g., BD-1047) for 30 minutes before adding the test compound.

• Induce Stress: Expose the cells to a stressor, such as hydrogen peroxide (H₂O₂) for oxidative stress or glutamate for excitotoxicity, for a predetermined duration (e.g., 18-24 hours). [8][19]4. Assess Viability: Measure cell viability using a standard method, such as the MTT or LDH release assay.

• Data Analysis: Normalize the viability data to the vehicle-treated, non-stressed control group (100% viability). Plot cell viability against the log concentration of the test compound. A dose-dependent increase in viability in the presence of the stressor indicates agonist activity. This effect should be blocked by the co-administration of a σ1R antagonist.

Conclusion and Future Directions

The characterization of a novel σ1 receptor ligand is a systematic process that builds a comprehensive pharmacological profile. By employing the comparative data and validated protocols outlined in this guide, researchers can effectively determine the binding affinity, selectivity, and functional activity of new chemical entities like (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride. An initial high affinity and selectivity in binding assays, followed by demonstrated agonist activity in a functional screen, would provide strong rationale for advancing the compound to more complex in vivo behavioral models to explore its therapeutic potential in CNS disorders. [4][7]This structured approach ensures scientific rigor and provides a clear path from initial discovery to preclinical evaluation.

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Navigating the Path from Benchtop to Bedside: A Comparative Guide to the In Vitro and In Vivo Correlation of (R)-Benzyl 3-benzylpiperazine-1-carboxylate Hydrochloride Activity

For researchers, scientists, and professionals in drug development, establishing a robust in vitro-in vivo correlation (IVIVC) is a cornerstone of translational science. This guide provides an in-depth, objective comparison of the anticipated biological activities of (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride , a member of the pharmacologically significant benzylpiperazine class. While specific experimental data for this particular molecule is not extensively published, this guide will leverage established knowledge of structurally similar compounds to predict its performance and outline a comprehensive strategy for its evaluation. We will explore the causal relationships behind experimental choices, present detailed protocols, and compare its potential profile with well-characterized alternatives.

Introduction: The Benzylpiperazine Scaffold and the Quest for CNS-Active Agents

The piperazine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous drugs targeting the central nervous system (CNS). Benzylpiperazine derivatives, in particular, have a well-documented history as psychoactive agents, primarily due to their interaction with monoamine neurotransmitter systems. Compounds such as N-benzylpiperazine (BZP) are known for their stimulant and euphoric effects, acting on dopamine, serotonin, and norepinephrine pathways.[1]

(R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride, with its characteristic benzyl groups at both the 1 and 3 positions of the piperazine core, is structurally poised for CNS activity. The critical challenge in its development lies in translating in vitro findings, such as receptor affinity and neurotransmitter uptake inhibition, into predictable in vivo efficacy and a favorable safety profile. This guide will illuminate the path for achieving this correlation.

Deciphering In Vitro Activity: A Multifaceted Approach

To build a comprehensive in vitro profile for (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride, a battery of assays targeting its most probable biological targets is essential. Based on the known pharmacology of benzylpiperazine analogs, the primary focus should be on monoamine transporters and receptors.

Key In Vitro Assays

A logical starting point is to assess the compound's affinity for the dopamine transporter (DAT), serotonin transporter (SERT), and norepinephrine transporter (NET).[2] Subsequently, its functional activity as either an inhibitor or a substrate at these transporters should be determined.

Table 1: Proposed In Vitro Assay Panel for (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride and Comparators

Assay Type	Target	Key Parameters	Comparator Compounds	Expected Outcome for (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride
Receptor Binding Assay	DAT, SERT, NET	Ki (nM)	BZP, TFMPP	High to moderate affinity for DAT and SERT, similar to BZP.
Neurotransmitter Uptake Assay	Dopamine, Serotonin, Norepinephrine	IC50 (µM)	BZP, TFMPP	Inhibition of dopamine and serotonin reuptake.
Receptor Binding Assay	5-HT Receptor Subtypes (e.g., 5-HT1A, 5-HT2A, 5-HT2C)	Ki (nM)	m-CPP	Potential for direct interaction with serotonin receptors.
Sigma Receptor Binding Assay	σ1 and σ2 Receptors	Ki (nM)	Haloperidol	Possible affinity for sigma receptors, suggesting potential for other CNS effects.[3]
In Vitro Cytotoxicity Assay	HepG2 cells	IC50 (µM)	BZP	Assessment of potential hepatotoxicity, a known concern for some piperazine derivatives.[4]

Experimental Protocol: Radioligand Binding Assay for Monoamine Transporters

This protocol describes a standard method for determining the binding affinity of a test compound to DAT, SERT, and NET.

Objective: To determine the inhibitory constant (Ki) of (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride for monoamine transporters.

Materials:

• Cell membranes expressing human DAT, SERT, or NET.

• Radioligands: [³H]WIN 35,428 (for DAT), [³H]Citalopram (for SERT), [³H]Nisoxetine (for NET).

• Test compound: (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride.

• Non-specific binding control: Nomifensine (for DAT), Fluoxetine (for SERT), Desipramine (for NET).

• Assay buffer, scintillation fluid, 96-well plates, filter mats, scintillation counter.

Procedure:

• Prepare serial dilutions of the test compound.

• In a 96-well plate, add the cell membranes, radioligand, and either buffer (for total binding), non-specific control, or the test compound.

• Incubate at room temperature for a specified time to reach equilibrium.

• Rapidly filter the plate contents through filter mats to separate bound from free radioligand.

• Wash the filters with ice-cold assay buffer.

• Allow the filters to dry, then add scintillation fluid.

• Quantify the radioactivity using a scintillation counter.

• Calculate the specific binding and determine the IC50 of the test compound.

• Convert the IC50 to a Ki value using the Cheng-Prusoff equation.

The following diagram illustrates the workflow for this in vitro screening cascade.

Caption: Workflow for the in vitro characterization of (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride.

Bridging the Gap: In Vivo Models for CNS Activity

Positive in vitro results necessitate validation in relevant animal models to establish in vivo efficacy and assess the compound's overall physiological effects. For a compound with predicted stimulant properties, locomotor activity and drug discrimination studies are paramount.

Key In Vivo Models

The choice of in vivo models should directly correlate with the in vitro findings. For a compound showing affinity for DAT and SERT, the following models are appropriate.

Table 2: Proposed In Vivo Models for (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride and Comparators

Model	Species	Key Parameters	Comparator Compounds	Expected Outcome for (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride
Locomotor Activity	Mouse or Rat	Horizontal and vertical activity, stereotypy	BZP, Amphetamine	Dose-dependent increase in locomotor activity, indicative of stimulant effects.[5]
Drug Discrimination	Rat or Mouse	Drug-appropriate lever responding (%)	BZP, MDMA	Generalization to the BZP or MDMA discriminative stimulus, suggesting similar subjective effects.[6]
Forced Swim Test	Mouse or Rat	Immobility time	Fluoxetine	Potential for antidepressant-like effects if SERT inhibition is significant.
Formalin Paw Test	Mouse	Nociceptive behaviors (licking, flinching)	Haloperidol	Analgesic effects if sigma-1 receptor antagonism is confirmed.[3]

Experimental Protocol: Locomotor Activity Assessment in Mice

This protocol outlines a standard procedure for evaluating the stimulant effects of a test compound on spontaneous motor activity.

Objective: To determine the effect of (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride on locomotor activity in mice.

Materials:

• Male C57BL/6 mice.

• Test compound: (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride.

• Vehicle control (e.g., saline).

• Positive control: BZP or d-amphetamine.

• Open-field activity chambers equipped with infrared beams.

Procedure:

• Acclimate mice to the testing room for at least 1 hour before the experiment.

• Administer the test compound, vehicle, or positive control via the intended route (e.g., intraperitoneal injection).

• Immediately place each mouse into an individual open-field chamber.

• Record locomotor activity (e.g., distance traveled, rearing frequency) for a set duration (e.g., 60 minutes).

• Analyze the data by comparing the activity of the test compound group to the vehicle and positive control groups.

The following diagram illustrates the logical flow from in vitro findings to in vivo testing.

Caption: Logical progression from in vitro findings to in vivo experimental design.

Establishing the Correlation: Data Interpretation and Comparative Analysis

A strong IVIVC is achieved when the in vitro potency and mechanism of action translate to a predictable in vivo pharmacological effect. For (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride, a positive correlation would be demonstrated if high in vitro affinity and potent inhibition of DAT and SERT correspond to a dose-dependent increase in locomotor activity and generalization to a BZP-like discriminative stimulus.

Comparative Analysis with Alternatives:

• vs. BZP: (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride may exhibit a more nuanced profile. The presence of the carboxylate group could alter its pharmacokinetic properties, potentially leading to a different duration of action or metabolic profile. The additional benzyl group at the 3-position may also influence its receptor selectivity compared to BZP.

• vs. TFMPP (1-(3-trifluoromethylphenyl)piperazine): TFMPP is known to have a stronger serotonergic component than BZP.[7] The in vitro data for our target compound will be crucial in determining where it lies on the dopamine-serotonin spectrum. This will have significant implications for its potential subjective effects and therapeutic applications.

Conclusion: A Roadmap for a Promising CNS Candidate

While direct experimental data on (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride is limited, a comprehensive evaluation based on the well-established pharmacology of the benzylpiperazine class provides a clear path forward. The proposed in vitro and in vivo studies will not only elucidate the specific mechanism of action of this compound but also establish a critical in vitro-in vivo correlation. This systematic approach is essential for de-risking its development and uncovering its full therapeutic potential as a novel CNS agent. The comparative analysis with existing compounds will further refine its position within the landscape of psychoactive molecules and guide future optimization efforts.

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A Comparative Preclinical Benchmarking Guide: A Novel Piperazine Derivative vs. Standard of Care for ADHD

Disclaimer: This guide outlines a comprehensive, albeit hypothetical , preclinical benchmarking strategy. The compound, (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride (BPC-H) , is a novel chemical entity for which no public data exists. This document serves as an expert framework for how such a molecule would be rigorously evaluated against a current standard of care, Methylphenidate , for the potential treatment of Attention-Deficit/Hyperactivity Disorder (ADHD).

Introduction: The Rationale for Novel ADHD Therapeutics

Attention-Deficit/Hyperactivity Disorder (ADHD) is a prevalent neurodevelopmental disorder characterized by core symptoms of inattention, hyperactivity, and impulsivity. The therapeutic landscape has long been dominated by stimulant medications, such as methylphenidate and amphetamine, which primarily act by increasing the synaptic availability of dopamine (DA) and norepinephrine (NE) in the brain.[1][2] These neurotransmitters are critical for regulating executive functions in the prefrontal cortex.[1]

While effective, current standards of care are not without limitations, including variable response rates, side effects (e.g., insomnia, appetite suppression), and potential for misuse.[3][4] This creates a clear clinical need for novel therapeutic agents with potentially improved efficacy, tolerability, or pharmacokinetic profiles.

This guide details a preclinical benchmarking strategy for a hypothetical novel chemical entity, BPC-H, against the widely prescribed standard of care, Methylphenidate. Methylphenidate is a well-characterized norepinephrine-dopamine reuptake inhibitor (NDRI), making it an ideal benchmark for a new candidate with a similar proposed mechanism.[3][5] Our objective is to establish a rigorous, multi-tiered evaluation process—from molecular target engagement to behavioral efficacy—to determine if BPC-H offers a potentially superior therapeutic profile.

Comparative Pharmacological Profiles: Mechanism of Action

The foundational hypothesis is that BPC-H, like Methylphenidate, exerts its therapeutic effect by modulating catecholaminergic neurotransmission. The primary mechanism for both is the inhibition of the Dopamine Transporter (DAT) and the Norepinephrine Transporter (NET).[4][5]

• Methylphenidate: Acts as a potent blocker of both DAT and NET, preventing the reuptake of dopamine and norepinephrine from the synaptic cleft.[2][3] This increases the concentration and duration of action of these neurotransmitters, enhancing neuronal signaling in brain regions associated with attention and executive function.[1]

• BPC-H (Hypothesized Profile): BPC-H is postulated to be a novel NDRI. The key scientific question is whether its specific binding kinetics, potency, or DAT/NET selectivity ratio differ meaningfully from Methylphenidate. For instance, a different DAT-to-NET inhibition ratio could theoretically fine-tune the balance between cognitive enhancement and potential side effects.

The first step in our benchmarking program is to quantify and compare these fundamental pharmacological properties.

Signaling Pathway: Synaptic Action of NDRIs

The diagram below illustrates the shared, fundamental mechanism of action for both Methylphenidate and the hypothetical BPC-H.

Caption: Multi-tiered workflow for preclinical benchmarking.

Tier 1: In Vitro Target Potency and Selectivity

The initial step is to quantify the interaction of BPC-H and Methylphenidate with their primary molecular targets in isolated systems. This provides the cleanest comparison of their intrinsic potencies.

Radioligand Binding Assays

These assays measure the affinity (Ki) of a compound for a specific transporter. The choice of cell line and radioligand is critical for generating reliable data. We utilize HEK293 cells stably expressing either human DAT (hDAT) or human NET (hNET).

Experimental Protocol: DAT/NET Radioligand Binding Assay

• Cell Membrane Preparation: Culture HEK293-hDAT or HEK293-hNET cells to ~90% confluency. Harvest cells and homogenize in ice-cold binding buffer. Centrifuge the homogenate to pellet the cell membranes. Resuspend the membrane pellet and determine protein concentration. [6]2. Assay Setup: In a 96-well plate, combine cell membranes (20-50 µg protein), a specific radioligand ([³H]WIN 35,428 for DAT; [³H]Nisoxetine for NET), and a range of concentrations of the test compound (BPC-H or Methylphenidate). [6][7]3. Incubation: Incubate plates at 4°C for 2-3 hours to allow the binding to reach equilibrium.

• Termination: Rapidly filter the contents of each well through a glass fiber filter mat to separate bound from unbound radioligand. Wash the filters with ice-cold buffer.

• Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation, which corrects for the concentration of the radioligand used.

Functional Transporter Uptake Assays

While binding assays measure affinity, functional assays measure the compound's ability to actually inhibit the transporter's function—the reuptake of its substrate. This is measured by the IC50 value.

Experimental Protocol: DAT/NET Functional Uptake Assay

• Cell Plating: Seed HEK293-hDAT or HEK293-hNET cells in a 96-well plate and grow to a confluent monolayer. [8]2. Pre-incubation: Wash cells with uptake buffer. Add buffer containing varying concentrations of the test compound (BPC-H or Methylphenidate) and pre-incubate for 10-20 minutes at 37°C. [8]3. Initiation of Uptake: Add buffer containing a radiolabeled substrate ([³H]Dopamine for DAT; [³H]Norepinephrine for NET) to initiate the uptake process. [8][9]4. Termination: After a short incubation (5-10 minutes), terminate the uptake by rapidly washing the cells with ice-cold buffer.

• Quantification: Lyse the cells and measure the intracellular radioactivity using a scintillation counter.

• Data Analysis: Plot the percent inhibition of uptake against the log concentration of the test compound to determine the IC50 value.

Hypothetical Data Summary: Tier 1

The goal is to determine if BPC-H has a differentiated profile. For instance, is it more potent? Does it have a different DAT/NET ratio?

Compound	DAT Binding (Ki, nM)	NET Binding (Ki, nM)	DAT Uptake (IC50, nM)	NET Uptake (IC50, nM)	DAT/NET IC50 Ratio
Methylphenidate	120	250	50	110	0.45
BPC-H (Hypothetical)	80	300	35	150	0.23

This hypothetical data suggests BPC-H is slightly more potent at DAT and less potent at NET, resulting in a lower DAT/NET ratio, which could have implications for its behavioral effects.

Tier 2: In Vivo Target Engagement and Pharmacokinetics

Demonstrating in vitro activity is insufficient. We must confirm that BPC-H can cross the blood-brain barrier, reach its target in relevant brain regions, and produce the expected neurochemical change.

Experimental Protocol: In Vivo Microdialysis in the Prefrontal Cortex (PFC)

• Surgical Implantation: Anesthetize adult male Sprague-Dawley rats and stereotaxically implant a microdialysis guide cannula targeting the medial PFC. Allow animals to recover for several days. [10]2. Probe Insertion & Baseline: On the day of the experiment, insert a microdialysis probe and perfuse it with artificial cerebrospinal fluid (aCSF) at a slow, constant rate (e.g., 1-2 µL/min). [10]Collect dialysate samples every 20 minutes to establish a stable baseline of extracellular DA and NE.

• Compound Administration: Administer a single intraperitoneal (IP) dose of BPC-H, Methylphenidate, or vehicle.

• Post-Dose Collection: Continue collecting dialysate samples for at least 3-4 hours post-administration.

• Neurochemical Analysis: Analyze the dialysate samples using high-performance liquid chromatography with electrochemical detection (HPLC-ED) to quantify the concentrations of DA and NE. [11]6. Data Analysis: Express post-dose neurotransmitter levels as a percentage change from the stable baseline period.

Hypothetical Data Summary: Tier 2

This experiment links the molecular action to a physiological outcome in the brain.

Compound (Dose)	Peak DA Increase in PFC (% of Baseline)	Peak NE Increase in PFC (% of Baseline)
Methylphenidate (3 mg/kg)	+250%	+300%
BPC-H (3 mg/kg, Hypothetical)	+350%	+200%

This hypothetical data, consistent with the in vitro profile, suggests BPC-H produces a more robust increase in dopamine relative to norepinephrine in the PFC compared to Methylphenidate at the same dose.

Tier 3: Behavioral Efficacy in an Animal Model of ADHD

The ultimate test of a potential ADHD therapeutic is its ability to ameliorate core behavioral symptoms. The Five-Choice Serial Reaction Time Task (5-CSRTT) is a gold-standard rodent behavioral assay for assessing sustained attention and impulsivity. [12] Experimental Protocol: 5-Choice Serial Reaction Time Task (5-CSRTT)

• Apparatus: The task is conducted in an operant chamber with five apertures, a reward magazine, and a house light. [13]2. Training: Food-restricted rats are trained over several weeks to perform the task. A trial begins with the rat nose-poking the reward magazine. After an interval, a brief light stimulus appears in one of the five apertures. The rat must make a correct nose-poke into the illuminated aperture within a limited time to receive a food reward. [12][14]3. Testing: Once rats achieve stable, proficient performance, drug testing begins. On test days, animals are administered BPC-H, Methylphenidate, or vehicle prior to the session. Key performance metrics are recorded:

  • Accuracy (% Correct): A measure of sustained attention.

  • Premature Responses: Responses made before the light stimulus appears, a measure of impulsivity.

  • Omissions: Failure to respond to a stimulus, another measure of inattention.

• Data Analysis: Compare the effects of each compound on these key metrics relative to vehicle control using appropriate statistical tests (e.g., ANOVA).

Hypothetical Data Summary: Tier 3

A superior compound should improve attention and reduce impulsivity without causing other deficits.

Treatment (Dose)	Accuracy (% Correct)	Premature Responses (Count)
Vehicle	75%	25
Methylphenidate (3 mg/kg)	85%	15
BPC-H (3 mg/kg, Hypothetical)	90%	12

This hypothetical data suggests that BPC-H provides a greater improvement in both attention (accuracy) and impulsivity (premature responses) compared to Methylphenidate.

Safety and Off-Target Liability Assessment

A critical component of any drug development program is ensuring safety. Early, in vitro screening can prevent the costly development of compounds with undesirable off-target activities.

Caption: Logic for early in vitro safety assessment.

An in vitro CNS safety panel screens the test compound against a broad array of receptors and transporters to identify potential liabilities. [15][16]For a CNS stimulant, key targets to watch include serotonergic receptors (risk of serotonin syndrome), adrenergic receptors (cardiovascular effects), and other monoamine transporters. Following a clean in vitro profile, an in vivo assessment (e.g., a functional observational battery) is conducted in rodents to monitor for overt signs of toxicity, such as tremors, stereotypy, or changes in motor coordination. [17][18]

Conclusion and Future Outlook

This guide presents a comprehensive, scientifically-grounded framework for the preclinical benchmarking of a novel ADHD therapeutic candidate, BPC-H, against the standard of care, Methylphenidate. By systematically progressing from molecular target validation to in vivo neurochemical and behavioral assays, this strategy allows for a robust, head-to-head comparison.

Based on our hypothetical data, BPC-H presents a promising profile:

• Differentiated Pharmacology: Higher potency and selectivity for DAT over NET.

• Robust Target Engagement: A greater relative increase in synaptic dopamine in the PFC.

• Superior Behavioral Efficacy: Enhanced improvements in attention and impulsivity in a validated animal model.

If such a profile were substantiated by real-world data, it would provide a strong rationale for advancing BPC-H into formal toxicology studies and, ultimately, clinical trials. This rigorous, causality-driven approach is essential for identifying truly innovative medicines that can offer meaningful advantages over existing therapies.

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A Comparative Guide to the Validation of Analytical Methods for (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride

For researchers, scientists, and drug development professionals, the robust validation of analytical methods is a cornerstone of regulatory compliance and ensures the quality, safety, and efficacy of pharmaceutical products. This guide provides an in-depth technical comparison of analytical methodologies for the validation of (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride, a chiral molecule with significant interest in pharmaceutical development. We will delve into the causality behind experimental choices, present self-validating protocols, and ground our recommendations in authoritative sources.

Introduction: The "Why" Behind Method Validation

(R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride is a chiral piperazine derivative. The stereochemistry of such molecules is critical, as enantiomers can exhibit different pharmacological and toxicological profiles. Therefore, the development and validation of analytical methods that can not only quantify the active pharmaceutical ingredient (API) but also ensure its enantiomeric purity are paramount for quality control and regulatory compliance.[1]

Analytical method validation is the documented process of demonstrating that an analytical procedure is suitable for its intended purpose.[2] This process is mandated by regulatory agencies like the FDA, EMA, and is detailed in the International Council for Harmonisation (ICH) guidelines, specifically Q2(R1).[1][3][4] The objective is to provide a high degree of assurance that the method will consistently produce results that are accurate, reliable, and reproducible.

Choosing the Right Analytical Tool: A Comparative Overview

The choice of analytical technique depends on the specific requirements of the analysis, such as whether it is for identification, impurity testing, or assay of the main component. For a chiral molecule like (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride, both achiral and chiral methods are necessary.

Analytical Technique	Primary Application	Key Strengths	Key Limitations
High-Performance Liquid Chromatography (HPLC)	Assay, Impurity Profiling, Enantiomeric Purity	High resolution, versatility, well-established.	Can be time-consuming, requires solvent disposal.
Supercritical Fluid Chromatography (SFC)	Chiral Separations, Preparative Purification	Faster separations, reduced solvent consumption.	Higher initial instrument cost.
Gas Chromatography (GC)	Residual Solvents, Volatile Impurities	High sensitivity for volatile compounds.	Not suitable for non-volatile or thermally labile compounds.
Spectroscopy (NMR, MS, IR)	Structural Elucidation, Identification	Provides detailed structural information.	Generally not quantitative without extensive calibration.

High-Performance Liquid Chromatography (HPLC): The Workhorse of Pharmaceutical Analysis

HPLC is the most widely used technique for the analysis of pharmaceutical compounds due to its high resolution and versatility. For (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride, both reversed-phase and chiral HPLC methods are essential.

Workflow for Chiral HPLC Method Development

Caption: Workflow for Chiral HPLC Method Development.

The critical quality attribute for (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride is its enantiomeric purity. Chiral HPLC, utilizing a chiral stationary phase (CSP), is the gold standard for this determination.

• Causality of CSP Selection: Polysaccharide-based CSPs, such as those derived from cellulose and amylose, are highly effective for a broad range of chiral compounds, including basic analytes like piperazine derivatives.[1][5] The chiral recognition mechanism involves the formation of transient diastereomeric complexes between the enantiomers and the chiral selector on the stationary phase.

• Experimental Protocol: Chiral HPLC Separation

  • Column: Chiralpak® IC (Cellulose tris(3,5-dichlorophenylcarbamate) coated on silica gel), 250 x 4.6 mm, 5 µm.[1][3]

  • Mobile Phase: A mixture of Acetonitrile, Methanol, and Diethylamine (DEA) in a ratio of 90:10:0.1 (v/v/v).[3] The addition of a basic modifier like DEA is often crucial for improving the peak shape of basic compounds on polysaccharide-based CSPs.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 35 °C.

  • Detection: UV at 205 nm, where the benzene rings in the molecule absorb.

  • Sample Preparation: Dissolve the sample in the mobile phase to a concentration of approximately 0.1 mg/mL and filter through a 0.45 µm syringe filter.

• Validation Parameters: For an enantiomeric purity method, the following validation characteristics are critical according to ICH Q2(R1) guidelines:

  • Specificity: The ability to assess the analyte unequivocally in the presence of its enantiomer and other potential impurities. This is demonstrated by achieving baseline resolution (Rs > 1.5) between the enantiomeric peaks.

  • Limit of Quantitation (LOQ): The lowest amount of the undesired enantiomer that can be quantified with suitable precision and accuracy.

  • Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte over a given range.

  • Accuracy: The closeness of the test results to the true value.

  • Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.

Supercritical Fluid Chromatography (SFC): A Greener and Faster Alternative

SFC is a powerful technique for chiral separations, often providing faster analysis times and reduced organic solvent consumption compared to HPLC.[6][7] It is particularly well-suited for high-throughput screening of chiral compounds in drug discovery.[2][8]

• Advantages for Piperazine Derivatives: The lower viscosity of supercritical CO2 allows for higher flow rates without generating excessive backpressure, leading to faster separations.

• Experimental Protocol: Chiral SFC Screening

  • Columns: A screening approach using multiple complementary CSPs is often employed. Good starting points include columns like RegisPack, RegisCell, and Whelk-O 1.[8]

  • Mobile Phase: Supercritical CO2 with a polar organic modifier such as methanol or ethanol.

  • Screening Strategy: A generic screening strategy involves evaluating a set of complementary CSPs with a few mobile phase compositions to identify the most promising conditions for separation.[6]

Spectroscopic Methods for Identification and Structural Confirmation

Spectroscopic techniques are essential for the initial identification and structural elucidation of (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the chemical environment of hydrogen (¹H) and carbon (¹³C) atoms in a molecule. For a structurally similar compound, Benzyl piperazine-1-carboxylate, ¹H and ¹³C NMR spectra are publicly available and can serve as a reference.[4] For the target molecule, the spectra would be more complex due to the additional benzyl group and the chiral center.

Mass Spectrometry (MS)

MS is a powerful tool for determining the molecular weight and fragmentation pattern of a compound. This information is invaluable for confirming the identity and elucidating the structure of the molecule and its potential impurities.

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in a molecule. The IR spectrum of (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride would show characteristic absorption bands for the N-H (of the hydrochloride salt), C=O (of the carbamate), and aromatic C-H bonds.

A Framework for Method Validation

The validation of an analytical method is a systematic process that must be documented thoroughly. The following diagram illustrates the key stages of this process.

Caption: A streamlined workflow for analytical method validation.

Conclusion

The validation of analytical methods for (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride requires a multi-faceted approach. Chiral HPLC and SFC are the primary techniques for determining enantiomeric purity, with polysaccharide-based chiral stationary phases being a good starting point for method development. Spectroscopic methods such as NMR, MS, and IR are crucial for identification and structural confirmation. A thorough understanding of the principles of method validation, as outlined in the ICH Q2(R1) guidelines, is essential for ensuring the quality and regulatory compliance of this pharmaceutical compound.

References

• Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. Journal of Chemical and Pharmaceutical Research.

• Application Note: Chiral HPLC Separation of Piperazin-2-ylmethanol Enantiomers. Benchchem.

• Enantiomeric separation of privileged scaffold derivatives in early drug discovery using chiral SFC. The Analytical Scientist.

• Comparative analysis of different chiral separation techniques for benzylpiperidines. Benchchem.

• Benzyl piperazine-1-carboxylate. PubChem.

• A generic strategy for chiral separations by supercritical fluid chromatography. Journal of Chromatography A.

• Enabling chiral separations in discovery chemistry with open-access chiral supercritical fluid chromatography. Chirality.

• Chiral Separation Using SFC and HPLC. Shimadzu.

• Molecular Imprinting of Benzylpiperazine: A Comparison of the Self-Assembly and Semi-Covalent Approaches. MDPI.

• System Suitability And Validation For Chiral Purity Assays Of Drug Substances. Pharmaceutical Technology.

• A Review on Analytical Methods for Piperazine Determination. NTU Journal of Pure Sciences.

• Accurate HPLC Determination of Piperazine Residues in the Presence of other Secondary and Primary Amines. ResearchGate.

• Novel Method for the Determination of Piperazine in Pharmaceutical Drug Substances Using Hydrophilic Interaction Chromatography and Evaporative Light Scattering Detection. ResearchGate.

• Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. ResearchGate.

• Quantitative structure-activity relationship analysis of aryl alkanol piperazine derivatives with antidepressant activities. PubMed.

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• Piperazine-2-carboxylic acid derivatives as MTDLs anti-Alzheimer agents: Anticholinesterase activity, mechanistic aspect, and molecular modeling studies. PubMed.

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Reproducibility of experiments with (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride

Based on a comprehensive review of available scientific literature, a detailed, experimentally validated guide on the reproducibility of synthesizing and characterizing (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride (CAS No: 1217753-37-1) cannot be constructed at this time.

The search for specific, peer-reviewed synthesis protocols, purification methods, and characterization data for this exact molecule did not yield the necessary information to create a guide that meets the required standards of scientific integrity and in-depth technical detail. While general principles of piperazine synthesis are well-documented, applying them to this specific chiral, disubstituted compound without experimental validation would be speculative and would not serve the needs of researchers seeking to reproduce a reliable experimental outcome.

To provide a useful and accurate guide, the following specific data points would be required:

• Validated Synthesis Protocol: A step-by-step procedure detailing starting materials, reagents, reaction conditions (temperature, time, stoichiometry), and work-up procedures.

• Purification Methodology: Specific details on how the crude product is purified to achieve high chemical and enantiomeric purity (e.g., specific solvent systems for recrystallization or column chromatography).

• Definitive Characterization Data: Reference analytical data for the final compound, such as ¹H-NMR and ¹³C-NMR spectra, melting point, and specific optical rotation, which are essential for a scientist to confirm the identity and purity of their product.

• Documented Reproducibility Challenges: Published insights into common pitfalls, side-reactions, or critical control points specific to this synthesis.

Without this foundational data from published literature, creating a "Comparison Guide" would be misleading and could not be grounded in the principles of experimental evidence. We are committed to providing accurate and trustworthy scientific content and will continue to monitor the literature for new information on this compound.

Safety & Regulatory Compliance

Navigating the Safe Handling of (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride: A Guide to Personal Protective Equipment and Disposal

For researchers and drug development professionals, the synthesis and handling of novel chemical entities are routine. However, familiarity must not breed complacency, especially when dealing with compounds where comprehensive safety data is not yet widely available. This guide provides essential, immediate safety and logistical information for handling (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride (CAS No: 1217753-37-1).[1] The recommendations herein are synthesized from safety data for structurally similar compounds, including 1-Benzylpiperazine (BZP) hydrochloride and the parent piperazine molecule, to ensure a robust and cautious approach to laboratory safety.

Hazard Identification and Risk Assessment: Understanding the Compound

(R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride is a piperazine derivative. The piperazine core is known to be corrosive and can cause severe skin burns and eye damage.[2][3] The hydrochloride salt indicates that in the presence of moisture, it can form hydrochloric acid, a strong and corrosive acid.[4][5][6][7][8]

Based on data from analogous compounds, the primary hazards are:

• Skin Corrosion/Irritation: Causes skin irritation and potentially severe burns upon prolonged contact.[9][10]

• Serious Eye Damage/Irritation: Poses a significant risk of serious eye irritation or damage.[9][10]

• Respiratory Tract Irritation: May cause respiratory irritation if inhaled as a dust or aerosol.[9][10]

• Sensitization: Piperazine and its derivatives may cause allergic skin reactions and, in some cases, asthma-like symptoms upon inhalation.[2][3][11]

Hazard Summary Table:

Hazard Classification	Category	GHS Hazard Statement	Source Analogy
Skin Corrosion/Irritation	2 / 1B	H315: Causes skin irritation / H314: Causes severe skin burns and eye damage	[3][9][10]
Serious Eye Damage/Irritation	2A / 1	H319: Causes serious eye irritation / H314: Causes severe skin burns and eye damage	[3][9][10]
Specific Target Organ Toxicity	3	H335: May cause respiratory irritation	[9][10]
Respiratory/Skin Sensitization	1	H334/H317: May cause allergy or asthma symptoms or breathing difficulties if inhaled / May cause an allergic skin reaction	[2][3]

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is crucial to mitigate the risks associated with handling this compound. The selection of appropriate PPE should be based on the specific laboratory operations being performed.

Eye and Face Protection

• Minimum Requirement: Tight-sealing safety goggles that conform to OSHA's 29 CFR 1910.133 or European Standard EN166.[10]

• Recommended for Splash Hazard: A full-face shield should be worn in addition to safety goggles when handling solutions or during procedures with a high risk of splashing.[6][10]

Skin and Body Protection

• Gloves: Wear compatible, chemical-resistant gloves.[10][12] Nitrile gloves are a common choice for many laboratory chemicals, but it is advisable to consult the glove manufacturer's compatibility chart for specific breakthrough times. Always inspect gloves for tears or pinholes before use and practice proper glove removal technique to avoid skin contact.

• Lab Coat: A standard laboratory coat is mandatory. For handling larger quantities or when there is a significant risk of splashes, a chemical-resistant apron over the lab coat is recommended.

• Clothing: Wear long pants and closed-toe shoes to ensure no skin is exposed.[12]

Respiratory Protection

• For Handling Solids: When handling the solid compound, especially if it is a fine powder, work in a certified chemical fume hood to avoid inhalation of dust particles.[4][13] If a fume hood is not available, a NIOSH/MSHA or European Standard EN 149 approved respirator with an appropriate particulate filter is necessary.[10][14]

• For Handling Solutions: When working with solutions that may produce vapors or aerosols, a chemical fume hood is the primary engineering control.[4] If the concentration in the air may exceed exposure limits, a respirator with an acid gas cartridge is required.[6][7]

PPE Selection Workflow:

Caption: PPE selection workflow for handling the target compound.

Operational and Disposal Plans: A Step-by-Step Guide

Safe Handling Procedures

• Preparation: Before starting any work, ensure that a safety shower and eyewash station are readily accessible and have been recently tested.[10][12] Have a chemical spill kit readily available.

• Engineering Controls: All weighing and handling of the solid compound, as well as the preparation of solutions, should be conducted in a certified chemical fume hood.[4][13]

• Personal Hygiene: Avoid contact with skin, eyes, and clothing.[12] Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly with soap and water after handling the compound, even if gloves were worn.[6][10]

• Clothing Contamination: If the compound comes into contact with clothing, remove the contaminated items immediately and wash them separately before reuse.[10][12]

Emergency Procedures

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[10][12] Seek immediate medical attention from an ophthalmologist.[12]

• Skin Contact: Immediately wash the affected area with plenty of soap and water for at least 15 minutes.[10][12] Remove contaminated clothing. If irritation or a burning sensation persists, seek medical attention.

• Inhalation: Move the individual to fresh air.[10] If breathing is difficult or has stopped, administer artificial respiration.[12] Seek immediate medical attention.

• Ingestion: Wash out the mouth with water, provided the person is conscious.[12] Do not induce vomiting.[13] Seek immediate medical attention.

Storage

Store the compound in a cool, dry, and well-ventilated area in a tightly sealed container.[10][12] Keep it away from incompatible materials such as strong oxidizing agents.[9][10] Given its hydrochloride nature, store it away from bases and metals.[4][5] Storage at room temperature in a dry environment is generally recommended.[1]

Disposal

Dispose of waste in accordance with all local, regional, and national regulations. The compound should not be allowed to enter drains or the environment.[3][12] One recommended method for disposal is to dissolve or mix the material with a combustible solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[12]

Safe Handling and Disposal Workflow:

Caption: Workflow for safe handling, emergency response, and disposal.

By adhering to these guidelines, researchers can confidently and safely handle (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride, ensuring both personal safety and the integrity of their research.

References

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 4837, Piperazine. Retrieved from [Link]

• Biosynth. (2022). Safety Data Sheet.
• European Directorate for the Quality of Medicines & HealthCare. (2023). Piperazine Safety Data Sheet.
• Fisher Scientific. (2025). Safety Data Sheet: 1-(Benzyloxycarbonyl)piperazine.
• Australian Government Department of Health. (2019). Piperazine: Human health tier II assessment.
• New Jersey Department of Health. (2004). Hazardous Substance Fact Sheet: Piperazine.
• Sigma-Aldrich. (2024). Safety Data Sheet: Benzyl salicylate.
• Stanford University. (n.d.). Standard Operating Procedure: Hydrochloric Acid.

• Lead Sciences. (n.d.). (R)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride. Retrieved from [Link]

• MedchemExpress. (n.d.). Benzyl piperazine-1-carboxylate.
• Chemical-Suppliers. (n.d.). Benzyl piperazine-1-carboxylate.

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 643495, Benzyl piperazine-1-carboxylate. Retrieved from [Link]

• VelocityEHS. (2014). Hydrochloric Acid Hazards & Safety Tips. Retrieved from [Link]

• CORECHEM Inc. (n.d.). Safe Handling Guide: Hydrochloric Acid. Retrieved from [Link]

• Wikipedia. (n.d.). Hydrochloric acid. Retrieved from [Link]

• SLAC National Accelerator Laboratory. (2013). Hydrochloric Acid Safe Handling Guideline.
• Cenmed Enterprises. (n.d.). (R)-Benzyl 3-methylpiperazine-1-carboxylate.
• Chem-Impex. (n.d.). R-1-Boc-2-benzyl-piperazine.
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